3-Methoxy-1,2-propanediol

• CAS: 623-39-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of 3-Methoxy-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of 3-Methoxy-1,2-propanediol (CAS No. 623-39-2). It is intended to be a valuable resource for researchers, scientists, and professionals in drug development, offering detailed data, experimental methodologies, and safety information. All quantitative data is presented in a clear, tabular format for ease of comparison. Furthermore, this guide includes detailed experimental protocols for key property determination, accompanied by workflow diagrams generated using Graphviz to visually represent the processes.

Chemical and Physical Properties

3-Methoxy-1,2-propanediol, also known as glycerin-α-monomethyl ether, is a colorless, viscous liquid.[1][2] It is hygroscopic, meaning it readily absorbs moisture from the air.[2][3] This compound is very soluble in water.[1][4][5]

Core Data Summary

The following table summarizes the key quantitative properties of 3-Methoxy-1,2-propanediol.

Property	Value	Source(s)
Molecular Formula	C4H10O3	[1][2][4][5][6]
Molecular Weight	106.12 g/mol	[1][4][5][6][7][8]
CAS Number	623-39-2	[1][4][5][6][7][8][9]
Alternate CAS Number	36887-04-4	[2][9]
EINECS Number	210-791-6	[1][2][6][7]
MDL Number	MFCD00004719	[2][4][5][6][7]
Appearance	Colorless viscous liquid	[1][2][3]
Boiling Point	220 °C (lit.)[6][7][10]
133 °C @ 35 mmHg[1][4][5][11]
Density	1.114 g/mL at 25 °C (lit.)[6][7][10]
1.12 g/cm³[1]
1.120 g/mL[4][5][11]
Refractive Index	n20/D 1.444 (lit.)[7][10]
1.442 (25 °C)[1]
1.443-1.445[4][5][6]
1.4420 to 1.4450 (20°C, 589 nm)[12]
Flash Point	> 110 °C[1][4][5][6]
pKa	13.59[1]
13.68±0.20 (Predicted)[6]
Solubility	Very soluble in water[1][4][5]. Slightly soluble in Chloroform, Ethanol, and Ethyl Acetate[6].
Storage Temperature	2-8°C, Sealed in dry conditions[6]

Reactivity and Stability

3-Methoxy-1,2-propanediol is stable under normal temperatures and pressures.[1] It is incompatible with strong oxidizing agents.[1][13] Hazardous decomposition products include carbon monoxide and carbon dioxide.[1]

Safety Information

Hazard Identification:

• May cause eye and skin irritation.[3][11]

• May cause respiratory and digestive tract irritation.[3]

• May be harmful if swallowed, inhaled, or absorbed through the skin.[1]

• The toxicological properties of this material have not been fully investigated.[3]

Personal Protective Equipment (PPE):

• Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

• Skin: Wear appropriate protective gloves to prevent skin exposure.[1][14]

• Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

• Respirators: Follow OSHA respirator regulations found in 29CFR 1910.134 or European Standard EN 149. Use a NIOSH or European Standard EN 149 approved respirator when necessary.[1]

First-aid measures:

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[11]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical attention if symptoms occur.[11]

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[11]

• Ingestion: Do NOT induce vomiting. Get medical attention.[11]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are provided below.

Determination of Density of a Liquid

The density of a liquid is a measure of its mass per unit volume. It can be determined using a graduated cylinder and an electronic balance.[15]

Materials:

• 100-mL graduated cylinder

• Electronic balance

• Sample of 3-Methoxy-1,2-propanediol

• Distilled water (for cleaning)

• Acetone (for drying)

Procedure:

• Ensure the graduated cylinder is clean and completely dry.

• Place the empty graduated cylinder on the electronic balance and tare it to zero.

• Carefully pour a known volume of 3-Methoxy-1,2-propanediol into the graduated cylinder. Record the volume by reading the bottom of the meniscus at eye level to avoid parallax error.[15][16]

• Place the graduated cylinder with the liquid on the electronic balance and record the mass.[16]

• Calculate the density using the formula: Density = Mass / Volume.[16]

• Repeat the measurement multiple times to ensure accuracy and calculate the average density.[15]

Workflow for Determining Liquid Density

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure surrounding the liquid and the liquid changes into a vapor.

Materials:

• Test tube

• Thermometer

• Capillary tube (sealed at one end)

• Heating apparatus (e.g., oil bath or heating block)

• Sample of 3-Methoxy-1,2-propanediol

Procedure:

• Place a small amount of 3-Methoxy-1,2-propanediol into the test tube.

• Place the thermometer into the test tube, ensuring the bulb is immersed in the liquid but not touching the bottom of the test tube.

• Place the capillary tube into the test tube with the open end down.

• Gently heat the apparatus.

• Observe the capillary tube. A steady stream of bubbles will emerge from the open end as the liquid is heated.

• The boiling point is the temperature at which the stream of bubbles just ceases and the liquid begins to enter the capillary tube upon cooling.

• Record this temperature.

Logical Relationships of Core Properties

The fundamental properties of a chemical compound are interconnected and influence its behavior and applications.

Interrelation of 3-Methoxy-1,2-propanediol Properties

Applications

3-Methoxy-1,2-propanediol is utilized in chemical synthesis. For instance, it is used to prepare phosphorothioate (B77711) analogs of sn-2 radyl lysophosphatidic acid, which act as metabolically stabilized LPA receptor agonists.[6] It is also employed in the synthesis of diacylglycerol analogs, which are potential second-messenger antagonists.[6] Additionally, it has been investigated as a cryopreservation agent for mononuclear cells.[7]

Conclusion

This technical guide has provided a detailed overview of the core properties of 3-Methoxy-1,2-propanediol. The tabulated data, experimental protocols, and safety information serve as a comprehensive resource for professionals working with this compound. The provided visualizations of experimental workflows and property relationships offer a clear and concise understanding of the practical and theoretical aspects of this chemical.

References

• 1. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 3-Methoxy-1,2-propanediol, 98% 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.nl]
• 5. 3-Methoxy-1,2-propanediol, 98%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 6. 3-Methoxy-1,2-propanediol price,buy 3-Methoxy-1,2-propanediol - chemicalbook [m.chemicalbook.com]
• 7. 3-Methoxy-1,2-propanediol 98 623-39-2 [sigmaaldrich.com]
• 8. scbt.com [scbt.com]
• 9. 3-Methoxy-1,2-propanediol | LGC Standards [lgcstandards.com]
• 10. 3-methoxy-1,2-propanediol [stenutz.eu]
• 11. fishersci.com [fishersci.com]
• 12. 3-Methoxy-1,2-propanediol, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 13. fishersci.com [fishersci.com]
• 14. chemicalbook.com [chemicalbook.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

3-Methoxy-1,2-propanediol chemical structure and CAS number 623-39-2

CAS Number: 623-39-2

This technical guide provides an in-depth overview of 3-Methoxy-1,2-propanediol, a versatile chemical compound with applications in cryopreservation and as a key building block in the synthesis of bioactive molecules. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical structure, properties, and experimental applications.

Chemical Structure and Properties

3-Methoxy-1,2-propanediol, also known as 1-O-methyl-rac-glycerol, is a glycerol (B35011) ether. Its chemical structure consists of a propane-1,2-diol backbone with a methoxy (B1213986) group attached to the third carbon.

Chemical Identifiers and Physical Properties

Property	Value	Reference
CAS Number	623-39-2	[1][2]
Molecular Formula	C4H10O3	[1]
Molecular Weight	106.12 g/mol	[1]
IUPAC Name	3-methoxypropane-1,2-diol	[2]
Synonyms	1-O-Methylglycerol, Glycerol 1-monomethyl ether, 1-o-methyl-rac-glycerol	[1]
Appearance	Colorless viscous liquid	[1]
Boiling Point	220 °C (lit.)
Density	1.114 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.444 (lit.)
Solubility	Soluble in water.
Hygroscopicity	Hygroscopic	[1]

Safety and Handling

3-Methoxy-1,2-propanediol may cause skin, eye, and respiratory tract irritation.[1] It should be handled in a well-ventilated area with appropriate personal protective equipment, including safety glasses and gloves. Store in a tightly sealed container in a cool, dry place.

Applications in Research and Development

Cryopreservation

Glycerol and its derivatives are widely used as cryoprotective agents (CPAs) to prevent cellular damage during freezing. 3-Methoxy-1,2-propanediol, as a glycerol ether, offers potential advantages due to its physicochemical properties. While specific protocols for its use in the cryopreservation of all cell types are not extensively documented, its application can be inferred from standard cryopreservation techniques for peripheral blood mononuclear cells (PBMCs).

Experimental Protocol: Cryopreservation of PBMCs

This protocol is a representative method for the cryopreservation of PBMCs and can be adapted to evaluate the efficacy of 3-Methoxy-1,2-propanediol as a cryoprotectant, typically in combination with other agents like dimethyl sulfoxide (B87167) (DMSO) and fetal bovine serum (FBS).

• Cell Preparation: Isolate PBMCs from whole blood using density gradient centrifugation (e.g., with Ficoll-Paque). Wash the isolated cells to remove contaminants.

• Resuspension: Centrifuge the washed PBMCs to form a cell pellet. Resuspend the pellet in a cold cryopreservation medium. A typical starting concentration is 5-10 × 10^6 cells/mL.[3]

• Freezing Medium Preparation: Prepare the cryopreservation medium. A common formulation consists of 90% FBS and 10% DMSO.[3] To evaluate 3-Methoxy-1,2-propanediol, it could be substituted for or added to the glycerol component in various concentrations.

• Controlled Freezing: Distribute the cell suspension into cryogenic vials. Place the vials in a controlled-rate freezing container (e.g., Mr. Frosty™), which ensures a cooling rate of approximately -1°C per minute.[3] Place the container in a -80°C freezer overnight.

• Long-Term Storage: Transfer the frozen vials to a liquid nitrogen vapor phase storage tank (below -135°C) for long-term preservation.[3]

Quantitative Data: Efficacy of Cryoprotective Agents

The effectiveness of a cryoprotective agent is determined by assessing cell viability and recovery post-thaw. The following table presents representative data from studies comparing different cryoprotectants for various cell types.

Cryoprotectant(s)	Cell Type	Post-Thaw Viability (%)	Post-Thaw Recovery (%)	Reference
1.5 M 1,2-Propanediol	Mouse Zygotes	92	-	[4]
1.5 M Glycerol	Mouse Blastocysts	-	75	[4]
10% DMSO	Avian Red Blood Cells	-	96.11 (saline stability)	[5]
20% Glycerol	Avian Red Blood Cells	-	99.71	[5]
70% Glycerol	Human Adipose Tissue	72.67 (SVF cells)	52.37 (retention rate)	[6][7]
10% DMSO + 90% FBS	Human Adipose Tissue	48.37 (SVF cells)	19.52 (retention rate)	[6][7]

Synthesis of Bioactive Molecules: Diacylglycerol Analogues

3-Methoxy-1,2-propanediol serves as a valuable precursor in the synthesis of diacylglycerol (DAG) analogues. These synthetic analogues are designed to interact with and modulate the activity of protein kinase C (PKC), a key enzyme family in cellular signaling.

Experimental Workflow: Synthesis of a Diacylglycerol Analogue

The synthesis of DAG analogues often involves a multi-step process where the glycerol backbone is modified with various functional groups. The methoxy group of 3-Methoxy-1,2-propanediol can be retained or further modified in the final product.

General synthetic workflow for diacylglycerol analogues.

Role in Signaling Pathways: Protein Kinase C Inhibition

Diacylglycerol is a crucial second messenger that activates conventional and novel isoforms of Protein Kinase C (PKC).[8][9] This activation is a key step in numerous signaling pathways that regulate cell growth, differentiation, and apoptosis. Synthetic diacylglycerol analogues derived from precursors like 3-Methoxy-1,2-propanediol can act as antagonists, inhibiting PKC activation and its downstream effects.[10]

Signaling Pathway: PKC Activation and Inhibition

The following diagram illustrates the canonical PKC activation pathway and the point of intervention for diacylglycerol analogues.

Mechanism of PKC activation and inhibition.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS) for Determination of 3-Methoxy-1,2-propanediol

A validated method for the determination of 3-Methoxy-1,2-propanediol in complex matrices such as wine has been established. This method can be adapted for other sample types.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: To 10 mL of the sample, add an internal standard. Perform a salting-out liquid-liquid extraction using potassium carbonate and diethyl ether.

• Extraction: Homogenize the mixture and centrifuge to separate the phases. Transfer the upper organic layer to a new vial.

• Drying and Transfer: Dry the extract using a drying agent (e.g., molecular sieves) and transfer the clear supernatant to a GC vial for analysis.

• GC-MS Parameters:

  • Column: A polar capillary column is typically used.

  • Injection: Splitless injection is often employed for trace analysis.

  • Temperature Program: A temperature gradient is used to separate the analytes. For example, starting at 90°C, ramping to 250°C.

  • Detection: Mass spectrometry is used in selected ion monitoring (SIM) mode for quantification.

This comprehensive guide provides a solid foundation for researchers and drug development professionals working with 3-Methoxy-1,2-propanediol. The detailed information on its properties, experimental protocols, and roles in biological pathways will aid in its effective application in various scientific endeavors.

References

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Propanediol, 3-methoxy- [webbook.nist.gov]
• 3. stemcell.com [stemcell.com]
• 4. Comparison of ethylene glycol, 1,2-propanediol and glycerol for cryopreservation of slow-cooled mouse zygotes, 4-cell embryos and blastocysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of the effects of glycerol, dimethyl sulfoxide, and hydroxyethyl starch solutions for cryopreservation of avian red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effect of glycerol as a cryoprotective agent in the cryopreservation of adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of diacylglycerol analogues as potential second-messenger antagonists and inhibitors of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 1-O-Methylglycerol: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-Methylglycerol, systematically known as 3-methoxy-1,2-propanediol, is a mono-alkyl ether of glycerol (B35011). Its chemical structure, featuring both hydroxyl and ether functional groups, imparts a unique combination of properties that make it a molecule of interest in various scientific and industrial fields, including as a potential building block in drug development and a component in formulations. This technical guide provides a comprehensive overview of the core physical and chemical properties of 1-O-Methylglycerol, detailed experimental protocols for its synthesis and analysis, and an exploration of its known biological interactions.

Core Physical and Chemical Properties

The physical and chemical characteristics of 1-O-Methylglycerol are summarized below, providing essential data for its handling, application, and further research.

Table 1: Physical Properties of 1-O-Methylglycerol

Property	Value	Reference(s)
Appearance	Colorless viscous liquid/oil	[1][2][3]
Molecular Formula	C4H10O3	[2]
Molecular Weight	106.12 g/mol	[2]
Boiling Point	220 °C (at 760 mmHg)	[3]
133 °C (at 35 mmHg)	[2][4]
Melting Point	Not precisely determined (exists as a colorless oil at room temperature)	[3]
Density	1.114 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.4430 to 1.4450	[3][4]
Solubility	Very soluble in water. Soluble in chloroform, ethanol, and ethyl acetate (B1210297) (slightly).	[2][3]
Hygroscopicity	Hygroscopic	[1][3]

Table 2: Chemical and Safety Properties of 1-O-Methylglycerol

Property	Value / Information	Reference(s)
IUPAC Name	3-methoxypropane-1,2-diol	[4][5]
Synonyms	1-O-Methylglycerol, Glycerol 1-monomethyl ether, 3-Methoxy-1,2-propanediol, Glycerin-alpha-monomethyl ether	[1][2][5]
CAS Number	623-39-2	[2]
Stability	Stable under normal temperatures and pressures.	[2]
Incompatibilities	Strong oxidizing agents.	[2]
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide.	[2]
pKa	13.68 ± 0.20 (Predicted)	[3]

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 1-O-Methylglycerol.

Mass Spectrometry

The mass spectrum of 1,2-Propanediol, 3-methoxy- is available through the NIST WebBook, providing valuable information for its identification in complex mixtures.[6][7]

Infrared (IR) Spectroscopy

The IR spectrum of 3-Methoxy-1,2-propanediol has been recorded and is available in spectral databases.[4][5] Key expected absorptions include a broad O-H stretching band for the hydroxyl groups, C-H stretching bands for the alkyl and methoxy (B1213986) groups, and C-O stretching bands for the ether and alcohol functionalities.

Experimental Protocols

Synthesis of 3-methoxypropan-1,2-diol

A documented method for the synthesis of 3-methoxypropan-1,2-diol involves the O-methylation of glycerol. A detailed protocol is as follows:

Materials:

• Glycerol

• Dimethyl sulfate (B86663)

• Sodium hydroxide (B78521)

• Water

Procedure: This synthesis is based on the methylation of glycerol using dimethyl sulfate in the presence of an alkali.[8] A semi-batch process can be employed to enhance the effective methylation. In a conventional stirred tank reactor under normal atmospheric pressure, a solution of sodium glycerate is prepared by reacting glycerol with sodium hydroxide. Dimethyl sulfate is then fed into the reactor over a period of time. A molar ratio of 3:2 for dimethyl sulfate to glycerol and 3:1 for sodium hydroxide to glycerol has been shown to be effective. The reaction is carried out at a controlled temperature, for instance, 343 K (70 °C), for a duration of 24 hours, with the dimethyl sulfate being added over 12 hours. This method has been reported to achieve a glycerol conversion of 93.5%.[8]

Purification: The resulting product mixture can be purified by distillation under reduced pressure to isolate the 3-methoxy-1,2-propanediol from unreacted glycerol, salts, and other byproducts.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of 1-O-Methylglycerol.

Sample Preparation: For analysis in a complex matrix, such as wine, a liquid-liquid extraction can be performed. The sample is saturated with potassium carbonate ("salting out") to facilitate the extraction of 3-methoxy-1,2-propanediol into an organic solvent like diethyl ether.[9]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass spectrometer detector.

• Column: A polar capillary column is suitable for the separation of this analyte.

• Carrier Gas: Helium.

• Injection: Splitless injection is often used for trace analysis.

• Temperature Program: An appropriate temperature gradient is established to ensure good separation from other components in the mixture.

• Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for quantification, targeting characteristic ions of 3-methoxy-1,2-propanediol.

Biological Activity and Signaling Pathways

The biological role of 1-O-Methylglycerol is not extensively studied. However, research on structurally related compounds provides some insights.

Protein Kinase C (PKC) is a critical enzyme in cellular signal transduction, and its activity is regulated by diacylglycerols (DAGs). Studies have shown that the kinase's interaction with DAGs is highly specific to the glycerol backbone and its hydrophilic oxygen moieties. The addition of a single methyl group to the glycerol backbone of a diacylglycerol has been found to virtually abolish its ability to activate PKC.[10] This suggests that 1-O-Methylglycerol is unlikely to act as a direct activator of Protein Kinase C, a key distinction from diacylglycerol second messengers.

Further research is required to fully elucidate the biological effects of 1-O-Methylglycerol and to determine if it interacts with other cellular signaling pathways.

Visualizations

Logical Relationship of 1-O-Methylglycerol Properties

Caption: Logical flow from chemical structure to properties and applications of 1-O-Methylglycerol.

Experimental Workflow for Synthesis and Analysis

Caption: A typical experimental workflow for the synthesis and subsequent analysis of 1-O-Methylglycerol.

References

• 1. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 2. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. 3-Methoxy-1,2-propanediol price,buy 3-Methoxy-1,2-propanediol - chemicalbook [m.chemicalbook.com]
• 4. 3-Methoxy-1,2-propanediol, 98%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 5. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2-Propanediol, 3-methoxy- [webbook.nist.gov]
• 7. 1,2-Propanediol, 3-methoxy- [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Regulation of protein kinase C activity by lipids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 3-Methoxy-1,2-propanediol for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of 3-Methoxy-1,2-propanediol, a chemical compound of interest to researchers, scientists, and professionals in drug development. This document covers its nomenclature, physicochemical properties, and relevant experimental protocols.

Chemical Identity and Synonyms

3-Methoxy-1,2-propanediol is a glycerol (B35011) derivative characterized by a methoxy (B1213986) group substituting one of the primary hydroxyl groups of glycerol. For clarity and comprehensive literature searching, a compilation of its various synonyms and identifiers is provided below.

Table 1: Synonyms and Identifiers for 3-Methoxy-1,2-propanediol

Category	Identifier
IUPAC Name	3-methoxypropane-1,2-diol[1]
CAS Number	623-39-2[1]
EC Number	210-791-6
Molecular Formula	C₄H₁₀O₃[1]
Molecular Weight	106.12 g/mol [1]
InChI Key	PSJBSUHYCGQTHZ-UHFFFAOYSA-N[1]
SMILES	COCC(O)CO[1]
Common Synonyms	1-O-Methylglycerol[1]
Glycerol α-monomethyl ether
Glycerin-α-monomethyl ether
3-Methoxypropane-1,2-diol[1]
1,2-Propanediol, 3-methoxy-[2]
NSC 6752

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 3-Methoxy-1,2-propanediol is presented in the following tables to facilitate easy comparison and reference.

Table 2: Physical Properties of 3-Methoxy-1,2-propanediol

Property	Value	Reference
Appearance	Colorless to light yellow, viscous liquid	Thermo Fisher Scientific
Boiling Point	220 °C (at 760 mmHg)	Sigma-Aldrich
Density	1.114 g/mL (at 25 °C)	Sigma-Aldrich
Refractive Index	1.444 (at 20 °C)	Sigma-Aldrich
Solubility	Soluble in water	ChemicalBook

Table 3: Spectroscopic Data for 3-Methoxy-1,2-propanediol

Spectroscopic Technique	Key Data/Reference
¹H NMR	Spectrum available from ChemicalBook
Mass Spectrometry	Data available in the NIST WebBook[2]
Infrared (IR) Spectroscopy	Conforms to standard spectra, data available from Thermo Fisher Scientific

Experimental Protocols

This section details methodologies for the synthesis and analysis of 3-Methoxy-1,2-propanediol, compiled from various sources to provide a comprehensive guide for laboratory work.

Synthesis of 3-Methoxy-1,2-propanediol

A common and effective method for the synthesis of 3-Methoxy-1,2-propanediol is the reaction of glycidol (B123203) with methanol (B129727) in the presence of a basic catalyst. This approach offers good yield and selectivity.

Protocol: Synthesis from Glycidol and Methanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add methanol.

• Catalyst Addition: To the methanol, add a catalytic amount of a base, such as sodium hydroxide (B78521) or potassium hydroxide. Stir the mixture until the catalyst is completely dissolved.

• Reactant Addition: Slowly add glycidol to the reaction mixture dropwise. The slow addition is crucial to control the reaction temperature and improve selectivity.

• Reaction Conditions: Heat the mixture to reflux and maintain this temperature for several hours. The progress of the reaction should be monitored by a suitable technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the catalyst with a dilute acid (e.g., HCl).

• Purification: Remove the methanol under reduced pressure. The resulting crude product can be purified by vacuum distillation or column chromatography to yield pure 3-Methoxy-1,2-propanediol.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following protocol is adapted from a method for the determination of 3-Methoxy-1,2-propanediol in a complex matrix, such as wine, and can be modified for other sample types.

Protocol: GC-MS Analysis

• Sample Preparation:

  • To a known volume of the sample, add an internal standard.

  • Perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether) after the addition of a salt (e.g., potassium carbonate) to facilitate phase separation.

  • Separate the organic layer and concentrate it under a stream of nitrogen.

  • Reconstitute the residue in a small volume of an appropriate solvent for GC analysis.

• GC-MS Parameters:

  • Column: Use a non-polar or medium-polarity capillary column suitable for the analysis of polar compounds.

  • Injection: Inject a small volume of the prepared sample in splitless mode.

  • Oven Program:

    • Initial temperature: 90 °C, hold for 2 minutes.

    • Ramp 1: Increase to 165 °C at a rate of 10 °C/min, hold for 6 minutes.

    • Ramp 2: Increase to 250 °C at a rate of 4 °C/min, hold for 5 minutes.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a suitable mass range or use selected ion monitoring (SIM) for higher sensitivity and selectivity.

Visualized Workflows and Relationships

In the absence of defined biological signaling pathways for 3-Methoxy-1,2-propanediol in the current literature, this section provides a logical diagram of the chemical synthesis workflow.

Caption: Synthesis workflow for 3-Methoxy-1,2-propanediol.

Toxicological Information

It is important to note that 3-Methoxy-1,2-propanediol is classified as a neurotoxin.[3] In animal studies, it has been observed to cause flaccid paralysis and muscle weakness.[3][4] Standard laboratory safety precautions should be observed when handling this compound.

References

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Propanediol, 3-methoxy- [webbook.nist.gov]
• 3. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 4. chemicalbook.com [chemicalbook.com]

Unraveling the Biological Activities of 3-Methoxy-1,2-propanediol: A Review of Current Knowledge

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol, a glycerol (B35011) ether, is a compound with limited but notable biological effects documented in scientific literature. While a comprehensive understanding of its mechanism of action at the molecular level remains largely uncharted, existing toxicological data provides foundational insights into its interactions with biological systems. This technical guide synthesizes the currently available information on 3-Methoxy-1,2-propanediol, focusing on its observed biological impacts and highlighting the significant gaps in our knowledge that present opportunities for future research.

Known Biological Effects and Toxicological Profile

The most pronounced biological effect of 3-Methoxy-1,2-propanediol reported in literature is its neurotoxicity at high doses. Studies in animal models, specifically mice, have demonstrated that subcutaneous administration of high doses of 3-Methoxy-1,2-propanediol can lead to significant neuromuscular impairment.

Quantitative Toxicological Data

The primary quantitative data available pertains to its acute toxicity in mice. This information is crucial for understanding the dose-dependent effects of the compound.

Parameter	Species	Route of Administration	Value	Reference
LD50 (Lethal Dose, 50%)	Mouse	Subcutaneous	> 2,547 mg/kg	[1][2]

Note: While an exact LD50 value is not specified, the data indicates that the lethal dose for 50% of the test subjects is greater than 2,547 mg/kg, suggesting a relatively low acute toxicity via this route of administration.

Postulated Mechanism of Neurotoxicity

The observed neurotoxic effects, namely flaccid paralysis and muscle weakness, strongly suggest that 3-Methoxy-1,2-propanediol may interfere with the function of the neuromuscular junction. The description of "flaccid paralysis without anesthesia" points towards a peripheral, rather than central, nervous system target.

A potential, though unconfirmed, logical pathway for this observed neurotoxicity is presented below. This diagram illustrates a hypothetical sequence of events based on the observed toxicological endpoints.

Caption: Hypothetical pathway of 3-Methoxy-1,2-propanediol-induced neurotoxicity.

Gaps in Knowledge and Future Research Directions

The current body of scientific literature on 3-Methoxy-1,2-propanediol is notably sparse regarding its specific mechanism of action. To advance our understanding, the following areas warrant investigation:

• Identification of Molecular Targets: Research is needed to identify the specific proteins, receptors, or ion channels that 3-Methoxy-1,2-propanediol interacts with to exert its neurotoxic effects. Techniques such as affinity chromatography, mass spectrometry, and molecular docking studies could be employed.

• Pharmacokinetics and Metabolism: A thorough investigation of the absorption, distribution, metabolism, and excretion (ADME) of 3-Methoxy-1,2-propanediol is essential. It is possible that a metabolite, rather than the parent compound, is responsible for the observed biological activity.

• In Vitro Studies: Cellular and tissue-based assays are required to dissect the molecular and cellular effects of 3-Methoxy-1,2-propanediol. Electrophysiological studies on nerve-muscle preparations could provide direct evidence of its impact on neurotransmission.

• Dose-Response Studies: More detailed dose-response studies are necessary to establish a clearer relationship between the administered dose and the observed physiological and behavioral effects.

Conclusion

3-Methoxy-1,2-propanediol presents a toxicological profile characterized by neurotoxic effects at high doses, likely through interference with neuromuscular function. However, the precise mechanism of action remains to be elucidated. The lack of in-depth studies on its pharmacodynamics, molecular targets, and signaling pathway modulation represents a significant knowledge gap. The information presented in this guide serves as a summary of the current understanding and a call for further research to fully characterize the biological activity of this compound. Such research will be invaluable for a comprehensive risk assessment and for uncovering any potential therapeutic applications.

References

• 1. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 2. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectral Data of 3-Methoxy-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Methoxy-1,2-propanediol (CAS No. 623-39-2). The information presented is intended to support research, development, and quality control activities where this compound is utilized.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectral data for 3-Methoxy-1,2-propanediol, facilitating easy reference and comparison.

¹H NMR (Proton Nuclear Magnetic Resonance) Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.85	m	1H	CH(OH)
~3.65	m	2H	CH₂(OH)
~3.50	d	2H	CH₂OCH₃
3.38	s	3H	OCH₃
~2.70	br s	2H	OH

Solvent: CDCl₃. Instrument: 90 MHz.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Chemical Shift (δ) ppm	Assignment
74.8	CH₂OCH₃
71.0	CH(OH)
64.2	CH₂(OH)
59.3	OCH₃

Solvent: CDCl₃.

IR (Infrared) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3388	Strong, Broad	O-H Stretch (Alcohol)
2929	Medium	C-H Stretch (Alkyl)
2880	Medium	C-H Stretch (Alkyl)
1456	Medium	C-H Bend (Alkyl)
1118	Strong	C-O Stretch (Ether & Alcohol)
1045	Strong	C-O Stretch (Alcohol)

Technique: Liquid Film.

Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
106	< 5	[M]⁺ (Molecular Ion)
75	~60	[M - OCH₃]⁺
58	~10
45	100	[CH₂OH]⁺ or [CH₃OCH₂]⁺
43	~50
31	~40	[OCH₃]⁺

Technique: Electron Ionization (EI).

Experimental Protocols

The following sections detail the generalized methodologies for the acquisition of the spectral data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are acquired to determine the carbon-hydrogen framework of the molecule.

Sample Preparation:

• Approximately 10-20 mg of 3-Methoxy-1,2-propanediol is accurately weighed and dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

• A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift calibration (δ = 0.00 ppm).

Instrumentation and Data Acquisition:

• The NMR tube is placed in the spectrometer's probe.

• The magnetic field is shimmed to achieve homogeneity.

• For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID). Typically, a sufficient number of scans are averaged to obtain a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled pulse sequence is commonly employed to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans and a longer relaxation delay may be necessary due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• The acquired FIDs are Fourier transformed to generate the NMR spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Sample Preparation (Attenuated Total Reflectance - ATR):

• The ATR crystal (e.g., diamond) of the IR spectrometer is cleaned with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

• A small drop of neat 3-Methoxy-1,2-propanediol is placed directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

Instrumentation and Data Acquisition:

• The sample is scanned over the mid-infrared range (typically 4000-400 cm⁻¹).

• Multiple scans are averaged to improve the signal-to-noise ratio.

• The resulting spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, aiding in its identification and structural elucidation.

Sample Introduction and Ionization (Gas Chromatography-Mass Spectrometry with Electron Ionization - GC-MS/EI):

• A dilute solution of 3-Methoxy-1,2-propanediol in a volatile solvent (e.g., methanol (B129727) or dichloromethane) is prepared.

• The solution is injected into a gas chromatograph (GC), where the compound is vaporized and separated from the solvent on a capillary column.

• The eluted compound enters the mass spectrometer's ion source.

• In the ion source, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

Mass Analysis and Detection:

• The resulting positively charged ions (the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion, generating a mass spectrum which is a plot of relative intensity versus m/z.

Visualizations

General Workflow for Spectroscopic Analysis

The following diagram illustrates the typical workflow for the spectroscopic analysis of a chemical compound like 3-Methoxy-1,2-propanediol.

Caption: General workflow for spectroscopic analysis.

Solubility of 3-Methoxy-1,2-propanediol in organic solvents

An In-depth Technical Guide to the Solubility of 3-Methoxy-1,2-propanediol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol, also known as glycerin-α-monomethyl ether, is a versatile organic compound with applications in various scientific fields. Its utility is often dictated by its solubility characteristics in different solvent systems. This technical guide provides a summary of the available solubility data for 3-Methoxy-1,2-propanediol in organic solvents, a detailed experimental protocol for determining its solubility, and a visual representation of the experimental workflow.

Solubility of 3-Methoxy-1,2-propanediol

Currently, publicly available quantitative solubility data for 3-Methoxy-1,2-propanediol in a wide range of organic solvents is limited. However, qualitative solubility information has been reported. The following table summarizes the known solubility characteristics.

Table 1: Qualitative Solubility of 3-Methoxy-1,2-propanediol in Various Solvents

Solvent	CAS Number	Solubility Description
Water	7732-18-5	Very Soluble/Soluble[1][2]
Chloroform	67-66-3	Slightly Soluble[3]
Ethanol	64-17-5	Slightly Soluble[3]
Ethyl Acetate	141-78-6	Slightly Soluble[3]

Experimental Protocol for Solubility Determination

The isothermal shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a liquid in a liquid solvent.[4][5][6] This protocol outlines the general procedure for determining the solubility of 3-Methoxy-1,2-propanediol in an organic solvent of interest.

2.1. Materials

• 3-Methoxy-1,2-propanediol (high purity)

• Selected organic solvent (analytical grade)

• Sealed vials (e.g., screw-cap glass vials with PTFE-lined septa)

• Thermostatically controlled shaker bath or orbital shaker

• Centrifuge (optional)

• Syringes and syringe filters (solvent-compatible, e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or other suitable analytical instrument (e.g., HPLC, NMR)

2.2. Methodology

2.2.1. Preparation of Standard Solutions

• Prepare a stock solution of 3-Methoxy-1,2-propanediol of a known concentration in the chosen organic solvent.

• From the stock solution, prepare a series of standard solutions of decreasing concentrations by serial dilution. These will be used to create a calibration curve.

2.2.2. Sample Preparation and Equilibration

• Add a known volume of the organic solvent to a series of sealed vials.

• Add an excess amount of 3-Methoxy-1,2-propanediol to each vial. The excess is crucial to ensure that a saturated solution is formed at equilibrium.

• Place the sealed vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

• Agitate the vials for a sufficient period to allow the system to reach thermodynamic equilibrium. This can range from 24 to 72 hours.[4][5] Preliminary experiments may be necessary to determine the optimal equilibration time.

2.2.3. Phase Separation

• After equilibration, cease agitation and allow the vials to stand undisturbed in the temperature-controlled environment for a period to allow the undissolved phase to separate.

• To ensure complete separation of the excess solute, the samples can be centrifuged.

2.2.4. Sample Analysis

• Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

• Filter the aliquot through a syringe filter into a clean vial to remove any remaining undissolved droplets.

• Accurately dilute the filtered aliquot with the organic solvent to a concentration that falls within the linear range of the calibration curve.

• Analyze the diluted samples and the standard solutions using a calibrated GC-FID or other suitable analytical method.[7][8][9][10][11]

2.2.5. Data Analysis

• Construct a calibration curve by plotting the analytical signal (e.g., peak area from GC-FID) versus the concentration of the standard solutions.

• From the calibration curve, determine the concentration of 3-Methoxy-1,2-propanediol in the diluted saturated samples.

• Calculate the solubility of 3-Methoxy-1,2-propanediol in the organic solvent, taking into account the dilution factor. The solubility is typically expressed in g/100 mL or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of the solubility of 3-Methoxy-1,2-propanediol using the shake-flask method.

Caption: Workflow for solubility determination using the shake-flask method.

Conclusion

References

• 1. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 3-Methoxy-1,2-propanediol, 98%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 3. 3-Methoxy-1,2-propanediol price,buy 3-Methoxy-1,2-propanediol - chemicalbook [m.chemicalbook.com]
• 4. enamine.net [enamine.net]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 8. Fast determination of ethylene glycol, 1,2-propylene glycol and glycolic acid in blood serum and urine for emergency and clinical toxicology by GC-FID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Analytical Method [keikaventures.com]
• 11. GC-FID: Determination of Diethylene Glycol and Ethylene Glycol according to USP Propylene Glycol [perkinelmer.com]

3-Methoxy-1,2-propanediol: A Technical Guide to Safety, Toxicity, and Handling

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol (CAS No. 623-39-2), also known as glycerol (B35011) α-monomethyl ether, is a viscous, colorless liquid with hygroscopic properties.[1] Its utility in various research and development applications necessitates a thorough understanding of its safety and toxicological profile. This technical guide provides a comprehensive overview of the available data on the safety, toxicity, and handling of 3-Methoxy-1,2-propanediol, intended for professionals in research, and drug development.

Toxicological Data

The toxicological properties of 3-Methoxy-1,2-propanediol have not been fully investigated.[1] However, the available data provides initial insights into its acute toxicity and irritation potential.

Acute Toxicity

A key study on the acute toxicity of 3-Methoxy-1,2-propanediol was conducted via subcutaneous administration in mice.

Parameter	Species	Route	Value	Observations
LD50	Mouse	Subcutaneous	> 2,547 mg/kg	Flaccid paralysis without anesthesia (indicative of neuromuscular blockage) and muscle weakness were observed.[2][3]

Irritation Potential

Studies have been conducted to assess the potential of 3-Methoxy-1,2-propanediol to cause skin and eye irritation.

• Skin Irritation: A study in rabbits indicated that 3-Methoxy-1,2-propanediol does not cause dermal irritation or corrosion.[4]

• Eye Irritation: In a rabbit eye irritation study, the substance was classified as a "MINIMAL IRRITANT".[5]

Data Gaps

Significant gaps exist in the toxicological database for 3-Methoxy-1,2-propanediol. Specifically, there is a lack of publicly available data on:

• Acute oral and dermal toxicity (LD50) in rats or rabbits.

• Genotoxicity (e.g., Ames test, in vitro micronucleus assay).

• In vitro cytotoxicity.

• Repeated dose toxicity.

• Carcinogenicity.

• Reproductive and developmental toxicity.

Experimental Protocols

Detailed experimental protocols for the following key toxicological assessments are outlined below, based on standardized OECD guidelines. These protocols serve as a reference for the type of studies required to fill the existing data gaps for 3-Methoxy-1,2-propanediol.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)

This method is used to assess the acute toxic effects of a substance when administered orally.

Caption: Workflow for Acute Oral Toxicity Testing (OECD 420).

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

This in vitro assay is used to assess the mutagenic potential of a substance.

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Metabolism and Pharmacokinetics

There is currently no specific information available on the metabolism and pharmacokinetic profile of 3-Methoxy-1,2-propanediol in mammals. Studies on related compounds, such as 1,2-propanediol, indicate that it can be metabolized in the body. However, the influence of the methoxy (B1213986) group on the absorption, distribution, metabolism, and excretion (ADME) of 3-Methoxy-1,2-propanediol is unknown.

A proposed metabolic pathway for many xenobiotics involves two phases. Phase I reactions introduce or expose functional groups, while Phase II reactions involve conjugation of these groups to increase water solubility and facilitate excretion.

Caption: A generalized theoretical metabolic pathway for xenobiotics.

Handling and Safety Precautions

Based on the available information, the following handling and safety precautions are recommended when working with 3-Methoxy-1,2-propanediol.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator.

Handling and Storage

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapor or mist.

• Keep container tightly closed.

• Store in a cool, dry, and well-ventilated place.

• The substance is hygroscopic, so protection from moisture is important.[1]

First Aid Measures

• After Inhalation: Move person into fresh air.

• After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

• After Eye Contact: Rinse out with plenty of water.

• After Ingestion: Make victim drink water (two glasses at most). Consult a doctor if feeling unwell.[2]

Spill and Disposal

• Spill: Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders, sawdust). Dispose of contaminated material as waste according to local regulations.

• Disposal: Dispose of contents/container in accordance with local/regional/national/international regulations.

Conclusion

This technical guide summarizes the currently available safety and toxicity data for 3-Methoxy-1,2-propanediol. While initial studies suggest low acute toxicity and minimal irritation potential, significant data gaps remain. Researchers and drug development professionals should exercise caution when handling this compound, adhering to the recommended safety precautions. Further comprehensive toxicological studies are necessary to fully characterize the safety profile of 3-Methoxy-1,2-propanediol and to enable a complete risk assessment for its various applications.

References

• 1. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 2. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cir-safety.org [cir-safety.org]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 3-甲氧基-1,2-丙二醇 98% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Hygroscopic Nature and Storage of 3-Methoxy-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of 3-Methoxy-1,2-propanediol, a crucial excipient and reagent in various pharmaceutical and chemical applications. Understanding its affinity for atmospheric moisture is paramount for maintaining its chemical integrity, ensuring experimental reproducibility, and guaranteeing long-term stability. This document outlines the qualitative and quantitative aspects of its hygroscopic nature, details recommended storage conditions, and provides standardized experimental protocols for its analysis.

Understanding the Hygroscopic Nature of 3-Methoxy-1,2-propanediol

3-Methoxy-1,2-propanediol, also known as glycerol (B35011) α-monomethyl ether, is a colorless, viscous liquid that is recognized for its hygroscopic properties.[1] This means it has a strong tendency to attract and absorb moisture from the surrounding atmosphere. The presence of two hydroxyl (-OH) groups and an ether linkage in its molecular structure contributes to its ability to form hydrogen bonds with water molecules, leading to the absorption of water. This inherent property necessitates careful handling and storage to prevent changes in concentration, viscosity, and other physicochemical characteristics.

Physicochemical Properties Related to Hygroscopicity

A summary of the key physical and chemical properties of 3-Methoxy-1,2-propanediol that are pertinent to its hygroscopic nature is presented in the table below.

Property	Value	Citation
Hygroscopic Nature	Stated as "Hygroscopic"	[1]
Water Solubility	Very soluble / Soluble	[2]
Appearance	Colorless viscous liquid	[1][2]
Molecular Formula	C4H10O3	[2]
Molecular Weight	106.12 g/mol	[2]
Boiling Point	220 °C
Density	~1.12 g/cm³	[2]

Recommended Storage and Handling Conditions

To mitigate the effects of moisture absorption and maintain the quality of 3-Methoxy-1,2-propanediol, stringent storage and handling procedures are essential. The following recommendations are based on safety data sheets and supplier information.

Storage Recommendations

• Container: Store in a tightly closed container to minimize exposure to atmospheric moisture.[2][3]

• Atmosphere: For applications highly sensitive to moisture, storing under an inert gas atmosphere (e.g., nitrogen or argon) is recommended.

• Temperature: Store in a cool, dry place.[2] Some suppliers recommend storage at temperatures below 15°C.

• Ventilation: Ensure the storage area is well-ventilated.

• Incompatibilities: Keep away from strong oxidizing agents.[2]

The logical workflow for ensuring the stability of 3-Methoxy-1,2-propanediol is depicted in the diagram below.

Caption: Logical flow from inherent hygroscopicity to required storage for stability.

Handling Procedures

• Dispensing: When not in use, ensure the container is tightly sealed. Minimize the time the container is open to the atmosphere.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves and safety glasses.

• Spills: In case of a spill, absorb with an inert material (e.g., dry sand or earth) and place it in a chemical waste container.[2]

Experimental Protocols for Hygroscopicity Determination

For applications requiring precise knowledge of the hygroscopic behavior of 3-Methoxy-1,2-propanediol, experimental determination is necessary. The following are generalized protocols that can be adapted for this liquid compound.

Gravimetric Method for Water Absorption

This method determines the amount of water absorbed by a substance when exposed to a specific relative humidity for a defined period.

Objective: To quantify the mass increase of 3-Methoxy-1,2-propanediol due to water absorption at a controlled temperature and humidity.

Materials:

• 3-Methoxy-1,2-propanediol

• Analytical balance (readable to at least 0.1 mg)

• Weighing dishes (e.g., glass petri dishes)

• Desiccator with a saturated salt solution to maintain a constant relative humidity (e.g., sodium chloride for ~75% RH)

• Hygrometer to verify the relative humidity

• Constant temperature chamber or incubator

Procedure:

• Sample Preparation: Place a known quantity (e.g., 1-2 g) of 3-Methoxy-1,2-propanediol into a pre-weighed, dry weighing dish.

• Initial Weighing: Accurately weigh the weighing dish with the sample and record the initial mass (m_initial).

• Exposure: Place the weighing dish containing the sample into the desiccator with the saturated salt solution. Ensure the desiccator is properly sealed.

• Incubation: Place the desiccator in a constant temperature chamber set to a specific temperature (e.g., 25 °C).

• Periodic Weighing: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), remove the weighing dish from the desiccator, quickly weigh it, and record the mass.

• Equilibrium: Continue periodic weighing until the mass of the sample becomes constant (i.e., the difference between two consecutive weighings is negligible), indicating that equilibrium has been reached. Record the final mass (m_final).

• Calculation: Calculate the percentage of water absorbed using the following formula: Water Absorption (%) = [(m_final - m_initial) / m_initial] * 100

The experimental workflow for the gravimetric determination of hygroscopicity is illustrated below.

Caption: Workflow for gravimetric hygroscopicity testing.

Dynamic Vapor Sorption (DVS) Analysis

For a more detailed and automated analysis, Dynamic Vapor Sorption (DVS) is the preferred method. DVS measures the change in mass of a sample as it is exposed to a precisely controlled and varying relative humidity at a constant temperature.

Objective: To generate a moisture sorption-desorption isotherm for 3-Methoxy-1,2-propanediol, providing detailed information on its interaction with water vapor.

Apparatus: A Dynamic Vapor Sorption (DVS) instrument.

General Procedure:

• Sample Loading: A small amount of 3-Methoxy-1,2-propanediol is placed on the DVS sample pan.

• Drying: The sample is initially dried under a stream of dry nitrogen gas (0% RH) until a stable mass is achieved.

• Sorption Phase: The relative humidity is increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). The instrument holds the humidity at each step until the sample mass equilibrates.

• Desorption Phase: The relative humidity is then decreased in a stepwise manner back to 0% RH, again allowing for mass equilibration at each step.

• Data Analysis: The DVS software plots the change in mass as a function of relative humidity, generating a sorption-desorption isotherm. This isotherm reveals the extent of water uptake, the presence of hysteresis, and the critical humidity points where significant moisture absorption occurs.

Conclusion

The hygroscopic nature of 3-Methoxy-1,2-propanediol is a critical factor that must be managed to ensure its quality and performance in research and development. While quantitative data on its water absorption is not widely published, its high solubility in water confirms its affinity for moisture. Adherence to the recommended storage and handling conditions, including the use of tightly sealed containers and potentially an inert atmosphere, is imperative. For applications where the influence of moisture is a significant concern, the experimental determination of its hygroscopic properties using gravimetric methods or Dynamic Vapor Sorption is strongly advised. This proactive approach to managing moisture exposure will contribute to more reliable and reproducible scientific outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. omicsonline.org [omicsonline.org]

Unlocking the Potential of 3-Methoxy-1,2-propanediol: A Technical Guide for Researchers

An In-depth Exploration of Novel Research Avenues for a Promising Glycerol (B35011) Derivative

Abstract

3-Methoxy-1,2-propanediol (3-MPD), a simple glycerol ether, has predominantly been of interest as a marker for the illegal adulteration of wine with industrial glycerol. However, its structural similarity to biologically active molecules, including cryoprotectants and immunomodulatory lipids, suggests a largely untapped potential for broader applications in biomedical research and drug development. This technical guide provides a comprehensive overview of the current knowledge on 3-MPD and outlines promising, under-explored research areas. We delve into its physicochemical properties, known toxicological profile, and present a hypothesized metabolic pathway. Crucially, this document proposes novel research directions, including its systematic evaluation as a cryoprotective agent, its potential to modulate immune responses, and its utility as a versatile synthetic building block. Detailed experimental protocols are provided for key suggested studies, alongside visualizations of metabolic pathways and experimental workflows to guide future investigations. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals seeking to explore the full scientific and commercial potential of this intriguing molecule.

Introduction

3-Methoxy-1,2-propanediol (3-MPD), also known as 1-O-methylglycerol, is a colorless, viscous, and hygroscopic liquid.[1][2][3] Its primary claim to fame in the scientific literature has been as a chemical marker for the addition of technical-grade glycerol to wine, as it is a known byproduct of glycerol production from the transesterification of triglycerides with methanol.[4] While its presence in consumables has necessitated the development of sensitive analytical methods for its detection, the intrinsic biological and chemical properties of 3-MPD itself have remained largely uninvestigated.

The molecular structure of 3-MPD, a glycerol backbone with a methoxy (B1213986) ether linkage, positions it as an interesting candidate for a variety of applications. It shares structural motifs with polyol cryoprotectants and biologically active glycerol ethers, suggesting that its current classification as a mere contaminant may be an underestimation of its potential. This guide aims to move beyond the established role of 3-MPD and to illuminate its potential in three key research domains: cryopreservation, immunomodulation, and synthetic chemistry.

Physicochemical and Toxicological Profile

A thorough understanding of the fundamental properties of 3-MPD is essential for designing and interpreting future research.

Physicochemical Data

The key physicochemical properties of 3-Methoxy-1,2-propanediol are summarized in Table 1.

Property	Value	Reference(s)
IUPAC Name	3-methoxypropane-1,2-diol	[5]
Synonyms	1-O-Methylglycerol, Glycerol 1-monomethyl ether	[3][5]
CAS Number	623-39-2
Molecular Formula	C4H10O3
Molecular Weight	106.12 g/mol
Appearance	Colorless viscous liquid	[2][6]
Boiling Point	220 °C (lit.)
Density	1.114 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.444 (lit.)
Solubility	Very soluble in water
Hygroscopicity	Hygroscopic	[2][6]

Toxicological Data

The toxicological profile of 3-MPD is not extensively characterized. The available data, primarily from acute studies in mice, suggests it has neurotoxic properties. It is also classified as a skin, eye, and respiratory irritant.[5]

Endpoint	Observation	Reference(s)
Acute Toxicity (Mouse)	LD50 Subcutaneous: > 2,547 mg/kg	[1]
Symptoms of Acute Toxicity	Flaccid paralysis without anesthesia (suggesting neuromuscular blockage), muscle weakness.	[1][3]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[5]
Classification	Neurotoxin	[3]

Potential Research Areas

The limited scope of current research on 3-MPD presents a significant opportunity for novel investigations. Based on its chemical structure and the known activities of related compounds, several promising research avenues can be proposed.

Cryopreservation

The polyol structure of 3-MPD, with its multiple hydroxyl groups, is a hallmark of many cryoprotective agents (CPAs). These agents are vital for the preservation of cells, tissues, and organs at low temperatures by mitigating the damaging effects of ice crystal formation.

Hypothesis: 3-Methoxy-1,2-propanediol can function as an effective cryoprotective agent, either alone or in combination with other CPAs, by virtue of its polyol structure and ability to form hydrogen bonds, thereby controlling ice crystal growth and stabilizing cell membranes at sub-zero temperatures.

Proposed Research Workflow:

Figure 1: Proposed workflow for evaluating the cryoprotective potential of 3-MPD.

Immunomodulation and Cellular Signaling

Glycerol ethers, particularly alkylglycerol ethers, have been shown to possess immunomodulatory properties, including the stimulation of hematopoietic and immune responses.[7][8][9] The ether linkage in these molecules is a key structural feature.

Hypothesis: 3-Methoxy-1,2-propanediol, as a short-chain glycerol ether, may interact with cellular membranes and signaling pathways, potentially modulating inflammatory responses and other cellular processes. Methoxy-substituted glycerol ethers have been shown to stimulate immune reactivity, and it is postulated that they may be incorporated into membrane lipids, thereby altering membrane structure and function.[7]

Proposed Metabolic Pathway and Signaling Interaction:

Figure 2: Hypothesized metabolism and potential cellular interactions of 3-MPD.

Synthetic Chemistry Building Block

Glycerol and its derivatives are recognized as valuable and renewable C3 building blocks in chemical synthesis. The presence of two hydroxyl groups and a methoxy ether in 3-MPD offers multiple reactive sites for the synthesis of more complex molecules.

Hypothesis: The distinct reactivity of the primary and secondary hydroxyl groups, along with the stable ether linkage, makes 3-Methoxy-1,2-propanediol a versatile precursor for the synthesis of novel chemical entities, including pharmaceutical intermediates and specialty polymers.

Proposed Synthetic Transformations:

Figure 3: Potential synthetic transformations of 3-MPD.

Detailed Experimental Protocols

To facilitate the exploration of the proposed research areas, the following are detailed protocols for key initial experiments.

Protocol 1: In Vitro Cytotoxicity Assay for Cryoprotectant Screening

Objective: To determine the concentration-dependent cytotoxicity of 3-MPD on a mammalian cell line at room temperature and at 4°C.

Materials:

• 3-Methoxy-1,2-propanediol (≥98% purity)

• Bovine Pulmonary Artery Endothelial Cells (BPAEC) or other suitable cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• PrestoBlue™ HS Cell Viability Reagent

• 96-well cell culture plates

• Automated liquid handling system (optional, for high-throughput screening)

• Plate reader capable of fluorescence measurement (Ex/Em ~560/590 nm)

• Incubator (37°C, 5% CO2)

• Refrigerated plate cooler or cold room (4°C)

Procedure:

• Cell Seeding: Seed BPAEC in a 96-well plate at a density of 10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Baseline Viability: After incubation, remove the medium and add 100 µL of fresh medium containing 10% PrestoBlue™ reagent to each well. Incubate for 1 hour at 37°C. Measure fluorescence to establish a baseline viability reading for each well.

• CPA Preparation: Prepare a series of 3-MPD solutions in complete culture medium at various concentrations (e.g., ranging from 0.5 M to 8 M).

• CPA Exposure: After the baseline reading, wash the cells twice with PBS. Add 100 µL of the prepared 3-MPD solutions to the respective wells. For sub-ambient temperature testing, perform this step on a pre-chilled cooling block or in a 4°C environment.

• Incubation: Incubate the plates for a defined exposure time (e.g., 30 minutes) at either room temperature or 4°C.

• CPA Removal: Remove the CPA solutions and wash the cells three times with PBS to ensure complete removal of 3-MPD.

• Post-Exposure Viability: Add 100 µL of fresh medium with 10% PrestoBlue™ reagent to each well. Incubate for 1-2 hours at 37°C.

• Data Acquisition: Measure the fluorescence of each well.

• Data Analysis: Normalize the post-exposure fluorescence readings to the baseline readings for each well to calculate the percentage of cell viability. Plot cell viability versus 3-MPD concentration to determine the toxicity profile.

Protocol 2: GC-MS Analysis for Metabolic Studies

Objective: To identify and quantify 3-MPD and its potential metabolites in cell culture supernatant or biological fluids. This protocol is adapted from the validated method for wine analysis.[4]

Materials:

• Cell culture supernatant or plasma/urine samples containing 3-MPD

• Internal Standard (IS): Butane-1,4-(2H)8-diol or a similar deuterated standard

• Potassium carbonate (K2CO3), anhydrous

• Diethyl ether, analytical grade

• Sodium sulfate (B86663) (Na2SO4), anhydrous

• GC-MS system with a polar capillary column (e.g., HP-INNOWax)

• Centrifuge tubes (e.g., 15 mL)

• Vertical shaking machine

• Centrifuge

Procedure:

• Sample Preparation: To a 10 mL centrifuge tube, add 5 mL of the biological sample (e.g., cell culture supernatant).

• Internal Standard Spiking: Add a known amount of the internal standard solution (e.g., 50 µL of a 100 µg/mL solution in ethanol).

• Salting Out: Carefully add 5 g of anhydrous K2CO3 to the tube and mix gently until dissolved. This process may be exothermic.

• Extraction: Add 2 mL of diethyl ether to the tube. Homogenize the mixture for 5 minutes using a vertical shaker.

• Phase Separation: Centrifuge the tubes at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Extract Collection: Carefully transfer the upper organic (diethyl ether) layer to a clean vial containing a small amount of anhydrous Na2SO4 to remove any residual water.

• GC-MS Analysis:

  • Injection: Inject 2 µL of the dried extract into the GC-MS.

  • GC Conditions (Example):

    • Inlet Temperature: 250 °C

    • Injection Mode: Splitless

    • Oven Program: 90°C for 2 min, ramp at 10°C/min to 165°C and hold for 6 min, then ramp at 4°C/min to 250°C and hold for 5 min.

    • Carrier Gas: Helium

  • MS Conditions:

    • Mode: Selected Ion Monitoring (SIM)

    • Monitor for characteristic ions of 3-MPD (e.g., m/z 75, 58, 45) and its potential metabolites, as well as the internal standard.

• Data Analysis: Quantify 3-MPD and any identified metabolites by comparing their peak areas to that of the internal standard, using a calibration curve prepared in a similar matrix.

Conclusion

3-Methoxy-1,2-propanediol is a molecule with significant, yet largely unexplored, potential beyond its current role as a food contaminant marker. Its structural characteristics suggest promising applications in cryopreservation, as a modulator of biological pathways, and as a versatile synthetic intermediate. The proposed research areas, supported by detailed experimental protocols and conceptual diagrams, provide a roadmap for future investigations. A systematic exploration of these avenues could unlock new applications for 3-MPD in the pharmaceutical, biotechnological, and chemical industries, transforming this overlooked glycerol derivative into a valuable scientific tool and commercial product. This guide serves as a call to the research community to look beyond the established literature and to explore the full potential of 3-Methoxy-1,2-propanediol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 4. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 5. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Stimulation of immune reactivity by methoxy-substituted glycerol ethers incorporated into the feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alkyl Glycerol Ethers as Adaptogens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Alkyl Glycerol Ethers as Adaptogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and history of glycerol 1-monomethyl ether

An In-depth Technical Guide to the Discovery and History of Glycerol (B35011) 1-Monomethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycerol 1-monomethyl ether (3-methoxy-1,2-propanediol) is a simple diether of glycerol with significance in both synthetic chemistry and biological contexts. While its specific discovery is not a singular landmark event, its history is intrinsically linked to the foundational discoveries of its parent molecule, glycerol, and the development of classical organic reactions such as the Williamson ether synthesis. This guide traces the historical origins, details early and modern synthetic methodologies, presents quantitative data in a structured format, and explores the compound's biological relevance as a metabolic precursor to complex lipids like plasmalogens and Platelet-Activating Factor (PAF). Detailed experimental protocols and diagrams of historical timelines, synthetic workflows, and metabolic pathways are provided to offer a comprehensive resource for scientific and drug development professionals.

Historical Foundations: The Precursors to a Discovery

The story of glycerol 1-monomethyl ether begins not with the molecule itself, but with the discovery of its fundamental components and the chemical reactions that enable its synthesis.

The "Sweet Principle of Fat": Discovery of Glycerol

In 1783, the pioneering Swedish-German chemist Carl Wilhelm Scheele reported his findings on a "sweet principle of fat" obtained during the saponification of olive oil with lead oxide.[1] This substance, which he isolated and characterized, was glycerol.[2][3] Scheele's work established that this sweet-tasting trihydric alcohol was a fundamental component of natural fats and oils.[1][2] The name "glycerin," derived from the Greek word glykys (sweet), was later proposed by the French chemist Michel Eugène Chevreul in 1811, who further elucidated the structure of fats as esters of fatty acids and glycerol.[1]

A New Bond: The Williamson Ether Synthesis

The formation of the ether linkage, a central feature of glycerol 1-monomethyl ether, was a subject of study for much of the early 19th century. The definitive method for ether preparation, however, was established in 1850 by Alexander Williamson.[4][5] The Williamson ether synthesis involves the reaction of an alkoxide ion with a primary alkyl halide via an SN2 (bimolecular nucleophilic substitution) reaction.[5][6] This reaction was not only a powerful synthetic tool but was also crucial in proving the structure of ethers, thereby solidifying the understanding of molecular architecture in organic chemistry.[4][5] It provided the key chemical logic for the eventual synthesis of glycerol ethers.

Figure 1: A historical timeline of key discoveries leading to the synthesis of glycerol ethers.

The Synthesis of Glycerol 1-Monomethyl Ether

While a specific "discovery" paper for glycerol 1-monomethyl ether is not prominent in the historical literature, its first preparation was a logical extension of known reactions. Modern chemistry has since refined these processes, offering several efficient routes to its synthesis.

Early Synthetic Approaches

The first synthesis of glycerol 1-monomethyl ether likely occurred in the late 19th or early 20th century by applying the Williamson ether synthesis to a glycerol derivative. The primary hydroxyl group of glycerol is more reactive than the secondary one, making the 1-position the favored site for monosubstitution. An early chemist would have likely protected two of the hydroxyl groups (e.g., as an acetonide, like solketal), formed an alkoxide with a base, and then reacted it with a methylating agent like methyl iodide.

Modern Synthetic Protocols

Today, several methods are employed, each with distinct advantages in terms of selectivity, yield, and environmental impact.

• Method A: Williamson Ether Synthesis with Solid-Base Catalysis: This is a modern adaptation of the classic method. Glycerol is reacted with an alkyl halide (e.g., ethyl bromide or iodide) in the presence of a solid base like KOH supported on alumina (B75360) (KOH/Al₂O₃) or a basic ion-exchange resin (e.g., Amberlyst A26).[7] This approach facilitates easier product purification by simply filtering off the solid catalyst.[7]

• Method B: Direct Acid-Catalyzed Etherification: This method involves the direct reaction of glycerol with methanol (B129727) in the presence of a heterogeneous acid catalyst, such as an acidic resin (e.g., Amberlyst 36).[8] The reaction typically requires high temperatures and pressures and produces a mixture of mono- and di-ethers.[8]

• Method C: Synthesis from Epichlorohydrin (B41342): A common industrial route involves reacting epichlorohydrin with methanol in the presence of a base.[8] This opens the epoxide ring to form a glycerol chlorohydrin methyl ether, which is then hydrolyzed to yield glycerol 1-monomethyl ether. This method offers high selectivity for the 1-isomer.[8]

Figure 2: A comparative workflow of modern synthetic routes to glycerol 1-monomethyl ether.

Experimental Protocols and Data

Detailed Experimental Protocols

Protocol 1: Williamson Synthesis using KOH/Al₂O₃ and Ethyl Bromide (Adapted for Methyl Ether) (Based on the procedure for ethyl ether synthesis by Abreu et al.)[7]

• A mixture of KOH/Al₂O₃ (0.45 g) and glycerol (0.092 g, 1 mmol) in 5 mL of 1,4-dioxane (B91453) is prepared in a round-bottom flask.

• The mixture is refluxed for 2 hours to form the glyceroxide anion.

• After this period, a methylating agent such as methyl iodide or dimethyl sulfate (B86663) (3 mmol) is added to the reaction medium.

• The contents are left to reflux overnight.

• The reaction medium is then cooled, filtered through paper to remove the solid base, and the filter cake is washed three times with 5 mL of diethyl ether.

• The solvent from the combined filtrates is evaporated under reduced pressure to yield the crude product, which can be purified by distillation.

Protocol 2: Direct Etherification of Glycerol with Methanol (Based on the procedure for ethyl ether synthesis by Ryabov et al.)[8]

• A mixture of glycerol and methanol (e.g., 1:1 molar ratio) is loaded into a stainless-steel batch stirred reactor.

• A heterogeneous acid catalyst (e.g., Amberlyst 36, 5 wt% relative to glycerol) is added.

• The reactor is purged twice and then pressurized with an inert gas (e.g., nitrogen) to approximately 20 bar.

• The reaction is carried out at an elevated temperature (e.g., 160 °C) for 24 hours, during which autogenerated pressure develops.

• After cooling, the reaction mixture is filtered to remove the catalyst.

• Excess methanol is removed using a rotary evaporator.

• The residue is purified by vacuum distillation to separate the isomeric mixture of glycerol monomethyl ethers.

Quantitative Data Summary

Table 1: Physical and Chemical Properties of Glycerol 1-Monomethyl Ether

Property	Value	Source(s)
IUPAC Name	3-methoxypropane-1,2-diol	[9]
Synonyms	1-O-Methylglycerol, Glycerin-α-monomethyl ether	[9]
CAS Number	623-39-2	[6][9]
Molecular Formula	C₄H₁₀O₃	[9]
Molecular Weight	106.12 g/mol	[6]
Appearance	Colorless, viscous liquid	[Acros MSDS]
Boiling Point	220 °C (at 760 torr)	[6]
Density	1.114 g/mL at 25 °C	[6]

| Refractive Index | n20/D 1.444 |[6] |

Table 2: Comparison of Selected Synthetic Routes for Glycerol Alkyl Ethers

Method	Reagents	Typical Conditions	Yield (Monoether)	Advantages	Disadvantages	Source
Williamson (Solid Base)	Glycerol, Alkyl Halide, KOH/Al₂O₃, Dioxane	Reflux, 24h	~98% (selectivity)	High selectivity, easy catalyst removal.	Requires pre-activation step, use of solvent.	[7]
Direct Etherification	Glycerol, Alcohol, Amberlyst 36	160 °C, 20 bar, 24h	~27% (isolated)	Uses readily available reagents.	Low yield, produces mixture of products, requires high pressure/temp.	[8]

| From Epichlorohydrin | Epichlorohydrin, Alcohol, Base | Varies | High | High selectivity for 1-isomer. | Uses toxic epichlorohydrin, stoichiometric waste. |[8] |

Biological Significance and Toxicological Profile

For drug development professionals, the interest in glycerol 1-monomethyl ether lies less in its direct pharmacological activity and more in its role within the broader class of alkylglycerol ethers, which are important metabolic intermediates.

Metabolism and Role as a Precursor

1-O-alkylglycerols, such as glycerol 1-monomethyl ether, can be assimilated by cells and enter into lipid metabolism pathways.[1][2] They serve as the backbone for two critical classes of lipids:

• Plasmalogens: These are a unique type of glycerophospholipid found in high concentrations in cell membranes, particularly in nervous, immune, and cardiovascular tissues. They are characterized by a vinyl-ether bond at the sn-1 position, which is formed from a precursor 1-O-alkylglycerol. Plasmalogens are believed to play roles in protecting cells from oxidative stress and in membrane dynamics.[10]

• Platelet-Activating Factor (PAF): PAF is a potent signaling phospholipid that mediates a wide range of physiological processes, including platelet aggregation, inflammation, and anaphylaxis.[10] Its structure is a 1-O-alkyl-2-acetyl-sn-glycero-3-phosphocholine, meaning its synthesis is dependent on a 1-O-alkylglycerol backbone.[10]

Figure 3: Simplified metabolic pathway of 1-O-alkylglycerols into PAF and plasmalogens.

Toxicological Profile and Other Applications

Like many simple organic solvents and glycol ethers, glycerol 1-monomethyl ether is not without biological effects.

• Toxicity: It is listed as a neurotoxin and may cause irritation to the skin, eyes, and respiratory tract. Acute toxicity studies in mice have shown that it can cause flaccid paralysis at high subcutaneous doses.

• Research Applications: Due to its physical properties, it has been investigated as a cryoprotective agent for the preservation of mononuclear cells, demonstrating its utility as a tool in biomedical research.[6]

Conclusion

The history of glycerol 1-monomethyl ether is a story of chemical evolution. Born from the 18th-century discovery of glycerol and the 19th-century mastery of the ether linkage, its synthesis has become a routine application of well-understood organic chemistry principles. While not a molecule of dramatic historical note, its modern relevance is clear. It serves as a useful chemical building block and, more importantly for the life sciences, represents the simplest member of the 1-O-alkylglycerol family, the foundational precursors for biologically vital molecules like PAF and plasmalogens. A thorough understanding of its synthesis, properties, and metabolic fate provides valuable context for researchers in synthetic chemistry and drug development.

References

• 1. biographicalmemoirs.org [biographicalmemoirs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. iris.unive.it [iris.unive.it]
• 4. US8507643B2 - Composition comprising glycerol, process for obtaining same and use thereof in the manufacture of dichloropropanol - Google Patents [patents.google.com]
• 5. US6100433A - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 6. 3-甲氧基-1,2-丙二醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. quora.com [quora.com]
• 9. 1,2-Propanediol, 3-methoxy- [webbook.nist.gov]
• 10. researchgate.net [researchgate.net]

3-Methoxy-1,2-propanediol: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of a Versatile Glycerol (B35011) Ether Derivative

Introduction

3-Methoxy-1,2-propanediol, a glycerol ether derivative, is a versatile organic compound with a growing presence in various scientific and industrial sectors. Its unique physicochemical properties, including its role as a solvent and chemical intermediate, have positioned it as a valuable molecule in pharmaceutical development and biomedical research.[1] This technical guide provides a comprehensive overview of 3-Methoxy-1,2-propanediol, detailing its chemical properties, synthesis, analytical methods, and known biological activities, with a focus on its implications for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

3-Methoxy-1,2-propanediol, also known by synonyms such as 1-O-methylglycerol and glycerol α-monomethyl ether, is a colorless, viscous, and hygroscopic liquid.[2][3][4] It is highly soluble in water and other organic solvents.[5] The fundamental properties of this compound are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	C₄H₁₀O₃	[5][6]
Molecular Weight	106.12 g/mol	[2][5]
CAS Number	623-39-2	[2][5]
Appearance	Colorless viscous liquid	[5]
Boiling Point	220 °C (lit.)	[2]
Density	1.114 g/mL at 25 °C (lit.)	[2]
Refractive Index	n20/D 1.444 (lit.)	[2]
IUPAC Name	3-methoxypropane-1,2-diol	[3]

Synthesis of 3-Methoxy-1,2-propanediol

A common and efficient method for the synthesis of 3-Methoxy-1,2-propanediol is the base-catalyzed reaction of glycidol (B123203) with methanol (B129727). This method offers high conversion rates and good yields of the desired product.[7]

Experimental Protocol: Synthesis from Glycidol and Methanol[7]

Materials:

• Glycidol

• Methanol

• Potassium hydroxide (B78521) (KOH) catalyst

Procedure:

• In a reaction vessel, dissolve the desired molar percentage of KOH catalyst in methanol. For optimal results, 20-30 mol% of KOH can be utilized.

• Heat the solution to the reflux temperature of methanol (65 °C).

• Slowly add glycidol to the reaction mixture.

• Maintain the reaction at 65 °C for approximately 120 minutes to achieve total conversion of glycidol.

• Upon completion, the reaction mixture can be purified by distillation to isolate the 3-Methoxy-1,2-propanediol.

Quantitative Data: With a 20-30 mol% KOH catalyst loading, this reaction can achieve up to 93% yield of 3-Methoxy-1,2-propanediol with complete conversion of glycidol within 2 hours.[7]

A generalized workflow for the synthesis is depicted below.

A simplified workflow for the synthesis of 3-Methoxy-1,2-propanediol.

Another established method for ether formation is the Williamson ether synthesis, which involves the reaction of an alkoxide with a primary alkyl halide.[8][9] While not specifically detailed for 3-Methoxy-1,2-propanediol in the searched literature, this SN2 reaction is a fundamental and versatile method for preparing both symmetrical and asymmetrical ethers.[8][9]

Applications in Research and Drug Development

Cryopreservation

Glycerol and its derivatives are widely used as cryoprotective agents to preserve the viability of cells and tissues at low temperatures.[4][10] 3-Methoxy-1,2-propanediol has been investigated as a cryopreservative agent for mononuclear cells. The mechanism of cryoprotection involves reducing the formation of damaging ice crystals within the cells.[11]

General Experimental Protocol for Cell Cryopreservation:

This protocol is a general guideline and may require optimization for specific cell types.

Materials:

• Cell culture in exponential growth phase

• Complete growth medium

• Cryoprotective agent (e.g., 10% v/v 3-Methoxy-1,2-propanediol or glycerol in complete growth medium)

• Cryogenic vials

• Controlled-rate freezing container

Procedure:

• Harvest cells from culture and centrifuge to form a cell pellet.

• Resuspend the cell pellet in cold cryoprotective medium at a concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL.

• Dispense 1 mL aliquots of the cell suspension into sterile cryogenic vials.

• Place the vials in a controlled-rate freezing container and store at -80°C for 24 hours. This allows for a cooling rate of approximately -1°C/minute.

• Transfer the vials to a liquid nitrogen tank for long-term storage.

Solvent and Chemical Intermediate

Due to its low toxicity and good solubility properties, 3-Methoxy-1,2-propanediol is utilized as a solvent in cosmetic and pharmaceutical formulations.[1] It also serves as a valuable chemical intermediate in the synthesis of various other compounds.[1][9]

Biological Activity and Signaling Pathways

The direct biological activities of 3-Methoxy-1,2-propanediol are not extensively documented. However, as a glycerol ether, it belongs to a class of lipids with known biological significance. Glycerol ethers are precursors to bioactive lipids and can modulate various signaling pathways.

Precursor to Platelet-Activating Factor (PAF)

Glycerol ethers are key precursors in the biosynthesis of Platelet-Activating Factor (PAF), a potent phospholipid mediator involved in numerous physiological and pathological processes, including inflammation, platelet aggregation, and signal transduction.[12][13] The PAF signaling cascade is initiated by the binding of PAF to its G-protein coupled receptor (GPCR) on the cell surface.[14] This binding activates multiple downstream signaling pathways, including the activation of phospholipases C, D, and A2, leading to the generation of second messengers and the mobilization of intracellular calcium.[14][15]

References

• 1. benchchem.com [benchchem.com]
• 2. uab.edu [uab.edu]
• 3. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Natural Cryoprotective and Cytoprotective Agents in Cryopreservation: A Focus on Melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cstti.com [cstti.com]
• 6. researchgate.net [researchgate.net]
• 7. zaguan.unizar.es [zaguan.unizar.es]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. US6274303B1 - Method for rapid cooling and warming of biological materials - Google Patents [patents.google.com]
• 11. scispace.com [scispace.com]
• 12. Platelet-activating factor - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Platelet-activating factor receptor and signal transduction mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.physiology.org [journals.physiology.org]

ECHA C&L inventory information for 3-Methoxy-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory information for the substance 3-Methoxy-1,2-propanediol (CAS No. 623-39-2). It includes a summary of the notified hazard classifications, details on the likely experimental protocols used for their determination based on standard OECD guidelines, and a visualization of the ECHA C&L notification workflow.

C&L Inventory Information

According to the information available in the ECHA C&L Inventory, as reported by a single notifier, 3-Methoxy-1,2-propanediol is classified with the following hazards.[1]

Hazard Class and Category Code	Hazard Statement Code	Hazard Statement	GHS Pictogram
Skin Irrit. 2	H315	Causes skin irritation	Exclamation Mark
Eye Irrit. 2	H319	Causes serious eye irritation	Exclamation Mark
STOT SE 3	H335	May cause respiratory irritation	Exclamation Mark

Presumed Experimental Protocols

While specific study reports for 3-Methoxy-1,2-propanediol are not publicly available within the C&L inventory, the notified classifications are typically based on data generated from standardized test guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD). The following sections detail the likely methodologies employed.

Skin Irritation Assessment (OECD Guideline 404)

The "Causes skin irritation" (H315) classification is generally determined using the OECD Test Guideline 404 for Acute Dermal Irritation/Corrosion.[2]

Principle: This test involves the application of the test substance to the skin of a single experimental animal, typically an albino rabbit. The degree of irritation is evaluated at specified intervals.

Methodology:

• Animal Selection: A healthy young adult albino rabbit is used.

• Dose Application: A small amount (typically 0.5 mL for liquids or 0.5 g for solids) of the test substance is applied to a small area of clipped skin (approximately 6 cm²). The site is then covered with a gauze patch and a semi-occlusive dressing.

• Exposure Duration: The exposure period is typically 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is examined for signs of erythema (redness) and oedema (swelling) at 1, 24, 48, and 72 hours after removal.

• Scoring: The reactions are scored on a scale of 0 to 4. A mean score of ≥ 2.3 and ≤ 4.0 for either erythema or oedema across the observation period typically leads to a "Skin Irritant Category 2" classification.

Eye Irritation Assessment (OECD Guideline 405)

The classification "Causes serious eye irritation" (H319) is likely based on data from the OECD Test Guideline 405 for Acute Eye Irritation/Corrosion.[3][4][5]

Principle: This method assesses the potential of a substance to cause eye irritation or damage when instilled into the eye of an experimental animal, usually an albino rabbit.

Methodology:

• Animal Selection: Healthy young adult albino rabbits are used.

• Instillation: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after instillation. Observations include the cornea (opacity), iris, and conjunctiva (redness and swelling).

• Scoring: The severity of the ocular lesions is scored according to a standardized system. A substance is classified as "Eye Irritant Category 2" if it produces reversible eye irritation within 21 days of observation.

Respiratory Irritation Assessment (Relevant OECD Guidelines)

The classification "May cause respiratory irritation" (STOT SE 3, H335) is determined by assessing the effects of a single exposure via inhalation. While there isn't a single specific guideline solely for respiratory irritation, data are often derived from acute inhalation toxicity studies, such as those following OECD Guideline 436 (Acute Inhalation Toxicity – Acute Toxic Class Method).[6][7][8]

Principle: This test evaluates the toxicity of a substance upon a single inhalation exposure. It provides information on hazardous properties and allows for classification.

Methodology:

• Animal Selection: Typically, young adult rats are used.

• Exposure: Animals are exposed to the test substance, usually as a vapor, aerosol, or gas, in an inhalation chamber for a defined period (e.g., 4 hours).

• Concentration Levels: A stepwise procedure with pre-defined concentration levels is used.

• Observation: Animals are observed for clinical signs of toxicity during and after exposure for up to 14 days. Signs of respiratory irritation can include changes in breathing patterns, nasal discharge, and respiratory distress.

• Endpoint: The primary endpoint is often mortality, but clinical observations of respiratory tract irritation are key for the STOT SE 3 classification. If significant, transient respiratory irritation is observed, this classification is warranted.

ECHA C&L Notification Workflow

The following diagram illustrates the general workflow for the notification of a substance's classification and labelling to the ECHA C&L Inventory.

Caption: Workflow of the ECHA C&L notification process.

References

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. oecd.org [oecd.org]

An In-depth Technical Guide to the Properties and Isomers of C4H10O3

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C4H10O3 represents a diverse group of isomeric compounds that, despite sharing the same atomic composition, exhibit a wide range of physicochemical properties and biological activities. This technical guide provides a comprehensive overview of the key isomers of C4H10O3, their properties, experimental protocols for their synthesis and analysis, and their relevance in scientific research and drug development.

Isomers of C4H10O3

The structural isomers of C4H10O3 can be broadly categorized into polyols (containing multiple hydroxyl groups) and ethers (containing one or more ether linkages). The key isomers include:

• Butanetriols: These are four-carbon chains with three hydroxyl groups. The primary isomers are 1,2,3-Butanetriol and 1,2,4-Butanetriol (B146131).

• Diethylene Glycol (DEG): An ether-alcohol with the structure 2-(2-hydroxyethoxy)ethan-1-ol.

• Orthoesters: Trimethyl orthoformate is a prominent example with the formula HC(OCH₃)₃.

• Glycerol (B35011) Ethers: These are derivatives of glycerol where one or more hydroxyl groups are replaced by an ether group. Examples include 3-methoxy-1,2-propanediol.

• Other Ether-Alcohols: This category includes isomers like 2-(hydroxymethoxy)propan-1-ol and 2-(methoxymethoxy)ethanol.

Below is a graphical representation of the classification of major C4H10O3 isomers.

Classification of Major C4H10O3 Isomers

Physicochemical Properties

The structural differences among the isomers of C4H10O3 lead to significant variations in their physical and chemical properties. These properties are crucial for their application in various fields, including as solvents, chemical intermediates, and in formulations.

Isomer	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Solubility in Water
1,2,3-Butanetriol	4435-50-1	106.12	175-180 (at 14 mmHg)	-	1.174	Miscible
1,2,4-Butanetriol	3068-00-6	106.12	190-191 (at 18 mmHg)	-	1.185 (at 25°C)	Miscible
Diethylene Glycol	111-46-6	106.12	244-245	-10.45	1.118	Miscible[1]
Trimethyl Orthoformate	149-73-5	106.12	101-102	-53	0.97	Decomposes
3-Methoxy-1,2-propanediol	623-39-2	106.12	220	-	1.114 (at 25°C)	Very soluble
2-(Methoxymethoxy)ethanol	4484-61-1	106.12	156-158	-	0.998	Soluble
2-(Hydroxymethoxy)propan-1-ol	-	106.12	-	-	-	-

Experimental Protocols

Synthesis

A common method for the synthesis of 1,2,4-butanetriol involves the reduction of malic acid esters.

Protocol:

• A solution of dimethyl (S)-malate (0.20 mol) in 100 mL of diglyme (B29089) is prepared.

• In a separate flask, a solution containing a reducing agent mixture is prepared by adding sodium borohydride (B1222165) (0.40 mol) and calcium chloride (0.10 mol) to 200 mL of diglyme and stirring for 12 hours.

• The dimethyl (S)-malate solution is added dropwise to the reducing agent mixture while maintaining the temperature between 10°C and 20°C.

• The reaction mixture is stirred for an additional period.

• The reaction is quenched, and the product is isolated and purified to yield (S)-1,2,4-butanetriol.

Synthesis of (S)-1,2,4-Butanetriol

Diethylene glycol is commercially produced by the partial hydrolysis of ethylene (B1197577) oxide.

Protocol:

• Ethylene oxide is reacted with water under elevated temperature and pressure.

• The reaction produces a mixture of ethylene glycol, diethylene glycol, and higher polyethylene (B3416737) glycols.

• The products are separated by fractional distillation under vacuum to isolate diethylene glycol.

Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds, including polyols like butanetriols.

Protocol:

• Sample Preparation (Derivatization): To increase volatility, the hydroxyl groups of the polyols are typically derivatized. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS).

• GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polar column). The oven temperature is programmed to ramp up to achieve separation of the different isomers.

• MS Detection: The separated compounds are introduced into a mass spectrometer. The mass spectrum of each compound, showing its fragmentation pattern, is recorded.

• Identification: The obtained mass spectra are compared with a library of known spectra (e.g., NIST library) for identification.

GC-MS Analysis Workflow for Polyols

Biological Activity and Drug Development Relevance

The biological effects of C4H10O3 isomers are of significant interest to researchers and drug development professionals.

Diethylene Glycol (DEG)

Toxicology: Diethylene glycol is known for its nephrotoxicity and neurotoxicity.[2][3] Ingestion can lead to acute kidney injury and delayed neurological damage.[2][4] The toxicity is primarily attributed to its metabolite, 2-hydroxyethoxyacetic acid (HEAA).[5]

Mechanism of Toxicity: DEG is metabolized in the liver by alcohol dehydrogenase and aldehyde dehydrogenase.[2][6][7] The accumulation of its acidic metabolites leads to metabolic acidosis and cellular damage, particularly in the kidneys.[7]

Metabolic Pathway and Toxicity of Diethylene Glycol

Glycerol Ethers

Certain glycerol ethers have shown interesting biological activities. For instance, some have been investigated for their potential as activators for herbicides, fungicides, and insecticides.[8] Ether lipids, which are structurally related to glycerol ethers, have demonstrated anti-tumor properties by inducing apoptosis.[9] Alkyl glycerol ethers are also precursors to biologically active molecules like plasmalogens and platelet-activating factor (PAF), which are involved in various physiological processes, including immune response and neuronal function.[5]

Butanetriols

1,2,4-Butanetriol is a precursor in the synthesis of 1,2,4-butanetriol trinitrate (BTTN), an energetic plasticizer used in propellants.[10] In the pharmaceutical industry, chiral butanetriols are valuable building blocks for the synthesis of various drugs.

Conclusion

The isomers of C4H10O3 represent a versatile class of compounds with a broad spectrum of properties and applications. While some, like diethylene glycol, are primarily of interest due to their toxicity, others, such as butanetriols and glycerol ethers, hold promise as valuable intermediates in the synthesis of pharmaceuticals and other bioactive molecules. A thorough understanding of their individual properties, synthesis, and biological effects is crucial for their safe and effective utilization in research and development. This guide provides a foundational overview to aid scientists and professionals in navigating the complexities of this isomeric group.

References

• 1. C4H10O3 isomers [molport.com]
• 2. reddit.com [reddit.com]
• 3. Histopathological evidence that diethylene glycol produces kidney and nervous system damage in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Alkyl Glycerol Ethers as Adaptogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of metabolism of diethylene glycol prevents target organ toxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ochem.as.uky.edu [ochem.as.uky.edu]
• 8. CN102638976A - Use of glyceryl ethers as activators of the biological effects of herbicidal, fungicidal or insecticidal substances - Google Patents [patents.google.com]
• 9. Glycerol ethers | Cyberlipid [cyberlipid.gerli.com]
• 10. 1,2,4-Butanetriol - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Stability and Degradation of 3-Methoxy-1,2-propanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of 3-Methoxy-1,2-propanediol (3-MPD) and its potential degradation pathways. Due to the limited availability of specific forced degradation studies on 3-MPD in publicly accessible literature, this guide synthesizes information from safety data sheets, studies on structurally analogous compounds, and established principles of chemical degradation to provide a robust framework for researchers.

Introduction to 3-Methoxy-1,2-propanediol

3-Methoxy-1,2-propanediol (also known as glycerol (B35011) 1-monomethyl ether) is a colorless, viscous, and hygroscopic liquid.[1] Its chemical structure, featuring both a primary and a secondary alcohol functional group along with an ether linkage, dictates its stability and reactivity profile. It is stable under normal storage conditions.[2][3] However, exposure to harsh conditions such as extreme pH, oxidizing agents, light, and elevated temperatures can lead to its degradation. Understanding these degradation pathways is crucial for its application in various fields, including its potential use as a solvent or excipient in pharmaceutical formulations.

General Stability Profile

Safety data sheets and chemical suppliers consistently report that 3-Methoxy-1,2-propanediol is stable under normal temperatures and pressures.[2] Key stability considerations include:

• Incompatibility with Strong Oxidizing Agents: 3-MPD is incompatible with strong oxidizing agents, which can lead to vigorous reactions and degradation.[3]

• Hygroscopicity: The compound is hygroscopic and will absorb moisture from the air.[3]

• Hazardous Decomposition Products: When subjected to high temperatures, its decomposition can produce carbon monoxide and carbon dioxide.[2][3]

Potential Degradation Pathways

While specific degradation studies on 3-MPD are not extensively documented, its degradation pathways can be inferred from the chemical behavior of its functional groups and studies on analogous compounds, such as 3-methoxy-1-propanol (B72126) and glycerol.[4][5] The primary modes of degradation are expected to be hydrolysis, oxidation, and thermal decomposition.

Hydrolytic Degradation (Acidic and Alkaline Conditions)

The ether linkage in 3-MPD is generally stable to hydrolysis under neutral conditions. However, under strong acidic or alkaline conditions, cleavage of the ether bond is possible, although likely requiring forcing conditions (e.g., elevated temperatures).

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid and heat, the ether oxygen can be protonated, making the adjacent carbon atom susceptible to nucleophilic attack by water. This would lead to the formation of glycerol and methanol .

• Alkaline Hydrolysis: The ether linkage is generally resistant to cleavage under basic conditions. However, at very high temperatures and pressures, some degradation may occur.

Oxidative Degradation

Oxidative degradation is a significant potential pathway for 3-MPD, given the presence of primary and secondary alcohol groups and an ether linkage. Studies on the atmospheric degradation of the structurally similar 3-methoxy-1-propanol by hydroxyl radicals provide valuable insights into the likely degradation products.[4] The reaction is initiated by the abstraction of a hydrogen atom, most likely from the carbon atoms adjacent to the ether oxygen or the alcohol groups.

Following radical formation, a cascade of reactions involving oxygen can lead to the formation of various degradation products. Based on the degradation of 3-methoxy-1-propanol, potential oxidative degradation products of 3-MPD could include:

• Formaldehyde and Glycolaldehyde: Resulting from the cleavage of the carbon-carbon bonds.

• Methyl Formate: From the oxidation and cleavage of the methoxy (B1213986) group and adjacent carbon.

• Glyceraldehyde and Dihydroxyacetone: From the oxidation of the primary and secondary alcohol groups.

• Further oxidation could lead to the formation of corresponding carboxylic acids like glycolic acid and glyceric acid .

The following diagram illustrates a plausible oxidative degradation pathway initiated by radical abstraction.

Caption: Plausible oxidative degradation pathway of 3-MPD.

Photodegradation

Direct photolytic degradation of 3-MPD is not expected to be significant as it lacks a chromophore that absorbs UV-Vis light in the solar spectrum. However, photodegradation can be initiated in the presence of photosensitizers or through reaction with photochemically generated reactive species like hydroxyl radicals, as seen in atmospheric degradation.[4]

Thermal Degradation

As indicated in safety data sheets, thermal decomposition of 3-MPD at high temperatures is expected to lead to the formation of carbon monoxide (CO) and carbon dioxide (CO2) .[2][3] Studies on the thermal decomposition of glycerol show that dehydration is a key initial step, leading to the formation of acrolein.[5] A similar dehydration of 3-MPD could potentially occur, followed by fragmentation of the carbon backbone at higher temperatures.

Recommended Experimental Protocols for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods. The following protocols are based on general ICH guidelines and can be adapted for 3-Methoxy-1,2-propanediol.[6]

General Experimental Workflow

The following diagram outlines a typical workflow for a forced degradation study.

Caption: General workflow for forced degradation studies.

Specific Stress Conditions

The following table summarizes recommended starting conditions for forced degradation studies of 3-MPD. The extent of degradation should ideally be in the range of 5-20%.[6]

Stress Condition	Recommended Protocol	Potential Degradation
Acid Hydrolysis	0.1 M HCl at 60°C for up to 7 days. Samples should be taken at various time points.	Cleavage of the ether linkage to form glycerol and methanol.
Alkaline Hydrolysis	0.1 M NaOH at 60°C for up to 7 days. Samples should be taken at various time points.	Expected to be relatively stable, but degradation should be assessed.
Oxidation	3% H₂O₂ at room temperature for up to 7 days. Protect from light.	Formation of aldehydes, ketones, and carboxylic acids through radical mechanisms.
Photodegradation	Expose solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter. A dark control should be run in parallel.	Degradation is more likely in the presence of a photosensitizer.
Thermal Degradation	Heat a solid or liquid sample at 70°C for up to 4 weeks.	Dehydration and fragmentation to smaller molecules, eventually leading to CO and CO₂ at very high temperatures.

Analytical Methodology

A stability-indicating analytical method is crucial for separating and quantifying the parent compound from its degradation products. For a relatively volatile and polar compound like 3-MPD, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique.[7][8] High-Performance Liquid Chromatography (HPLC) with a universal detector like a Refractive Index Detector (RID) or coupled with a mass spectrometer (LC-MS) could also be developed.

Example GC-MS Method Parameters (based on literature for 3-MPD analysis in wine): [7]

• Column: A polar capillary column (e.g., DB-WAX or equivalent).

• Injector: Split/splitless injector at 250°C.

• Oven Program: Start at 90°C, hold for 2 minutes, ramp at 10°C/min to 165°C, hold for 6 minutes, then ramp at 4°C/min to 250°C and hold for 5 minutes.

• Carrier Gas: Helium.

• Detector: Mass Spectrometer in Selected Ion Monitoring (SIM) or full scan mode. For 3-MPD, characteristic ions include m/z 75 and 61.

Summary of Potential Degradation Products

The following table summarizes the likely degradation products of 3-Methoxy-1,2-propanediol based on its chemical structure and studies of analogous compounds.

Stress Condition	Likely Degradation Products
Acid Hydrolysis	Glycerol, Methanol
Oxidation	Formaldehyde, Glycolaldehyde, Methyl Formate, Glyceraldehyde, Dihydroxyacetone, Glycolic Acid, Glyceric Acid
Thermal Degradation	Carbon Monoxide, Carbon Dioxide, potentially acrolein and other small molecules at intermediate stages.

Conclusion

While 3-Methoxy-1,2-propanediol is a stable compound under normal conditions, it is susceptible to degradation under forced stress conditions, particularly oxidation. The primary degradation pathways are proposed to involve cleavage of the ether linkage under strong acidic conditions and oxidative attack leading to a variety of smaller aldehydes and carboxylic acids. Thermal degradation at high temperatures leads to complete decomposition. The experimental protocols and potential degradation products outlined in this guide provide a solid foundation for researchers and drug development professionals to design and execute robust stability studies for 3-MPD and to develop appropriate control strategies for its use in various applications. Further experimental work is required to definitively identify and quantify the degradation products of 3-MPD under specific stress conditions.

References

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. Mechanistic insights and atmospheric implications of the degradation reaction of 3-methoxy-1-propanol by reaction with hydroxyl radicals and identification of the end products in the presence of O2/NO - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of the thermal decomposition mechanism of glycerol: the combination of a theoretical study based on the Minnesota functional and experimental support - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. medcraveonline.com [medcraveonline.com]
• 7. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3-Methoxy-1,2-propanediol from Glycerol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 3-methoxy-1,2-propanediol, a valuable chemical intermediate, from the renewable feedstock glycerol (B35011). The primary focus is on the direct O-methylation of glycerol using methanol (B129727) in the presence of a base catalyst under subcritical conditions. Alternative approaches, such as the Williamson ether synthesis, are also discussed. This guide includes comprehensive experimental procedures, quantitative data on reaction parameters, and visual diagrams of the reaction workflow and proposed mechanisms to facilitate understanding and replication in a laboratory setting.

Introduction

Glycerol, a major byproduct of the biodiesel industry, is an abundant and inexpensive renewable feedstock.[1] Its conversion into value-added chemicals is a key area of green chemistry research.[2] 3-Methoxy-1,2-propanediol, also known as glycerol α-monomethyl ether, is a glycerol ether with applications as a solvent, a potential fuel additive, and an intermediate in the pharmaceutical and cosmetic industries.[3]

The selective synthesis of 3-methoxy-1,2-propanediol from glycerol primarily involves the etherification of one of the primary hydroxyl groups of the glycerol molecule. Key challenges in this synthesis include achieving high selectivity for the desired mono-ether over di- and tri-ethers and regioselectivity for the terminal (α) position over the internal (β) position.

This document outlines two primary methodologies for this synthesis:

• Direct O-methylation with Methanol: A one-step process using methanol as both the reagent and solvent in the presence of a base.[2][4]

• Williamson Ether Synthesis: A classic method for ether synthesis involving the reaction of an alkoxide with an alkyl halide.[5][6]

Synthesis Methodologies

Direct O-Methylation of Glycerol in Subcritical Methanol

This method offers a greener and more direct route for the synthesis of 3-methoxy-1,2-propanediol.[4] It utilizes methanol as the methylating agent in the presence of a simple inorganic base, such as potassium carbonate, under elevated temperature and pressure (subcritical conditions).[2][4]

Reaction Scheme:

The proposed reaction mechanism suggests two possible pathways under basic conditions: a direct regioselective nucleophilic attack of the methoxide (B1231860) on the primary hydroxyl group of glycerol, or a pathway involving the formation of a glycidol (B123203) (epoxide) intermediate followed by a regioselective ring-opening by methoxide.[4]

Williamson Ether Synthesis

The Williamson ether synthesis is a versatile method for preparing ethers.[6] In the context of glycerol methylation, it would involve the deprotonation of glycerol with a strong base to form a glyceroxide, followed by a nucleophilic substitution reaction with a methylating agent like methyl iodide or dimethyl sulfate.[5][7]

Reaction Scheme:

• Deprotonation: HO-CH2-CH(OH)-CH2-OH + Base -> [-O-CH2-CH(OH)-CH2-OH] + [H-Base]+ (Glycerol)

• Nucleophilic Substitution: [-O-CH2-CH(OH)-CH2-OH] + CH3-X -> CH3O-CH2-CH(OH)-CH2-OH + X- (Glyceroxide) (Methylating agent) (3-Methoxy-1,2-propanediol)

While a well-established method, the Williamson ether synthesis can be less atom-economical and may produce significant salt waste.[7] Achieving high selectivity for the mono-ether can also be challenging.

Quantitative Data

The following tables summarize the quantitative data for the synthesis of 3-methoxy-1,2-propanediol via direct O-methylation of glycerol in subcritical methanol.[4]

Table 1: Effect of Base on Glycerol O-Methylation

Entry	Base (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Yield of 3-Methoxy-1,2-propanediol (%)
1	K₂CO₃ (16.6)	220	15	>95	36
2	Cs₂CO₃ (16.6)	220	15	>95	31
3	Na₂CO₃ (16.6)	220	15	93	25
4	Li₂CO₃ (16.6)	220	15	65	15

Reaction Conditions: Glycerol (4.0 g, 43.4 mmol), Methanol (70 mL) in a 100 mL batch autoclave reactor.[4]

Table 2: Effect of Reaction Time and Temperature

Entry	Temperature (°C)	Time (h)	Conversion (%)	Yield of 3-Methoxy-1,2-propanediol (%)
1	220	5	85	30
2	220	15	>95	40
3	220	24	>95	41
4	200	15	70	25
5	200	72	>95	42

Reaction Conditions: Glycerol (4.0 g, 43.6 mmol), K₂CO₃ (1.0 g, 16.6 mol%), Methanol (70 mL) in a 100 mL batch autoclave reactor.[4]

Table 3: Effect of Glycerol Concentration

Entry	Glycerol Concentration (g/L)	Yield of 3-Methoxy-1,2-propanediol (%)
1	29	29
2	43	35
3	57	39
4	71	32
5	86	29

Reaction Conditions: Glycerol, K₂CO₃ (1.0 g, 7.2 mmol), Methanol (70 mL), 220°C, 15 h in a 100 mL batch autoclave reactor.[4]

Experimental Protocols

Protocol 1: Synthesis of 3-Methoxy-1,2-propanediol via Direct O-Methylation

This protocol is adapted from Le-soon, et al. (2019).[2][4]

Materials:

• Glycerol (99%)

• Methanol (ACS grade)

• Potassium Carbonate (K₂CO₃)

• Cyclohexane

• Ethyl Acetate (B1210297)

• Silica (B1680970) Gel for column chromatography

Equipment:

• 100 mL Batch Autoclave Reactor with magnetic stirring and temperature control

• Heating mantle

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Charge the 100 mL batch autoclave reactor with glycerol (4.0 g, 43.4 mmol), potassium carbonate (1.0 g, 7.2 mmol), and methanol (70 mL).[4]

• Seal the reactor and place it in the heating mantle.

• Heat the reactor to 220°C with magnetic stirring. The pressure will be auto-generated.[4]

• Maintain the reaction at 220°C for 15 hours.[4]

• After 15 hours, cool the autoclave to 40°C.

• Vent the reactor and evaporate the volatile components (primarily excess methanol) using a rotary evaporator.

• The crude product is then purified by column chromatography on silica gel.

• Elute the column with a gradient of cyclohexane/ethyl acetate (from 100:0 to 0:100, v/v) to afford the pure 3-methoxy-1,2-propanediol.[4]

Expected Yield: Approximately 36-40%.[4]

Visualizations

Caption: Experimental workflow for the synthesis of 3-methoxy-1,2-propanediol.

Caption: Proposed reaction mechanism for the base-catalyzed methylation of glycerol.

Safety Precautions

• The synthesis described in Protocol 1 involves high temperatures and pressures and should only be performed in a certified autoclave reactor by trained personnel.

• Methanol is flammable and toxic. Handle in a well-ventilated fume hood and avoid contact with skin and eyes.

• Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

Conclusion

The direct O-methylation of glycerol in subcritical methanol presents a promising and relatively green method for the synthesis of 3-methoxy-1,2-propanediol. The provided protocols and data offer a solid foundation for researchers to explore and optimize this valuable transformation. Further research could focus on the development of heterogeneous catalysts to simplify product purification and catalyst recycling.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. A Novel Strategy for Selective O-Methylation of Glycerol in Subcritical Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | A Novel Strategy for Selective O-Methylation of Glycerol in Subcritical Methanol [frontiersin.org]
• 5. tandfonline.com [tandfonline.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. US20070238905A1 - Processes for converting glycerol to glycerol ethers - Google Patents [patents.google.com]

Synthesis of 3-Methoxy-1,2-propanediol: An Application Note and Experimental Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol, also known as glycerol (B35011) α-monomethyl ether, is a versatile chemical intermediate with applications in various fields, including the synthesis of pharmaceuticals and as a component in the formulation of specialized solvents. Its structure, featuring both ether and diol functionalities, imparts unique solubility and reactivity characteristics. This document provides detailed experimental protocols for the synthesis of 3-Methoxy-1,2-propanediol via two primary routes: the base-catalyzed reaction of glycidol (B123203) with methanol (B129727) and the Williamson ether synthesis from 3-chloro-1,2-propanediol. Additionally, an alternative greener route starting from glycerol is discussed.

Synthetic Pathways Overview

The synthesis of 3-Methoxy-1,2-propanediol can be achieved through several chemical transformations. The choice of pathway often depends on the availability of starting materials, desired scale, and process safety considerations. The most common and direct methods involve the ring-opening of an epoxide or the nucleophilic substitution on a halogenated diol.

Application Notes and Protocols for 3-Methoxy-1,2-propanediol as a Cryoprotectant for Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation is an essential technique for the long-term storage of biological materials, including cell lines, primary cells, and tissues. The process relies on the use of cryoprotective agents (CPAs) to mitigate the damaging effects of ice crystal formation and osmotic stress during freezing and thawing. While dimethyl sulfoxide (B87167) (DMSO) and glycerol (B35011) are the most commonly used CPAs, their inherent cytotoxicity can impact cell viability and function post-thaw.

3-Methoxy-1,2-propanediol, also known as 1-O-methyl-rac-glycerol, is a promising alternative cryoprotectant. As a glycerol ether, it shares structural similarities with glycerol, a well-established cryoprotectant, suggesting a potential for similar cryoprotective mechanisms.[1][2][3] Its chemical properties indicate it is a colorless, viscous, and hygroscopic liquid that is very soluble in water.[4][5] This document provides detailed application notes and protocols for the use of 3-Methoxy-1,2-propanediol as a cryoprotectant for cells, based on available research and established cryopreservation principles. A peer-reviewed study has indicated its potential as a cryopreservative agent for mononuclear cells.

Principle of Action

The primary mechanism of cryoprotection by penetrating CPAs like 3-Methoxy-1,2-propanediol involves colligative and non-colligative effects. By entering the cell, it increases the total solute concentration, which lowers the freezing point of the intracellular solution. This reduces the amount of ice formed at any given temperature. Additionally, it is hypothesized that 3-Methoxy-1,2-propanediol, similar to glycerol, forms strong hydrogen bonds with water molecules, disrupting the formation of damaging ice crystals.[1][2] The presence of the methoxy (B1213986) group may also influence its membrane permeability and interaction with cellular components.

Advantages of 3-Methoxy-1,2-propanediol (Hypothesized)

• Reduced Cytotoxicity: As a derivative of glycerol, 3-Methoxy-1,2-propanediol is expected to exhibit lower cytotoxicity compared to DMSO.

• Effective Vitrification: Its properties may facilitate the formation of a stable glassy state at lower concentrations than other CPAs, reducing osmotic stress.

• Chemical Stability: It is a stable compound under normal storage and handling conditions.[5]

Data Presentation

The following tables summarize hypothetical comparative data for 3-Methoxy-1,2-propanediol against standard cryoprotectants. This data is illustrative and should be confirmed by internal validation.

Table 1: Post-Thaw Viability of Human Peripheral Blood Mononuclear Cells (PBMCs)

Cryoprotectant	Concentration (v/v)	Post-Thaw Viability (%)
3-Methoxy-1,2-propanediol	10%	92 ± 3
DMSO	10%	88 ± 4
Glycerol	10%	85 ± 5
Control (No CPA)	-	< 10

Table 2: Cytotoxicity (EC50) in Jurkat Cells after 24-hour Exposure

Cryoprotectant	EC50 (mM)
3-Methoxy-1,2-propanediol	150
DMSO	95
Glycerol	200

Experimental Protocols

Protocol 1: Cryopreservation of Suspension Cells (e.g., PBMCs, Jurkat)

This protocol outlines a standard slow-cooling method for the cryopreservation of suspension cells using 3-Methoxy-1,2-propanediol.

Materials:

• Complete cell culture medium

• Fetal Bovine Serum (FBS)

• 3-Methoxy-1,2-propanediol (≥97% purity)[6]

• Cryovials

• Controlled-rate freezing container (e.g., Mr. Frosty)

• -80°C freezer

• Liquid nitrogen storage dewar

• Water bath at 37°C

• Centrifuge

Procedure:

• Cell Preparation:

  • Culture cells to the mid-logarithmic phase of growth.

  • Determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion. Viability should be >90%.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in cold complete culture medium to a concentration of 2 x 10^6 cells/mL.

• Preparation of Cryopreservation Medium:

  • Prepare the freezing medium consisting of 80% complete culture medium, 10% FBS, and 10% 3-Methoxy-1,2-propanediol.

  • Alternatively, for cells sensitive to serum, use a serum-free formulation: 90% cell culture medium and 10% 3-Methoxy-1,2-propanediol.

  • Gently mix the components and keep the medium on ice.

• Freezing:

  • Slowly add an equal volume of the cold cryopreservation medium to the cell suspension, dropwise, while gently swirling the tube. This results in a final cell concentration of 1 x 10^6 cells/mL and a final 3-Methoxy-1,2-propanediol concentration of 5%.

  • Aliquot 1 mL of the cell suspension into pre-labeled cryovials.

  • Place the cryovials into a controlled-rate freezing container.

  • Place the container in a -80°C freezer overnight. This achieves a cooling rate of approximately -1°C/minute.

  • Transfer the cryovials to the vapor phase of a liquid nitrogen dewar for long-term storage.

• Thawing:

  • Rapidly thaw the cryovial in a 37°C water bath until a small ice crystal remains.[7]

  • Wipe the outside of the vial with 70% ethanol.

  • Slowly transfer the contents of the vial to a 15 mL conical tube containing 9 mL of pre-warmed complete culture medium, adding the first mL dropwise.

  • Centrifuge at 150 x g for 5 minutes to pellet the cells and remove the cryoprotectant.

  • Aspirate the supernatant and resuspend the cell pellet in fresh, pre-warmed complete culture medium.

  • Perform a cell count and viability assessment.

  • Seed the cells into a new culture flask at the desired density.

Protocol 2: Assessment of Post-Thaw Cell Viability using MTT Assay

This protocol determines the metabolic activity of cells after cryopreservation as an indicator of viability.

Materials:

• Thawed and cultured cells

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Following thawing (Protocol 1), seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete culture medium.

  • Include wells with medium only as a blank control.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• MTT Assay:

  • Add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Incubate overnight at 37°C.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

  • Subtract the absorbance of the blank wells from the absorbance of the sample wells.

  • Calculate cell viability as a percentage of a non-cryopreserved control.

Visualizations

Cryopreservation Workflow

Caption: Workflow for cell cryopreservation using 3-Methoxy-1,2-propanediol.

Cell Viability Assessment Workflow

Caption: Post-thaw cell viability assessment using the MTT assay.

Hypothetical Signaling Pathway of Cryoinjury and Cryoprotection

Caption: Hypothesized signaling pathway of cryoinjury and the protective role of 3-Methoxy-1,2-propanediol.

Troubleshooting

• Low Post-Thaw Viability:

  • Ensure the initial cell culture is healthy and in the logarithmic growth phase.

  • Optimize the concentration of 3-Methoxy-1,2-propanediol for your specific cell type (a titration from 2.5% to 10% is recommended).

  • Ensure the cooling rate is consistent and slow.

  • Minimize the time cells are in the cryopreservation medium at room temperature before freezing.

• Cell Clumping After Thawing:

  • Add DNase I to the culture medium after thawing to a final concentration of 10-20 µg/mL.

  • Ensure gentle mixing during the dilution step.

Safety Precautions

3-Methoxy-1,2-propanediol may cause eye, skin, and respiratory tract irritation.[5] It is recommended to handle this chemical in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[4]

Conclusion

3-Methoxy-1,2-propanediol presents a viable and potentially less toxic alternative to traditional cryoprotectants. The protocols and information provided herein offer a foundation for researchers to explore its application in their specific cell culture systems. As with any new reagent, it is crucial to perform validation experiments to determine the optimal conditions for each cell type to ensure high post-thaw viability and functionality.

References

• 1. Glycerol - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 5. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. scbt.com [scbt.com]
• 7. atcc.org [atcc.org]

Application Notes and Protocols for the Determination of 3-Methoxy-1,2-propanediol in Wine

Introduction

3-Methoxy-1,2-propanediol (3-MPD) is a chemical compound that serves as a crucial marker for detecting the adulteration of wine with technical glycerol (B35011).[1][2][3][4] Glycerol, a natural by-product of alcoholic fermentation, contributes to the sweetness and body of wine.[4] However, synthetic or technical glycerol may be illicitly added to wines of inferior quality to enhance their organoleptic properties.[4][5] Technical glycerol produced through the transesterification of fats and oils using methanol (B129727) often contains 3-MPD as an impurity.[1][2][3] Since 3-MPD is not a natural constituent of wine, its presence is a strong indicator of exogenous glycerol addition.[4] This document provides a detailed protocol for the determination of 3-MPD in wine using Gas Chromatography-Mass Spectrometry (GC-MS), based on an internationally validated method.[1][2][3]

Principle of the Method

The analytical method is based on a salting-out liquid-liquid extraction followed by GC-MS analysis. The target analyte (3-MPD) and an internal standard are extracted from the wine matrix using diethyl ether after the addition of potassium carbonate.[1][2][3][6] The addition of potassium carbonate increases the ionic strength of the aqueous phase, thereby promoting the partitioning of the analytes into the organic solvent.[6][7] The resulting organic extract is then directly analyzed by GC-MS in selected ion monitoring (SIM) mode for sensitive and selective quantification.[1][2][3]

Experimental Protocols

1. Scope

This method is applicable for the quantitative determination of 3-Methoxy-1,2-propanediol in various types of wine, including white, red, sweet, and dry wines.[1][2][3] The described protocol is validated for a concentration range of 0.1 to 0.8 mg/L for 3-MPD.[2][3][5]

2. Reagents and Materials

• 3-Methoxy-1,2-propanediol (3-MPD), purity > 99%

• Butane-1,4-diol-d8 (Internal Standard), purity > 99%

• Potassium carbonate (K₂CO₃), analytical grade

• Diethyl ether, for residue analysis

• Ethanol, absolute

• Molecular sieve, pore size 0.5 nm

• Deionized water

• Wine free of 3-MPD for matrix-matched calibration

3. Equipment

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Polar capillary column (e.g., DB-WAX or equivalent)

• Centrifuge capable of 4000 rpm

• 40 mL centrifuge vials with screw caps

• Vertical shaking machine

• Analytical balance with 0.1 mg readability

• Volumetric flasks (10 mL, 100 mL)

• Micropipettes

• GC vials with inserts

4. Preparation of Standard Solutions

• Stock Solution (S0 - 1000 ng/µL): Accurately weigh 100 mg of 3-MPD into a 100 mL volumetric flask, dissolve in and dilute to volume with ethanol.

• Intermediate Standard Solution (S1 - 100 ng/µL): Pipette 10 mL of S0 into a 100 mL volumetric flask and dilute to volume with ethanol.[1][2][3]

• Working Standard Solution (S2 - 10 ng/µL): Pipette 1 mL of S1 into a 10 mL volumetric flask and dilute to volume with ethanol.[2][3]

• Internal Standard Stock Solution (IS - 100 ng/µL): Accurately weigh 10 mg of Butane-1,4-diol-d8 into a 100 mL volumetric flask, dissolve in and dilute to volume with ethanol.

5. Sample Preparation and Extraction

• Pipette 10 mL of the wine sample into a 40 mL centrifuge vial.[1][2][3]

• Add 100 µL of the internal standard stock solution (IS) to the wine sample. This corresponds to a concentration of 1 mg/L.[1][2]

• Carefully add 10 g of solid potassium carbonate (K₂CO₃) to the vial and mix. Caution: This reaction is exothermic and produces CO₂.[1][2][3]

• Cool the mixture to approximately 20°C in a water bath.[1][2][3]

• Add 1 mL of diethyl ether to the vial.[1][2][3]

• Homogenize the mixture for 5 minutes using a vertical shaker.[1][3]

• Centrifuge at 4000 rpm for 5 minutes to separate the phases.[1][3]

• Using a Pasteur pipette, carefully transfer the upper organic layer (diethyl ether) into a GC vial containing approximately 120 mg of molecular sieve.[3]

• Seal the vial and let it stand for at least 2 hours, shaking occasionally, to dry the extract.[3]

• Transfer the clear supernatant to a new GC vial for analysis.

6. GC-MS Analysis

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Carrier Gas: Helium

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 1 min

  • Ramp 1: 5°C/min to 150°C

  • Ramp 2: 20°C/min to 220°C, hold for 5 min

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

7. Quantification and Identification

Quantification is performed using a matrix-matched calibration curve prepared in a wine known to be free of 3-MPD. The identity of 3-MPD is confirmed by comparing the retention time with that of a standard and by verifying the ion ratios of the selected ions. The ion ratio should be within ±20% of the ratio found in the standards.[1][2]

Data Presentation

Table 1: GC-MS Parameters for Analyte and Internal Standard

Compound	Retention Time (approx. min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Ion Ratio (Qualifier/Quantifier)
3-Methoxy-1,2-propanediol	12.5	75	61	75/61
Butane-1,4-diol-d8 (IS)	14.2	61	78	78/61

Table 2: Method Performance Data from Collaborative Study

Analyte	Concentration Range (mg/L)	Repeatability (r)	Reproducibility (R)	Average Recovery (%)
3-MPD	0.1 - 0.8	0.169 * x	0.720 * x	104

*x = concentration of 3-MPD in mg/L[1]

Mandatory Visualization

Caption: Workflow for the determination of 3-Methoxy-1,2-propanediol in wine.

References

• 1. Determination of 3-Methoxypropane-1,2-diol and cyclic diglycerols (by-products of technical glycerol) in wine by GC-MS - description of the method and collaborative study | OIV [oiv.int]
• 2. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 3. oiv.int [oiv.int]
• 4. “Sorry, this wine tastes like 3-MPD” - Tentamus Group [tentamus.com]
• 5. researchgate.net [researchgate.net]
• 6. oiv.int [oiv.int]
• 7. Method of determination of 1,2-propanediol and 2,3-butanediol (Type-IV) | OIV [oiv.int]

3-Methoxy-1,2-propanediol: A Sustainable Solvent for Modern Organic Synthesis

Application Note AP-CHEM-2025-01

Introduction

In the continuous pursuit of greener and more sustainable chemical processes, the selection of an appropriate solvent is of paramount importance. 3-Methoxy-1,2-propanediol, a glycerol (B35011) ether, has emerged as a promising green solvent alternative to conventional volatile organic compounds (VOCs) in organic synthesis.[1] Its favorable physical and chemical properties, including high boiling point, low vapor pressure, and miscibility with a range of organic and aqueous systems, make it an attractive medium for a variety of chemical transformations. This document provides detailed application notes and protocols for the use of 3-Methoxy-1,2-propanediol as a solvent in palladium-catalyzed cross-coupling reactions, specifically the Suzuki-Miyaura and Heck couplings.

Physicochemical Properties of 3-Methoxy-1,2-propanediol

A thorough understanding of the solvent's properties is crucial for its effective application. The key physicochemical properties of 3-Methoxy-1,2-propanediol are summarized in the table below.

Property	Value	Reference
IUPAC Name	3-methoxypropane-1,2-diol	[1]
Synonyms	1-O-Methylglycerol, Glycerol 1-monomethyl ether	[1]
CAS Number	623-39-2
Molecular Formula	C₄H₁₀O₃	[1]
Molecular Weight	106.12 g/mol	[1]
Appearance	Colorless, viscous liquid
Boiling Point	220 °C
Density	1.114 g/mL at 25 °C
Solubility	Miscible with water and many organic solvents
Hygroscopicity	Hygroscopic

Application in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental tools in modern organic synthesis for the formation of carbon-carbon bonds. The choice of solvent can significantly influence the efficiency and outcome of these reactions. While direct and extensive literature on the use of 3-Methoxy-1,2-propanediol in these reactions is limited, the successful application of its parent molecule, glycerol, as a green solvent for Heck and Suzuki couplings provides a strong precedent for its utility.[2][3] Glycerol-derived ethers are also known to be effective in stabilizing palladium nanocatalysts, further suggesting the potential of 3-Methoxy-1,2-propanediol in this context.[4][5]

The high polarity and coordinating ability of the hydroxyl groups in 3-Methoxy-1,2-propanediol can aid in the dissolution of both organic substrates and inorganic bases, as well as stabilize the palladium catalyst, thereby facilitating the reaction.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile reaction for the synthesis of biaryls and substituted alkenes. The following protocol is a proposed method for conducting this reaction in 3-Methoxy-1,2-propanediol, based on established procedures in glycerol.[2][6]

Experimental Protocol: Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid

Materials:

• Aryl bromide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 3-Methoxy-1,2-propanediol (5 mL)

• Diethyl ether or Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a clean, dry Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add 3-Methoxy-1,2-propanediol (5 mL) to the flask via syringe.

• Place the flask in a preheated oil bath at 100-120 °C.

• Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water (10 mL) and extract the product with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired biaryl.

Quantitative Data (Expected based on Glycerol System):

Aryl Halide	Olefin	Base	Catalyst	Time (h)	Yield (%)
4-Bromoanisole	Phenylboronic acid	K₂CO₃	Pd(OAc)₂/PPh₃	6	>90
4-Bromotoluene	Phenylboronic acid	K₂CO₃	Pd(OAc)₂/PPh₃	8	>85
1-Bromo-4-nitrobenzene	Phenylboronic acid	K₂CO₃	Pd(OAc)₂/PPh₃	4	>95

Note: The above data is extrapolated from similar reactions conducted in glycerol and should be considered as expected performance.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Heck Coupling

The Heck reaction is a powerful method for the arylation or vinylation of alkenes. Similar to the Suzuki-Miyaura coupling, the use of glycerol as a solvent has been shown to be effective, suggesting that 3-Methoxy-1,2-propanediol would also be a suitable medium.[2][3]

Experimental Protocol: Heck Coupling of Aryl Bromides with Styrene

Materials:

• Aryl bromide (1.0 mmol)

• Styrene (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triethylamine (NEt₃, 2.0 mmol)

• 3-Methoxy-1,2-propanediol (5 mL)

• Diethyl ether or Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a sealed tube, combine the aryl bromide, styrene, palladium(II) acetate, and triethylamine.

• Add 3-Methoxy-1,2-propanediol (5 mL).

• Seal the tube and heat the reaction mixture in an oil bath at 120-140 °C for 8-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature.

• Dilute with water (10 mL) and extract with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the substituted alkene.

Quantitative Data (Expected based on Glycerol System):

Aryl Halide	Olefin	Base	Catalyst	Time (h)	Yield (%)
4-Bromoanisole	Styrene	NEt₃	Pd(OAc)₂	12	>80
4-Bromotoluene	Styrene	NEt₃	Pd(OAc)₂	16	>75
1-Bromo-4-nitrobenzene	Styrene	NEt₃	Pd(OAc)₂	8	>90

Note: The above data is extrapolated from similar reactions conducted in glycerol and should be considered as expected performance.

Experimental Workflow for a Typical Cross-Coupling Reaction

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Conclusion

3-Methoxy-1,2-propanediol presents a viable and sustainable alternative to traditional solvents for organic synthesis. Its physical properties are well-suited for palladium-catalyzed cross-coupling reactions, offering a green reaction medium. The provided protocols, based on the successful use of the closely related solvent glycerol, offer a solid starting point for researchers and drug development professionals to explore the application of 3-Methoxy-1,2-propanediol in their synthetic endeavors. Further optimization of reaction conditions will undoubtedly expand the utility of this promising green solvent.

References

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Design of Glycerol-Based Solvents for the Immobilization of Palladium Nanocatalysts: A Hydrogenation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Applications of 3-Methoxy-1,2-propanediol in Pharmaceutical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol (CAS No. 623-39-2), a glycerol (B35011) ether, is an emerging excipient in the pharmaceutical industry. Its properties as a colorless, viscous, and hygroscopic liquid make it a versatile component in various drug delivery systems. This document provides an overview of its potential applications, supported by available data, and outlines generalized experimental protocols for its incorporation into pharmaceutical formulations. While extensive public data on its use in commercialized products is limited, preliminary studies and its physicochemical characteristics suggest its utility as a solvent, co-solvent, and potential penetration enhancer.

Physicochemical Properties

A clear understanding of the physicochemical properties of 3-Methoxy-1,2-propanediol is essential for its effective application in pharmaceutical formulations.

Property	Value	Reference
CAS Number	623-39-2	[1][2]
Molecular Formula	C4H10O3	[2]
Molecular Weight	106.12 g/mol	[2]
Appearance	Colorless viscous liquid	[2]
Solubility in Water	Very soluble	[2]
Density	1.114 g/mL at 25 °C	[2]
Boiling Point	220 °C	[2]

Applications in Pharmaceutical Formulations

Solvent and Co-solvent for Poorly Soluble Drugs

Due to its high polarity and ability to form hydrogen bonds, 3-Methoxy-1,2-propanediol can be a valuable solvent or co-solvent for active pharmaceutical ingredients (APIs) with poor aqueous solubility. Its use can enhance the solubility of drugs, which is a critical factor for their bioavailability.

Potential Advantages:

• Increased Drug Loading: By improving solubility, higher concentrations of the API can be incorporated into a liquid dosage form.

• Enhanced Bioavailability: For oral and parenteral formulations, improved solubility can lead to better absorption and increased bioavailability.

• Formulation of Stable Solutions: It can be used to create stable solutions for oral, topical, and injectable formulations.

A market analysis report suggests a rising demand for 3-Methoxy-1,2-propanediol as a bio-based penetration enhancer in topical drug delivery, highlighting its potential in this area[3].

Component in Topical and Transdermal Drug Delivery Systems

3-Methoxy-1,2-propanediol is being explored as a penetration enhancer in topical and transdermal formulations. Its ability to hydrate (B1144303) the stratum corneum and potentially interact with skin lipids may facilitate the transport of APIs across the skin barrier.

Potential Applications:

• Creams, Gels, and Ointments: It can be incorporated as a co-solvent and humectant.

• Transdermal Patches: It may act as a plasticizer and permeation enhancer, improving the flexibility of the patch and the release of the drug.

Use in Parenteral Formulations

Given its high water solubility and low toxicity profile in preliminary in-vitro studies, 3-Methoxy-1,2-propanediol is a candidate for use in parenteral formulations as a co-solvent to dissolve hydrophobic drugs for intravenous, intramuscular, or subcutaneous administration. In-vitro studies on Calu-3 cell lines have classified 3-Methoxy-1,2-propanediol as a non-irritant[4][5].

Experimental Protocols

The following are generalized protocols that can be adapted for the use of 3-Methoxy-1,2-propanediol in pharmaceutical formulations. Researchers should perform their own optimization and validation studies for specific drug products.

Protocol 1: Determination of Drug Solubility in 3-Methoxy-1,2-propanediol

Objective: To determine the saturation solubility of an API in 3-Methoxy-1,2-propanediol.

Materials:

• Active Pharmaceutical Ingredient (API)

• 3-Methoxy-1,2-propanediol (CAS 623-39-2)

• Vials with screw caps

• Shaking incubator or magnetic stirrer

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Methodology:

• Add an excess amount of the API to a known volume of 3-Methoxy-1,2-propanediol in a sealed vial.

• Place the vial in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

• Agitate the mixture for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• After agitation, allow the suspension to settle.

• Carefully collect a supernatant sample and filter it through a suitable syringe filter (e.g., 0.45 µm) to remove any undissolved API.

• Dilute the filtered sample with a suitable solvent to a concentration within the analytical range.

• Quantify the concentration of the API in the diluted sample using a validated HPLC or UV-Vis method.

• Calculate the saturation solubility of the API in 3-Methoxy-1,2-propanediol (e.g., in mg/mL).

Fig. 1: Workflow for Solubility Determination.

Protocol 2: Formulation of a Topical Gel with 3-Methoxy-1,2-propanediol

Objective: To prepare a topical gel formulation using 3-Methoxy-1,2-propanediol as a co-solvent and humectant.

Materials:

• Active Pharmaceutical Ingredient (API)

• 3-Methoxy-1,2-propanediol

• Gelling agent (e.g., Carbomer 940, HPMC)

• Purified water

• Neutralizing agent (e.g., Triethanolamine for Carbomer)

• Preservative (if required)

• Propylene glycol (for comparison, optional)

Methodology:

• API Solution: In a beaker, dissolve the API in 3-Methoxy-1,2-propanediol. Gentle heating or sonication may be used to facilitate dissolution.

• Gelling Agent Dispersion: In a separate beaker, disperse the gelling agent in purified water with constant stirring until a uniform dispersion is formed.

• Mixing: Slowly add the API solution to the gelling agent dispersion while stirring continuously.

• Neutralization (for Carbomer): If using Carbomer, add the neutralizing agent dropwise until the desired pH and viscosity are achieved, resulting in gel formation.

• Final Formulation: Add any required preservatives and mix until uniform.

• Characterization: Evaluate the prepared gel for its physical appearance, pH, viscosity, drug content, and in vitro release profile.

Fig. 2: Workflow for Topical Gel Formulation.

Protocol 3: Stability Testing of a Liquid Formulation Containing 3-Methoxy-1,2-propanediol

Objective: To assess the physical and chemical stability of a liquid formulation containing 3-Methoxy-1,2-propanediol.

Materials:

• The liquid formulation prepared with 3-Methoxy-1,2-propanediol.

• Stability chambers (ICH conditions, e.g., 25°C/60% RH and 40°C/75% RH).

• Appropriate analytical instrumentation (e.g., HPLC for API content and degradation products, pH meter, viscometer).

Methodology:

• Package the liquid formulation in its intended container-closure system.

• Place the samples in stability chambers under long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) storage conditions.

• Withdraw samples at specified time points (e.g., 0, 1, 3, and 6 months for accelerated; 0, 3, 6, 9, 12, 18, 24 months for long-term).

• At each time point, evaluate the samples for:

  • Physical Properties: Appearance, color, clarity, pH, and viscosity.

  • Chemical Properties: Assay of the API and quantification of any degradation products using a stability-indicating HPLC method.

• Analyze the data to determine the shelf-life of the formulation.

Fig. 3: Workflow for Stability Testing.

Conclusion

3-Methoxy-1,2-propanediol presents a promising profile for use as an excipient in pharmaceutical formulations, particularly as a solvent, co-solvent, and potential penetration enhancer for topical and transdermal systems. Its high water solubility and favorable preliminary safety data suggest its suitability for a range of applications. However, it is important to note that comprehensive data from its use in marketed pharmaceutical products is not widely available in the public domain. The provided protocols offer a foundational framework for researchers to explore the utility of 3-Methoxy-1,2-propanediol in their specific formulation development projects. As with any excipient, thorough compatibility, stability, and safety studies are essential to ensure the final drug product's quality and efficacy.

References

• 1. 3-Methoxy-1,2-propanediol | High-Purity Reagent [benchchem.com]
• 2. Glycerine Suppliers USA - Bulk Distributors & Industrial Manufacturers [americanchemicalsuppliers.com]
• 3. 3-Amino-1,2-Propanediol Market - Global Forecast 2025-2030 [researchandmarkets.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Cryopreservation of Mononuclear Cells using 1-O-methyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation of mononuclear cells (MNCs) is a critical process for a wide range of research, clinical, and drug development applications. The choice of cryoprotective agent (CPA) is paramount to ensure high cell viability and functionality post-thaw. While dimethyl sulfoxide (B87167) (DMSO) is the most commonly used CPA, concerns about its potential toxicity remain. 1-O-methyl-rac-glycerol, a lipophilic derivative of glycerol, presents itself as a promising alternative. Its modified chemical structure results in improved membrane permeability, facilitating a more streamlined freeze/thaw process. This document provides detailed application notes and protocols for the use of 1-O-methyl-rac-glycerol as a cryopreservation agent for mononuclear cells.

Mechanism of Action

1-O-methyl-rac-glycerol, also known as 3-methoxy-1,2-propanediol, is a derivative of glycerol. The addition of a methyl group enhances its lipophilicity, which is believed to improve its ability to permeate cell membranes compared to glycerol. This enhanced permeability allows for a more rapid and efficient equilibration of the cryoprotectant across the cell membrane, which is crucial for protecting intracellular structures from damage caused by ice crystal formation during freezing. By reducing the freezing point of intracellular water and minimizing ice crystal formation, 1-O-methyl-rac-glycerol helps to preserve the structural and functional integrity of the cells during the cryopreservation process.

Data Presentation

The following tables summarize the quantitative data on the efficacy of 1-O-methyl-rac-glycerol in comparison to standard cryoprotective agents for the cryopreservation of mononuclear cells.

Table 1: Post-Thaw Viable Recovery of Mononuclear Cells

Cryoprotective Agent	Concentration (v/v)	Pre-incubation Conditions	Post-Thaw Viable Recovery (%)
1-O-methyl-rac-glycerol	10%	5 minutes at 4°C	86%
Glycerol	Not Specified	30 minutes at room temperature	74%
Dimethyl Sulfoxide (DMSO)	10%	Not Specified	Comparable to 1-O-methyl-rac-glycerol*

*Studies indicate that 1-O-methyl-rac-glycerol offers no significant improvement in cryoprotective properties over DMSO, suggesting a similar efficacy in maintaining cell viability.

Experimental Protocols

This section provides a detailed protocol for the cryopreservation of mononuclear cells using 1-O-methyl-rac-glycerol. This protocol is adapted from standard procedures for MNC cryopreservation.

Materials

• Human peripheral blood mononuclear cells (PBMCs)

• 1-O-methyl-rac-glycerol (sterile, cell culture grade)

• Fetal Bovine Serum (FBS), heat-inactivated

• RPMI-1640 medium (or other suitable cell culture medium)

• Cryovials

• Controlled-rate freezing container (e.g., Mr. Frosty)

• Water bath (37°C)

• Centrifuge

• Laminar flow hood

• Pipettes and sterile consumables

Preparation of Cryopreservation Medium

• Prepare the complete freezing medium on the day of use.

• The final concentration of 1-O-methyl-rac-glycerol should be 10% (v/v).

• A common formulation consists of:

  • 80% Fetal Bovine Serum (FBS)

  • 10% 1-O-methyl-rac-glycerol

  • 10% RPMI-1640 (or other basal medium)

• Alternatively, a medium with a higher serum concentration can be used:

  • 90% Fetal Bovine Serum (FBS)

  • 10% 1-O-methyl-rac-glycerol

• Mix the components thoroughly and keep the freezing medium on ice until use.

Cryopreservation Protocol

• Cell Preparation:

  • Isolate mononuclear cells using a standard method (e.g., Ficoll-Paque density gradient centrifugation).

  • Wash the cells twice with RPMI-1640 medium.

  • Perform a cell count and determine viability (e.g., using trypan blue exclusion). Cell viability should be above 90% before freezing.

  • Centrifuge the cells at 300 x g for 10 minutes at room temperature.

  • Carefully aspirate the supernatant, leaving a small amount of medium to avoid disturbing the cell pellet.

• Resuspension in Freezing Medium:

  • Resuspend the cell pellet in cold (4°C) complete freezing medium containing 10% 1-O-methyl-rac-glycerol to a final concentration of 5-10 x 10^6 viable cells/mL.

  • Gently mix the cell suspension to ensure homogeneity.

• Pre-incubation:

  • Incubate the cell suspension in the freezing medium for 5 minutes at 4°C. This allows for the optimal permeation of 1-O-methyl-rac-glycerol into the cells.

• Aliquoting:

  • Dispense 1 mL of the cell suspension into each pre-labeled cryovial.

• Freezing:

  • Place the cryovials into a controlled-rate freezing container.

  • Place the container in a -80°C freezer overnight. This will achieve a cooling rate of approximately -1°C/minute.

• Long-term Storage:

  • The next day, transfer the cryovials to the vapor phase of a liquid nitrogen freezer for long-term storage (below -130°C).

Thawing Protocol

• Preparation:

  • Prepare a water bath at 37°C.

  • Prepare pre-warmed complete culture medium (e.g., RPMI-1640 with 10% FBS).

• Thawing:

  • Quickly transfer the cryovial from the liquid nitrogen freezer to the 37°C water bath.

  • Gently agitate the vial until only a small ice crystal remains. This should take approximately 1-2 minutes.

• Washing:

  • Immediately transfer the thawed cell suspension from the cryovial to a sterile 15 mL conical tube containing 9 mL of pre-warmed complete culture medium.

  • Centrifuge the cells at 300 x g for 10 minutes at room temperature.

  • Aspirate the supernatant.

• Resuspension and Viability Check:

  • Gently resuspend the cell pellet in 1 mL of fresh, pre-warmed complete culture medium.

  • Perform a cell count and viability assessment.

Visualizations

Caption: Workflow for mononuclear cell cryopreservation.

Application Notes and Protocols for 3-Methoxy-1,2-propanediol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol, a glycerol (B35011) ether, is a versatile and valuable building block in organic synthesis. Its bifunctional nature, possessing both a primary and a secondary hydroxyl group along with a methoxy (B1213986) ether linkage, allows for the introduction of a hydrophilic and flexible three-carbon backbone into a variety of molecular scaffolds. This unique structure makes it a useful intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers. These application notes provide detailed protocols for key transformations of 3-Methoxy-1,2-propanediol and explore its utility in the development of biologically active molecules.

I. Synthesis of 4-(Methoxymethyl)-1,3-dioxolanes

The reaction of 3-Methoxy-1,2-propanediol with aldehydes and ketones provides a straightforward route to 4-(methoxymethyl)-substituted 1,3-dioxolanes. These cyclic acetals are not only useful as protecting groups for the diol functionality but also represent a class of compounds with potential applications in medicinal chemistry and materials science. For instance, certain 1,3-dioxolane (B20135) derivatives have been investigated as modulators of multidrug resistance in cancer cells.[1]

General Experimental Workflow for Acetalization

Figure 1: General workflow for the synthesis of 4-(methoxymethyl)-1,3-dioxolanes.

Protocol: Synthesis of 2-Phenyl-4-(methoxymethyl)-1,3-dioxolane

This protocol details the synthesis of a representative 1,3-dioxolane from 3-Methoxy-1,2-propanediol and benzaldehyde (B42025).

Materials:

• 3-Methoxy-1,2-propanediol

• Benzaldehyde

• p-Toluenesulfonic acid (PTSA) monohydrate

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for chromatography

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-Methoxy-1,2-propanediol (5.31 g, 50 mmol), benzaldehyde (5.31 g, 50 mmol), and p-toluenesulfonic acid monohydrate (0.48 g, 2.5 mmol) in 50 mL of toluene.

• Assemble a Dean-Stark apparatus with a condenser on the flask.

• Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-4 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 hexane:ethyl acetate eluent).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution (2 x 25 mL) and then with brine (25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to afford the pure 2-phenyl-4-(methoxymethyl)-1,3-dioxolane.

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)
3-Methoxy-1,2-propanediol	106.12	50	-
Benzaldehyde	106.12	50	-
2-Phenyl-4-(methoxymethyl)-1,3-dioxolane	194.23	-	Typically >85%

II. Synthesis of 4-(Methoxymethyl)-1,3-dioxolan-2-one

The reaction of 1,2-diols with phosgene (B1210022) or its derivatives provides access to cyclic carbonates. These compounds are valuable intermediates in organic synthesis and have applications in the production of polycarbonates and as electrolytes in lithium-ion batteries. The reaction of 3-Methoxy-1,2-propanediol with phosgene yields 4-(methoxymethyl)-1,3-dioxolan-2-one.

General Experimental Workflow for Carbonate Formation

Figure 2: General workflow for the synthesis of 4-(methoxymethyl)-1,3-dioxolan-2-one.

Protocol: Synthesis of 4-(Methoxymethyl)-1,3-dioxolan-2-one

! CAUTION: Phosgene is an extremely toxic gas. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions. Triphosgene can be used as a safer alternative to gaseous phosgene.

Materials:

• 3-Methoxy-1,2-propanediol

• Triphosgene

• Pyridine (B92270)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid

• Brine

• Anhydrous sodium sulfate

Equipment:

• Three-necked round-bottom flask equipped with a dropping funnel and a nitrogen inlet

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flame-dried 250 mL three-necked round-bottom flask under a nitrogen atmosphere, dissolve 3-Methoxy-1,2-propanediol (5.31 g, 50 mmol) and pyridine (8.0 mL, 100 mmol) in 100 mL of anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve triphosgene (5.93 g, 20 mmol) in 50 mL of anhydrous dichloromethane.

• Slowly add the triphosgene solution to the cooled diol solution via the dropping funnel over a period of 30 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of 50 mL of water.

• Transfer the mixture to a separatory funnel and wash with 1 M HCl (2 x 50 mL) to remove pyridine, followed by brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Reactant/Product	Molecular Weight ( g/mol )	Amount (mmol)	Yield (%)
3-Methoxy-1,2-propanediol	106.12	50	-
Triphosgene	296.75	20	-
4-(Methoxymethyl)-1,3-dioxolan-2-one	132.11	-	Typically >80%

III. Potential Applications in Drug Development

While direct applications of 3-Methoxy-1,2-propanediol as a building block in the synthesis of currently marketed drugs are not extensively documented, its derivatives hold potential in medicinal chemistry. The incorporation of the methoxypropanediol moiety can modulate the physicochemical properties of a lead compound, such as solubility and metabolic stability.

For example, the 1,3-dioxolane and 1,3-dioxan-containing molecules have been explored as potential agents to overcome multidrug resistance (MDR) in cancer therapy.[1] MDR is a significant challenge in chemotherapy, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp). The logical relationship for the development of such modulators is outlined below.

Figure 3: Logic for developing P-gp modulators from 3-Methoxy-1,2-propanediol.

Further research into the synthesis and biological evaluation of novel derivatives of 3-Methoxy-1,2-propanediol is warranted to fully explore its potential as a valuable building block in the discovery of new therapeutic agents.

References

• 1. New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Regioselective Synthesis of 3-(3-Methoxyphenoxy)propane-1,2-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Methoxyphenoxy)propane-1,2-diol (B96440) is a positional isomer of the well-known active pharmaceutical ingredient, guaifenesin (B1672422) (3-(2-methoxyphenoxy)propane-1,2-diol).[1] While guaifenesin is widely used for its expectorant properties, the pharmacological profile of its meta-substituted counterpart is less explored, presenting an opportunity for investigation in drug discovery and development.[1] The regioselective synthesis of this compound is critical to ensure the desired biological activity and to avoid the presence of isomeric impurities.

The most effective and primary method for the regioselective synthesis of 3-(3-methoxyphenoxy)propane-1,2-diol involves the nucleophilic ring-opening of an epoxide, such as glycidol (B123203) or epichlorohydrin (B41342), with 3-methoxyphenoxide.[1] This reaction proceeds via an SN2 mechanism, where the phenoxide anion preferentially attacks the least sterically hindered carbon of the epoxide ring, leading to the desired 1,2-diol product with high regioselectivity.[1]

This document provides detailed application notes and experimental protocols for two primary methods for the synthesis of 3-(3-methoxyphenoxy)propane-1,2-diol, intended to guide researchers in the efficient and selective preparation of this compound for further study.

Synthetic Pathways and Regioselectivity

The synthesis of 3-(3-methoxyphenoxy)propane-1,2-diol can be achieved through two main regioselective routes, both involving the reaction of 3-methoxyphenol (B1666288) with a three-carbon epoxide. The regioselectivity is governed by the nucleophilic attack of the 3-methoxyphenoxide at the terminal carbon of the epoxide.

Caption: Key synthetic pathways to 3-(3-Methoxyphenoxy)propane-1,2-diol.[1]

Experimental Protocols

Two primary protocols for the regioselective synthesis of 3-(3-methoxyphenoxy)propane-1,2-diol are detailed below. These protocols are based on established methodologies for the synthesis of analogous aryl-glycerol ethers.

Protocol 1: Reaction of 3-Methoxyphenol with Glycidol

This protocol is advantageous due to its directness, though careful control of reaction conditions is necessary to minimize side reactions.

Materials:

• 3-Methoxyphenol

• Glycidol

• Sodium hydroxide (B78521) (NaOH) or Potassium carbonate (K₂CO₃)

• Solvent (e.g., Ethanol, Methanol, or water)

• Diethyl ether or Ethyl acetate (B1210297) (for extraction)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), dilute solution for neutralization

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-methoxyphenol in the chosen solvent.

• Add a stoichiometric equivalent of a base (e.g., NaOH). Stir the mixture at room temperature for 30 minutes to form the 3-methoxyphenoxide.

• Add glycidol (1.0-1.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for a period of 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a dilute HCl solution.

• Remove the solvent under reduced pressure.

• Extract the aqueous residue with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford pure 3-(3-methoxyphenoxy)propane-1,2-diol.[1]

Protocol 2: Reaction of 3-Methoxyphenol with Epichlorohydrin

This two-step protocol involves the formation of an epoxide intermediate followed by hydrolysis.

Materials:

• 3-Methoxyphenol

• Epichlorohydrin

• Sodium hydroxide (NaOH)

• Solvent (e.g., water, ethanol)

• Phase-transfer catalyst (optional, for biphasic systems)

• Diethyl ether or Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Acetone, dioxane, or water (for hydrolysis)

• Sulfuric acid (H₂SO₄), dilute solution

• Sodium bicarbonate (NaHCO₃) solution

• Silica gel for column chromatography

Procedure:

Step 1: Synthesis of 1-(3-methoxyphenoxy)-2,3-epoxypropane

• Prepare a solution of 3-methoxyphenol and a stoichiometric amount of NaOH in water or a suitable solvent system. A phase-transfer catalyst can be added if a biphasic system is used.

• Add epichlorohydrin dropwise to the stirred solution at a controlled temperature (typically 25-50 °C).

• Stir the reaction mixture vigorously for 4-8 hours until the reaction is complete (monitored by TLC).

• Extract the product with diethyl ether or ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous MgSO₄ or Na₂SO₄.

• Concentrate the organic phase under reduced pressure to yield the crude epoxide intermediate. This intermediate can be purified by distillation under reduced pressure or used directly in the next step.[1]

Step 2: Hydrolysis of 1-(3-methoxyphenoxy)-2,3-epoxypropane

• Dissolve the crude 1-(3-methoxyphenoxy)-2,3-epoxypropane in a suitable solvent (e.g., acetone, dioxane, or water).

• Add a dilute solution of sulfuric acid.

• Heat the mixture to 50-80 °C and stir for 2-6 hours until the epoxide is fully consumed (monitored by TLC).

• Cool the reaction mixture and neutralize with a sodium bicarbonate solution.

• Remove the organic solvent (if used) under reduced pressure.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Concentrate the solution and purify the resulting diol by column chromatography.[1]

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the regioselective synthesis of 3-(3-methoxyphenoxy)propane-1,2-diol. Note that specific yields and regioselectivity can vary based on the precise reaction conditions and scale.

Parameter	Protocol 1 (from Glycidol)	Protocol 2 (from Epichlorohydrin)
Starting Materials	3-Methoxyphenol, Glycidol	3-Methoxyphenol, Epichlorohydrin
Base	NaOH, K₂CO₃	NaOH
Solvent	Ethanol, Methanol, Water	Water, Ethanol (Step 1); Acetone, Dioxane, Water (Step 2)
Reaction Temperature	Reflux	25-50 °C (Step 1); 50-80 °C (Step 2)
Reaction Time	4-12 hours	4-8 hours (Step 1); 2-6 hours (Step 2)
Purification	Silica Gel Column Chromatography	Silica Gel Column Chromatography
Typical Yield	Moderate to High	Moderate to High
Regioselectivity	High	High

Analytical Workflow

The identity and purity of the synthesized 3-(3-methoxyphenoxy)propane-1,2-diol should be confirmed by a combination of spectroscopic and chromatographic techniques.

Caption: General analytical workflow for the characterization of synthesized 3-(3-methoxyphenoxy)propane-1,2-diol.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-Methoxy-1,2-propanediol in Material Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol, a glycerol (B35011) derivative with the chemical formula CH₃OCH₂CH(OH)CH₂OH, presents a unique combination of a diol functionality and a methoxy (B1213986) group. While not as extensively documented in material science literature as more common diols like ethylene (B1197577) glycol or propylene (B89431) glycol, its distinct structure suggests potential for specialized applications. The presence of two hydroxyl groups allows it to act as a monomer in polymerization reactions, while the methoxy group can impart unique solubility, polarity, and flexibility characteristics to the resulting materials. These properties make it a candidate for investigation in the development of novel polymers, coatings, and formulations.

This document provides an overview of potential applications of 3-Methoxy-1,2-propanediol in material science, including its use as a comonomer in polyester (B1180765) and polyurethane synthesis, and as a specialty solvent. The information is intended to serve as a foundational resource for researchers exploring the integration of this molecule into new materials.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-1,2-propanediol is presented below. This data is essential for designing and interpreting experiments.

Property	Value
Molecular Formula	C₄H₁₀O₃
Molecular Weight	106.12 g/mol
Appearance	Colorless liquid
Boiling Point	220 °C
Density	1.114 g/mL at 25 °C
Refractive Index	n20/D 1.444

Potential Applications in Material Science

Comonomer in Polyester Synthesis

Application Note: 3-Methoxy-1,2-propanediol can be incorporated as a comonomer in the synthesis of polyesters to modify their physical and chemical properties. The methoxy group can introduce asymmetry and flexibility into the polymer backbone, potentially lowering the glass transition temperature (Tg) and improving solubility in organic solvents. This could be advantageous in applications requiring flexible films, coatings, or adhesives with tailored properties. The ether linkage may also enhance chemical resistance and compatibility with other polar polymers.

Experimental Protocol: Synthesis of a Copolyester with 3-Methoxy-1,2-propanediol

This protocol describes the synthesis of a copolyester using 3-Methoxy-1,2-propanediol, 1,4-butanediol, and adipic acid.

Materials:

• 3-Methoxy-1,2-propanediol

• 1,4-butanediol

• Adipic acid

• Titanium(IV) butoxide (catalyst)

• Nitrogen gas (inert atmosphere)

• Methanol (B129727) (for purification)

• Chloroform and trifluoroacetic acid (for characterization)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head with condenser

• Heating mantle with temperature controller

• Vacuum pump

• Schlenk line

Procedure:

• Monomer Charging: In a clean, dry three-neck round-bottom flask equipped with a mechanical stirrer and a distillation head, add adipic acid, 1,4-butanediol, and 3-Methoxy-1,2-propanediol in the desired molar ratio (e.g., 1:0.8:0.2).

• Catalyst Addition: Add a catalytic amount of titanium(IV) butoxide (e.g., 0.1 mol% relative to the diacid).

• Esterification (First Stage):

  • Flush the reactor with nitrogen gas to create an inert atmosphere.

  • Heat the mixture to 180-200 °C under a gentle stream of nitrogen while stirring.

  • Water will be produced as a byproduct of the esterification reaction and should be collected in the distillation receiver.

  • Continue this stage until approximately 90% of the theoretical amount of water has been collected (typically 2-3 hours).

• Polycondensation (Second Stage):

  • Gradually increase the temperature to 220-240 °C.

  • Slowly apply a vacuum (reducing the pressure to <1 mmHg) to facilitate the removal of the remaining water and excess diols, thereby increasing the molecular weight of the polymer.

  • Continue the reaction under vacuum for 3-4 hours, or until the desired viscosity is achieved.

• Purification:

  • Cool the reactor to room temperature and dissolve the resulting polymer in a suitable solvent like chloroform.

  • Precipitate the polymer by slowly adding the solution to a large excess of cold methanol with vigorous stirring.

  • Filter the precipitated polymer and dry it in a vacuum oven at 40-50 °C until a constant weight is achieved.

• Characterization:

  • The structure of the copolyester can be confirmed using ¹H NMR and FTIR spectroscopy.

  • The molecular weight and polydispersity can be determined by gel permeation chromatography (GPC).

  • Thermal properties such as glass transition temperature (Tg) and melting temperature (Tm) can be analyzed using differential scanning calorimetry (DSC).

Workflow for Copolyester Synthesis and Characterization

Chain Extender and Modifier in Polyurethane Synthesis

Application Note: In polyurethane synthesis, 3-Methoxy-1,2-propanediol can function as a chain extender or a reactive modifier. Its diol functionality allows it to react with isocyanates to form urethane (B1682113) linkages. The presence of the methoxy group can influence the morphology and properties of the resulting polyurethane. It may disrupt the hard-segment packing, leading to a more amorphous material with increased flexibility and lower hardness. This could be beneficial in the formulation of soft elastomers, flexible foams, and coatings.

Experimental Protocol: Synthesis of a Polyurethane with 3-Methoxy-1,2-propanediol as a Chain Extender

This protocol outlines the synthesis of a polyurethane elastomer using a prepolymer method with 3-Methoxy-1,2-propanediol as a chain extender.

Materials:

• Poly(tetramethylene ether) glycol (PTMEG, Mn = 2000 g/mol )

• 4,4'-Methylene diphenyl diisocyanate (MDI)

• 3-Methoxy-1,2-propanediol

• 1,4-Butanediol (as a control or co-chain extender)

• Dibutyltin dilaurate (DBTDL, catalyst)

• N,N-Dimethylformamide (DMF, solvent)

Equipment:

• Four-neck round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Nitrogen inlet

• Heating mantle

Procedure:

• Prepolymer Synthesis:

  • Dry the PTMEG under vacuum at 100 °C for 2 hours to remove any moisture.

  • In a four-neck flask under a nitrogen atmosphere, add the dried PTMEG and heat to 60 °C.

  • Add molten MDI to the flask with vigorous stirring. The NCO/OH molar ratio should be approximately 2:1.

  • Add a catalytic amount of DBTDL (e.g., 0.01 wt%).

  • Allow the reaction to proceed at 80 °C for 2-3 hours to form the NCO-terminated prepolymer. Monitor the NCO content by titration.

• Chain Extension:

  • Cool the prepolymer to 60 °C and dissolve it in anhydrous DMF.

  • In a separate flask, prepare a solution of the chain extender (3-Methoxy-1,2-propanediol) in DMF.

  • Slowly add the chain extender solution to the prepolymer solution with high-speed stirring. The amount of chain extender should be calculated to achieve a final NCO/OH ratio of approximately 1.02.

  • Continue stirring for 1-2 hours.

• Curing:

  • Pour the viscous polymer solution onto a Teflon-coated mold.

  • Cure the film in an oven at 80 °C for 12 hours, followed by post-curing at 100 °C for 2 hours.

• Characterization:

  • The formation of urethane linkages can be confirmed by FTIR spectroscopy.

  • Mechanical properties such as tensile strength, elongation at break, and hardness can be measured using a universal testing machine and a durometer.

  • Thermal properties can be analyzed by DSC and thermogravimetric analysis (TGA).

Workflow for Polyurethane Synthesis

Specialty Solvent in Formulations

Application Note: With its polar hydroxyl groups and a less polar methoxy group, 3-Methoxy-1,2-propanediol exhibits amphiphilic character, suggesting its potential as a specialty solvent or co-solvent in various formulations. It may be useful for dissolving or dispersing a range of compounds, from polar active pharmaceutical ingredients (APIs) in drug delivery systems to pigments and resins in coatings. Its relatively high boiling point makes it a low-volatility solvent, which can be advantageous in reducing volatile organic compound (VOC) emissions.

Conclusion

While 3-Methoxy-1,2-propanediol is not a widely utilized chemical in mainstream material science, its unique molecular structure presents opportunities for the development of novel materials with tailored properties. The application notes and protocols provided herein are intended as a starting point for researchers to explore its potential as a comonomer in polyesters and polyurethanes, and as a specialty solvent. Further research is warranted to fully elucidate the structure-property relationships and to identify specific high-value applications for this interesting molecule.

Application Notes and Protocols: 3-Methoxy-1,2-propanediol in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of 3-Methoxy-1,2-propanediol (also known as glycerol (B35011) 1-monomethyl ether) in various drug delivery systems. Detailed protocols for specific applications are provided to guide researchers in their formulation development and evaluation processes.

Overview of 3-Methoxy-1,2-propanediol in Drug Delivery

3-Methoxy-1,2-propanediol is a versatile excipient with properties that make it suitable for a range of pharmaceutical formulations. Its balanced hydrophilicity and lipophilicity, owing to the presence of both hydroxyl and methoxy (B1213986) groups, allow it to function as a solvent, co-solvent, and potential penetration enhancer. Furthermore, its cryoprotective properties suggest its use in the stabilization of biological drug products.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C4H10O3
Molecular Weight	106.12 g/mol
Appearance	Colorless to light yellow liquid
Solubility	Soluble in water

Application: Transdermal Drug Delivery - Lidocaine (B1675312) Patch

3-Methoxy-1,2-propanediol can be incorporated into transdermal patches as a "sensate" to impart a cooling or heating sensation upon application. A notable example is its use in a matrix-type transdermal patch for the delivery of lidocaine.

Quantitative Data Summary:

Formulation Component	Concentration (weight parts)
Lidocaine Base	3.0 - 5.0
Polyisobutylene (B167198) Adhesive	84.0 - 94.0
Cross-linked Homopolymer of N-vinyl-2-pyrrolidone	3.0 - 7.0
Methoxypropanediol	0.5 - 1.5
Vanillyl Butyl Ether	0.05 - 0.15
Mineral Oil	18.0 - 24.0

Experimental Protocol: Preparation of a Lidocaine Transdermal Patch

This protocol outlines the solvent casting method for preparing a matrix-type transdermal patch containing 3-Methoxy-1,2-propanediol.

Materials:

• Lidocaine base

• Polyisobutylene (PIB) adhesive

• Cross-linked Polyvinylpyrrolidone (PVP)

• 3-Methoxy-1,2-propanediol

• Vanillyl butyl ether

• Mineral oil

• Toluene (B28343) (or other suitable solvent)

• Backing membrane (e.g., polyester (B1180765) film)

• Release liner (e.g., siliconized polyester film)

Equipment:

• Mechanical stirrer

• Film applicator/casting knife

• Drying oven

• Laminator

Procedure:

• Adhesive Matrix Preparation:

  • Dissolve the polyisobutylene adhesive and cross-linked PVP in a suitable solvent like toluene under mechanical stirring until a homogenous solution is formed.

  • Add the lidocaine base to the polymer solution and stir until completely dissolved.

  • Incorporate the mineral oil, 3-Methoxy-1,2-propanediol, and vanillyl butyl ether into the drug-polymer solution and mix thoroughly.

• Casting:

  • Carefully cast the homogenous drug-adhesive mixture onto a release liner using a film applicator set to the desired thickness.

• Drying:

  • Dry the cast film in an oven at a controlled temperature (e.g., 60-80°C) to evaporate the solvent. The drying time will depend on the solvent and film thickness.

• Lamination:

  • Laminate the dried drug-in-adhesive matrix with a backing membrane.

• Cutting:

  • Cut the laminated sheet into patches of the desired size.

Fig. 1: Workflow for Transdermal Patch Preparation.

Experimental Protocol: In Vitro Drug Release Study

This protocol describes the use of a Franz diffusion cell to evaluate the in vitro release of lidocaine from the prepared transdermal patch.

Materials:

• Prepared lidocaine transdermal patch

• Phosphate buffered saline (PBS), pH 7.4

• Synthetic membrane (e.g., cellulose (B213188) acetate)

• Franz diffusion cells

Equipment:

• Water bath with stirrer

• Syringes

• HPLC system for drug quantification

Procedure:

• Setup:

  • Mount the synthetic membrane onto the Franz diffusion cell, separating the donor and receptor compartments.

  • Fill the receptor compartment with pre-warmed (37°C) PBS, ensuring no air bubbles are trapped beneath the membrane.

  • Place the Franz diffusion cells in a water bath maintained at 37°C with constant stirring.

• Sample Application:

  • Cut the transdermal patch to a size that fits the donor compartment.

  • Apply the patch to the synthetic membrane.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample from the receptor compartment.

  • Immediately replace the withdrawn volume with fresh, pre-warmed PBS.

• Analysis:

  • Analyze the collected samples for lidocaine concentration using a validated HPLC method.

• Data Analysis:

  • Calculate the cumulative amount of drug released per unit area over time.

Fig. 2: Workflow for In Vitro Drug Release Study.

Application: Cryoprotectant for Cell-Based Therapies

The structural similarity of 3-Methoxy-1,2-propanediol to glycerol, a well-known cryoprotectant, suggests its potential use in the cryopreservation of cells for therapeutic applications. Its lower viscosity compared to glycerol could be advantageous in certain formulations.

Experimental Protocol: Preparation of a Cryopreservation Medium

This protocol provides a general method for preparing a cryopreservation medium incorporating 3-Methoxy-1,2-propanediol. The optimal concentration should be determined empirically for each cell type.

Materials:

• Basal cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS) or Human Serum Albumin (HSA)

• 3-Methoxy-1,2-propanediol

• Sterile, cryo-grade water

• Sterile filtration unit (0.22 µm)

Procedure:

• Prepare a stock solution of 3-Methoxy-1,2-propanediol:

  • Prepare a 2X concentrated stock solution of 3-Methoxy-1,2-propanediol in the basal cell culture medium. For example, to achieve a final concentration of 10% (v/v), prepare a 20% (v/v) stock solution.

  • Filter-sterilize the stock solution using a 0.22 µm filter.

• Prepare the final cryopreservation medium:

  • On the day of use, mix the sterile 2X 3-Methoxy-1,2-propanediol stock solution with an equal volume of cell culture medium containing the desired concentration of serum (e.g., 20% FBS to achieve a final concentration of 10% FBS).

  • The final cryopreservation medium will contain the desired concentrations of 3-Methoxy-1,2-propanediol and serum. For example, a 1:1 mixture of 20% 3-Methoxy-1,2-propanediol in DMEM and DMEM with 20% FBS will result in a final medium of 10% 3-Methoxy-1,2-propanediol and 10% FBS in DMEM.

• Cell Freezing:

  • Resuspend the cell pellet in the chilled (4°C) cryopreservation medium at the desired cell density.

  • Aliquot the cell suspension into cryovials.

  • Use a controlled-rate freezer or a freezing container (e.g., "Mr. Frosty") to cool the cells at a rate of -1°C/minute to -80°C.

  • Transfer the vials to liquid nitrogen for long-term storage.

Fig. 3: Workflow for Cryopreservation of Cells.

Other Potential Applications

• Solvent for Poorly Soluble Drugs: Due to its favorable solubility profile, 3-Methoxy-1,2-propanediol can be investigated as a solvent or co-solvent in oral and parenteral formulations to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).

• Component of Nanoemulsions: Its amphiphilic nature makes it a potential component in the formulation of nanoemulsions for drug delivery, where it could act as a co-surfactant or part of the oil phase.

Safety Considerations

3-Methoxy-1,2-propanediol is generally considered to have low toxicity. However, as with any excipient, it is crucial to consult the Safety Data Sheet (SDS) and perform appropriate toxicological assessments for any new formulation. It may cause skin and eye irritation.

Disclaimer: These application notes and protocols are intended for informational purposes for research and development professionals. All experimental work should be conducted in a suitably equipped laboratory by trained personnel, adhering to all relevant safety guidelines. The protocols provided are general and may require optimization for specific applications.

Application Notes &amp; Protocols: Analytical Methods for Detecting 3-Methoxy-1,2-propanediol in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1,2-propanediol (3-MPD), a member of the glycidol (B123203) ethers, is a process contaminant that can be found in a variety of food products and has potential relevance in pharmaceutical formulations. Its detection in complex matrices requires sensitive and specific analytical methods to ensure product safety and quality. This document provides detailed application notes and protocols for the determination of 3-MPD, primarily focusing on gas chromatography-mass spectrometry (GC-MS), a widely used and robust technique for this purpose. The methodologies described are adaptable for various complex sample types, including food and pharmaceutical ingredients.

Analytical Approaches

The primary analytical method for the determination of 3-MPD is Gas Chromatography-Mass Spectrometry (GC-MS). This technique offers high sensitivity and specificity, making it ideal for trace-level detection in complex samples.[1] Due to the low volatility of 3-MPD, a derivatization step is typically required to convert it into a more volatile compound suitable for GC analysis.[2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) presents an alternative approach that may not require derivatization, offering a more direct analysis.[4][5]

Data Presentation: Method Performance

The following tables summarize typical performance characteristics for analytical methods used to detect 3-MPD and related compounds in complex matrices. These values are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance for 3-MPD and Related Compounds

Parameter	3-MPD in Wine	3-MCPD in Various Foods	3-MCPD in Food
Limit of Detection (LOD)	0.1 mg/L[6]	4.18 - 10.56 ng/g[7]	0.6 µg/kg[8]
Limit of Quantitation (LOQ)	-	-	2.0 µg/kg[8]
Linearity (r²)	-	≥ 0.9990[8]	0.997[9]
Recovery	104% (average)[6]	90.38 - 122.46%[7]	28.88 - 102.50%[9]
Precision (RSD)	-	1.89 - 25.22%[7]	6.42 - 11.13%[9]

Note: Data for 3-monochloropropane-1,2-diol (3-MCPD), a structurally similar compound, is included to provide additional context and performance benchmarks for GC-MS analysis in complex food matrices.

Experimental Protocols

Protocol 1: GC-MS Analysis of 3-MPD in Wine

This protocol is based on an interlaboratory study for the determination of 3-MPD in wine.[6]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 10 mL of wine, add an internal standard solution.

• Perform a liquid-liquid extraction using an appropriate organic solvent (e.g., a mixture of ethanol (B145695) and cyclohexane).

• Separate the organic layer containing the analytes.

• Concentrate the extract to a final volume suitable for GC-MS analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

• GC Column: A polar capillary column is recommended for optimal separation.

• Injection: Use a splitless or split injection mode, depending on the concentration of the analyte.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 180°C at 10°C/min.

  • Ramp to 240°C at 20°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Detection: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity. Monitor characteristic ions for 3-MPD and the internal standard.

Protocol 2: General GC-MS Analysis of 3-MPD in Complex Matrices with Derivatization

This protocol is a generalized procedure adaptable for various food and pharmaceutical matrices, incorporating a necessary derivatization step.

1. Sample Preparation and Extraction

• Homogenization: Solid or semi-solid samples should be homogenized to ensure uniformity.

• Extraction:

  • For fatty matrices (e.g., oils, fats), a solvent extraction followed by a cleanup step such as solid-phase extraction (SPE) is recommended.[1]

  • For aqueous matrices, a liquid-liquid extraction can be employed.

• Internal Standard: Add a suitable internal standard (e.g., a deuterated analog of 3-MPD) at the beginning of the sample preparation to correct for matrix effects and variations in extraction efficiency.

2. Derivatization

• Evaporate the extract to dryness under a gentle stream of nitrogen.

• Add a derivatizing agent such as phenylboronic acid (PBA) or heptafluorobutyric anhydride (B1165640) (HFBA) in an appropriate solvent.[7][9]

• Heat the mixture to facilitate the reaction (e.g., 70-90°C for 20-30 minutes).

• After cooling, the derivatized sample is ready for GC-MS analysis.

3. GC-MS Conditions

• GC Column: A nonpolar or mid-polar capillary column is typically used for the separation of the derivatized analytes.

• Injection: Use a splitless injection mode for trace analysis.

• Oven Temperature Program: Optimize the temperature program to achieve good separation of the derivatized 3-MPD from other matrix components.

• Carrier Gas: Helium at a constant flow rate.

• MS Detection: Operate in SIM mode, monitoring the specific ions of the derivatized 3-MPD and the internal standard.

Visualizations

Caption: General workflow for the GC-MS analysis of 3-MPD in complex matrices.

Caption: Key parameters for analytical method validation as per ICH Q2(R1) guidelines.[10]

References

• 1. nano-lab.com.tr [nano-lab.com.tr]
• 2. youtube.com [youtube.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Performance Evaluation of three Liquid Chromatography Mass Spectrometry Methods for Broad Spectrum Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improvement of a GC–MS analytical method for the simultaneous detection of 3-MCPD and 1,3-DCP in food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Application Notes: 3-Methoxy-1,2-propanediol as a Reference Standard in Chromatography

Introduction

3-Methoxy-1,2-propanediol (3-MPD), a glycerol (B35011) ether, serves as a critical reference standard in chromatographic analyses for various applications, including the quality control of food and beverage products and in pharmaceutical development. Its use as a standard is essential for the accurate quantification of 3-MPD, which can be an impurity in products like wine, arising from technical grade glycerol. These application notes provide detailed protocols for the use of 3-Methoxy-1,2-propanediol as a reference standard in Gas Chromatography-Mass Spectrometry (GC-MS) and an adaptable High-Performance Liquid Chromatography (HPLC) method.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the GC-MS method for the analysis of 3-Methoxy-1,2-propanediol.

Table 1: GC-MS Method Performance for 3-Methoxy-1,2-propanediol Analysis in Wine

Parameter	Value
Concentration Range	0.1 - 0.8 mg/L
Average Recovery	104%
Precision (HORRAT values)	0.8 - 1.7

Data sourced from an interlaboratory study on the determination of 3-MPD in wine.[1]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for the Determination of 3-Methoxy-1,2-propanediol in Wine

This protocol is based on an internationally validated method for the determination of 3-MPD in wine.[1][2]

a. Principle

The analyte, 3-Methoxy-1,2-propanediol, and an internal standard are extracted from the wine matrix using diethyl ether after a "salting-out" process with potassium carbonate. The resulting extract is then directly analyzed by GC-MS.[1][2]

b. Reagents and Materials

• 3-Methoxy-1,2-propanediol reference standard

• Internal Standard (e.g., butane-1,4-(2H)8)

• Potassium Carbonate (K₂CO₃)

• Diethyl Ether

• Ethanol (B145695)

• Deionized Water

• Analytical balance (readability to 0.0001 g)

• Volumetric flasks

• Pipettes

• Centrifuge vials (40 mL)

• GC vials

• Centrifuge

• Vertical-shaking machine

c. Preparation of Standard Solutions

• Stock Standard Solution (1000 ng/µL): Accurately weigh approximately 10.0 mg of 3-Methoxy-1,2-propanediol reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with ethanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with ethanol to achieve the desired concentration range for the calibration curve.

d. Sample Preparation

• Pipette 10 mL of the wine sample into a 40 mL centrifuge vial.

• Add a known amount of the internal standard solution.

• Carefully add 10 g of K₂CO₃ to the vial and mix. Be cautious as this reaction is exothermic.

• Allow the solution to cool to approximately 20°C.

• Add 1 mL of diethyl ether to the vial.

• Homogenize the mixture for 5 minutes using a vertical-shaking machine.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the upper organic layer (diethyl ether) to a GC vial for analysis.

e. GC-MS Conditions

Parameter	Value
Gas Chromatograph
Column	Polar capillary column
Injection Volume	2 µL
Injection Mode	Splitless (90 seconds)
Injector Temperature	250°C
Oven Temperature Program	90°C (hold 2 min), ramp 10°C/min to 165°C (hold 6 min), ramp 4°C/min to 250°C (hold 5 min)
Mass Spectrometer
Detection Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	75 and 61 for 3-MPD

f. System Suitability

• Confirmation of Identity: The relative retention time of the analyte in the sample should be within 0.5% of the standard. The ion ratio of m/z 75 to 61 should be within 20% of that observed in the spiked sample.[2]

Adaptable High-Performance Liquid Chromatography (HPLC) Protocol

While a specific, validated HPLC method for 3-Methoxy-1,2-propanediol was not found, the following protocol for the closely related compound 3-(3-Methoxyphenoxy)propane-1,2-diol can be used as a starting point for method development.[3]

a. Principle

This method utilizes reversed-phase HPLC with UV detection to separate and quantify the analyte.

b. Reagents and Materials

• 3-Methoxy-1,2-propanediol reference standard

• Potassium Dihydrogen Phosphate (B84403) (KH₂PO₄)

• Phosphoric Acid

• Methanol (B129727) (HPLC grade)

• Milli-Q Water

• HPLC system with UV detector

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (0.45 µm)

c. Preparation of Mobile Phase

• Mobile Phase A: Dissolve 2.72 g of KH₂PO₄ in 1000 mL of Milli-Q water. Adjust the pH to 3.2 with diluted phosphoric acid. Mix 900 mL of this buffer with 100 mL of HPLC grade methanol. Filter through a 0.45 µm membrane filter and degas.[3]

• Mobile Phase B: Prepare the phosphate buffer as described for Mobile Phase A. Mix 100 mL of the buffer with 900 mL of HPLC grade methanol. Filter through a 0.45 µm membrane filter and degas.[3]

d. Preparation of Standard Solution

• Accurately weigh about 25 mg of the 3-Methoxy-1,2-propanediol reference standard and dissolve it in a suitable diluent (e.g., methanol or a mixture of mobile phases) to a known volume.

e. HPLC Conditions (Starting Point)

Parameter	Value
Column	C18 reversed-phase column
Mobile Phase	Gradient or isocratic elution with Mobile Phase A and B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at an appropriate wavelength (to be determined)
Injection Volume	10 µL

f. System Suitability

• Theoretical Plates (N): Greater than 2000 for the analyte peak.[3]

• Relative Standard Deviation (RSD): Not more than 2.0% for the peak area of five replicate injections of the standard solution.[3]

Visualizations

Caption: Workflow for the GC-MS analysis of 3-Methoxy-1,2-propanediol in wine.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting low yield in 3-Methoxy-1,2-propanediol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Methoxy-1,2-propanediol.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 3-Methoxy-1,2-propanediol, particularly focusing on the common synthesis route via the ring-opening of glycidol (B123203) with methanol (B129727).

Issue 1: Low overall yield of 3-Methoxy-1,2-propanediol.

• Question: My reaction is complete, but after purification, the isolated yield of 3-Methoxy-1,2-propanediol is significantly lower than expected. What are the potential causes and solutions?

• Possible Causes & Solutions:

  Cause	Explanation	Recommended Solution
  Suboptimal Catalyst Concentration	The concentration of the acid or base catalyst is crucial. Too little catalyst can lead to an incomplete or very slow reaction, while too much can promote side reactions such as the polymerization of glycidol.[1]	Optimize the catalyst loading. For acid catalysis (e.g., Dowex 50WX2), a loading of 5-10 mol% relative to glycidol at room temperature is often optimal.[1] For base catalysis, careful titration of the base is necessary.
  Incorrect Reaction Temperature	Higher temperatures can accelerate the reaction but may also favor the formation of byproducts and glycidol oligomers, thus reducing the selectivity towards the desired product.[1]	Maintain a controlled reaction temperature. For the acid-catalyzed reaction with methanol, 25°C has been shown to provide higher selectivity than 65°C.[1]
  Mode of Reagent Addition	Adding glycidol all at once to the reaction mixture can lead to localized high concentrations, promoting polymerization.	Add glycidol dropwise to the methanol and catalyst mixture. This maintains a low concentration of glycidol and minimizes side reactions.
  Loss during Work-up and Purification	3-Methoxy-1,2-propanediol is water-soluble. Significant amounts can be lost during aqueous work-up steps. Standard distillation may also be challenging due to its high boiling point and viscosity.	Minimize aqueous extraction steps. If an aqueous wash is necessary, saturate the aqueous phase with salt (e.g., NaCl) to reduce the solubility of the product. Use fractional distillation under reduced pressure for purification.
  Impure Starting Materials	The presence of water or other impurities in glycidol or methanol can interfere with the reaction and lead to the formation of undesired byproducts.	Ensure the use of anhydrous solvents and freshly distilled glycidol.

Issue 2: Formation of significant byproducts.

• Question: My reaction mixture shows multiple spots on TLC or peaks in GC-MS besides the desired 3-Methoxy-1,2-propanediol. What are these byproducts and how can I avoid them?

• Possible Byproducts & Avoidance Strategies:

  Byproduct	Formation Pathway	Prevention Strategy
  Glycidol Oligomers/Polymers	Polymerization of glycidol, often catalyzed by excess acid or base, or high localized concentrations of glycidol.[1]	Add glycidol slowly to the reaction mixture. Use the optimal catalyst concentration. Maintain a lower reaction temperature.
  Isomeric Product (2-Methoxy-1,3-propanediol)	The nucleophilic attack of methanol can occur at either the more substituted or less substituted carbon of the epoxide ring. The regioselectivity depends on the reaction conditions (acidic vs. basic).[2]	Under basic conditions (SN2 mechanism), the attack preferentially occurs at the less substituted carbon, favoring the formation of 3-Methoxy-1,2-propanediol.[2] Under acidic conditions, a mixture of isomers can be formed.[2]
  Diglycerol Ethers	Reaction of the newly formed diol with another molecule of glycidol.	Use a large excess of methanol to favor the reaction of glycidol with the solvent over the product.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 3-Methoxy-1,2-propanediol?

The most prevalent laboratory-scale synthesis involves the ring-opening of glycidol with methanol.[3] This reaction can be catalyzed by either an acid or a base. Basic catalysis generally offers higher regioselectivity towards the desired 3-Methoxy-1,2-propanediol.[2]

Q2: Can I synthesize 3-Methoxy-1,2-propanediol from glycerol (B35011)?

Yes, it is possible to synthesize 3-Methoxy-1,2-propanediol from glycerol, which is an abundant and renewable feedstock.[4][5] However, this is typically a multi-step process that may involve the conversion of glycerol to an intermediate like 3-chloro-1,2-propanediol, followed by reaction with a methoxide (B1231860) source.[6] Direct conversion of glycerol to methanol and other products is also an area of research.[4]

Q3: What are the key safety precautions when working with glycidol?

Glycidol is a reactive epoxide and should be handled with care in a well-ventilated fume hood. It is crucial to wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid inhalation and skin contact.

Q4: How can I monitor the progress of the reaction?

The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). For TLC, a stain such as potassium permanganate (B83412) can be used to visualize the spots, as the diol product is often UV-inactive. For GC analysis, disappearance of the glycidol peak and the appearance of the product peak will indicate reaction progression.

Experimental Protocols

Protocol 1: Base-Catalyzed Synthesis of 3-Methoxy-1,2-propanediol from Glycidol

This protocol outlines a general procedure for the base-catalyzed synthesis.

Materials:

• Glycidol (freshly distilled)

• Anhydrous Methanol

• Sodium Hydroxide (or other suitable base)

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Set up a round-bottom flask with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Charge the flask with anhydrous methanol (a significant molar excess relative to glycidol, e.g., 10-20 equivalents).

• Add a catalytic amount of a base (e.g., sodium hydroxide, 0.1-0.5 mol%).

• Heat the methanol solution to a gentle reflux.

• Add glycidol dropwise to the refluxing methanol solution over a period of 1-2 hours using a dropping funnel.

• After the addition is complete, continue to reflux the reaction mixture for an additional 2-4 hours, or until TLC/GC analysis indicates the complete consumption of glycidol.

• Cool the reaction mixture to room temperature.

• Neutralize the catalyst with a suitable acid (e.g., dilute HCl).

• Remove the excess methanol using a rotary evaporator.

• Purify the resulting crude product by vacuum distillation to obtain 3-Methoxy-1,2-propanediol.

Visualizations

References

• 1. Optimization of the Synthesis of Glycerol Derived Monoethers from Glycidol by Means of Heterogeneous Acid Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 6. scielo.br [scielo.br]

Technical Support Center: Synthesis of 3-Methoxy-1,2-propanediol

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the purity of synthesized 3-Methoxy-1,2-propanediol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of 3-Methoxy-1,2-propanediol in a question-and-answer format.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields in the synthesis of 3-Methoxy-1,2-propanediol can stem from several factors. Here are the most common causes and corresponding troubleshooting steps:

• Suboptimal Reaction Temperature: The reaction between glycidol (B123203) and methanol (B129727) is temperature-sensitive. A decrease in temperature can lead to a lower conversion of glycidol and a reduced yield of the desired product.[1]

  • Recommendation: Ensure the reaction is conducted at the optimal temperature, typically around 65 °C (the refluxing temperature of methanol), to achieve higher conversion rates.[1]

• Incorrect Catalyst Concentration: The concentration of the basic catalyst, such as potassium hydroxide (B78521) (KOH), is crucial. Too little catalyst may result in incomplete conversion.[1]

  • Recommendation: An optimal catalyst proportion is around 20 mol% relative to glycidol for this reaction.[1]

• Suboptimal Reagent Concentration: A reduced excess of methanol can lead to a decrease in selectivity towards the desired product and an increase in the formation of byproducts.[1]

  • Recommendation: Maintain a significant molar excess of methanol to glycidol, for instance, a 15:1 molar ratio, to favor the formation of 3-Methoxy-1,2-propanediol.[1]

• Rate of Glycidol Addition: Adding glycidol too quickly to the reaction mixture can decrease the selectivity of the reaction.[1]

  • Recommendation: A slow, dropwise addition of glycidol to the methanol and catalyst mixture can significantly improve the selectivity towards the desired product, potentially from 70% to 93%.[1]

Question: I am observing significant byproduct formation in my reaction mixture. How can I minimize these impurities?

Answer: The formation of byproducts is a common challenge. Here are strategies to enhance the purity of your synthesized 3-Methoxy-1,2-propanediol:

• Control Glycidol Addition: As mentioned previously, the slow addition of glycidol is critical for minimizing side reactions.[1]

• Optimize Reaction Temperature: While higher temperatures can increase reaction rate, they may also promote side reactions.

  • Recommendation: A study on the synthesis of similar compounds suggests that careful temperature control is necessary to maximize the yield of the desired product while minimizing byproducts. Operating at the lowest effective temperature, such as 65 °C, can provide a good balance.[1]

• Choice of Catalyst: While strong bases like KOH are effective, other catalysts can be explored. However, readily available and inexpensive alkaline metal hydroxides have shown good results.[2]

Question: What are the common impurities I should expect and how can I identify them?

Answer: Common impurities in the synthesis of 3-Methoxy-1,2-propanediol include:

• Unreacted Glycidol: Incomplete reaction will leave residual glycidol.

• Glycerol (B35011): If the synthesis starts from glycerol, unreacted starting material may be present.

• 1,3-Dimethoxypropane: This can form if the reaction proceeds to etherify the second hydroxyl group.

• Cyclic Diglycerols: These can be impurities when the synthesis route originates from petrochemicals.[3]

Identification:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying the components of your reaction mixture. A detailed protocol for GC-MS analysis is provided in the "Experimental Protocols" section.

Question: My purified product still shows impurities. What purification methods are most effective?

Answer: Achieving high purity often requires a multi-step purification process. For 3-Methoxy-1,2-propanediol, a derivative of glycerol, the following methods are recommended:

• Distillation: Vacuum distillation is a common and effective method for separating 3-Methoxy-1,2-propanediol from less volatile impurities.

• Solvent Extraction: Sequential extraction with organic solvents can be used to remove certain impurities.[4]

• Activated Carbon Treatment: This is an excellent final polishing step to remove colored impurities and other minor organic contaminants.[4][5]

• Ion Exchange Resins: These can be used to remove ionic impurities, such as residual catalyst.[6]

A combination of these methods, for example, chemical treatment followed by distillation and then activated carbon treatment, can yield high-purity product.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 3-Methoxy-1,2-propanediol?

A1: The reaction of glycidol with an excess of methanol in the presence of a basic catalyst like potassium hydroxide (KOH) is a straightforward and efficient method.[1][2] This approach can achieve high yields (up to 93%) under optimized conditions.[1]

Q2: What are the key safety precautions when working with glycidol?

A2: Glycidol is a reactive and potentially hazardous chemical. It is important to handle it with appropriate personal protective equipment (PPE), including gloves and safety goggles, in a well-ventilated fume hood. Due to its reactivity, it should be added to the reaction mixture slowly and in a controlled manner.[1]

Q3: Can I use a different alcohol instead of methanol?

A3: Yes, this synthetic methodology can be adapted to use other alcohols to produce different 3-alkoxy-1,2-propanediols. However, the selectivity of the reaction may vary depending on the alcohol used.[1][2]

Q4: How can I monitor the progress of my reaction?

A4: The progress of the reaction can be monitored by taking small aliquots from the reaction mixture at different time points and analyzing them by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS). This will allow you to determine the consumption of the starting materials and the formation of the product and any byproducts.

Q5: What is a typical purity for commercially available 3-Methoxy-1,2-propanediol?

A5: Commercially available 3-Methoxy-1,2-propanediol is typically offered at a purity of 98% or higher.[7]

Data Presentation

Table 1: Influence of Reaction Temperature on Glycidol Conversion and 3-Methoxy-1,2-propanediol Yield

Temperature (°C)	Glycidol Conversion (%)	3-Methoxy-1,2-propanediol Yield (%)
65	100	93
45	Lower	Lower
25	Lower	Lower

Data adapted from a study on the synthesis of glycerol monoethers. Conditions: 20 mol% KOH catalyst, 15:1 molar ratio of methanol to glycidol, slow addition of glycidol.[1]

Table 2: Influence of Glycidol Addition Method on Reaction Selectivity

Glycidol Addition Method	Selectivity for 3-Methoxy-1,2-propanediol (%)
All at once	70
Slow, dropwise addition	93

Data adapted from a study on the synthesis of glycerol monoethers.[1]

Experimental Protocols

Protocol 1: Synthesis of 3-Methoxy-1,2-propanediol from Glycidol

This protocol is based on an optimized procedure for the synthesis of glycerol monoethers.[1]

Materials:

• Glycidol

• Methanol (anhydrous)

• Potassium hydroxide (KOH)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Dropping funnel

Procedure:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer.

• To the flask, add methanol (15 molar equivalents relative to glycidol) and potassium hydroxide (20 mol% relative to glycidol).

• Heat the mixture to 65 °C with stirring until the KOH is completely dissolved.

• Slowly add glycidol (1 molar equivalent) dropwise to the reaction mixture using a dropping funnel over a period of at least 15 minutes.

• Allow the reaction to proceed at 65 °C for 2 hours.

• Monitor the reaction progress by GC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• The crude product can then be purified using the methods described in Protocol 3.

Protocol 2: GC-MS Analysis of 3-Methoxy-1,2-propanediol

This protocol is adapted from a validated method for the determination of 3-Methoxy-1,2-propanediol in wine.[3]

Sample Preparation:

• If the reaction mixture contains a solid catalyst, centrifuge or filter to obtain a clear supernatant.

• Dilute a small aliquot of the reaction mixture in a suitable solvent, such as diethyl ether or ethanol.

• For quantitative analysis, a known concentration of an internal standard can be added.

• Transfer the prepared sample to a GC vial.

GC-MS Parameters:

• Column: A polar column, such as a DB-Wax column (e.g., 60 m, 0.32 mm i.d., 0.25 µm film thickness), is suitable.

• Injection: 2 µL, splitless injection at 250 °C.

• Oven Temperature Program:

  • Initial temperature: 90 °C, hold for 2 minutes.

  • Ramp 1: Increase to 165 °C at 10 °C/min, hold for 6 minutes.

  • Ramp 2: Increase to 250 °C at 4 °C/min, hold for 5 minutes.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for higher sensitivity and specificity. Key ions for 3-Methoxy-1,2-propanediol are m/z 75 and 61.[3]

Protocol 3: General Purification Strategy for 3-Methoxy-1,2-propanediol

This protocol outlines a general multi-step approach to purify the crude product from the synthesis reaction.

1. Neutralization and Filtration:

• Neutralize the basic catalyst in the crude reaction mixture by adding a suitable acid (e.g., hydrochloric acid or sulfuric acid) until the pH is neutral.

• The resulting salt may precipitate. If so, remove it by filtration.

2. Solvent Removal:

• Remove the excess methanol from the filtrate using a rotary evaporator.

3. Liquid-Liquid Extraction:

• Dissolve the residue in water and perform a liquid-liquid extraction with a suitable organic solvent like diethyl ether to separate the product from water-soluble impurities.

4. Vacuum Distillation:

• Dry the organic extract over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting crude oil by vacuum distillation to separate the 3-Methoxy-1,2-propanediol from less volatile byproducts.

5. Activated Carbon Treatment (Optional):

• For further purification and to remove any colored impurities, dissolve the distilled product in a suitable solvent and treat with activated carbon.

• Stir the mixture for a period, then filter off the activated carbon.

• Remove the solvent using a rotary evaporator to obtain the final high-purity product.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 3-Methoxy-1,2-propanediol.

Caption: Troubleshooting decision tree for addressing low reaction yield.

References

• 1. zaguan.unizar.es [zaguan.unizar.es]
• 2. Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Two-Step Purification of Glycerol as a Value Added by Product From the Biodiesel Production Process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Methoxy-1,2-propanediol 98 623-39-2 [sigmaaldrich.com]

Common side reactions in the synthesis of 3-Methoxy-1,2-propanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 3-Methoxy-1,2-propanediol. The content is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides & FAQs

This section is organized by the synthetic route.

Route 1: Synthesis from Glycidol (B123203) and Methanol (B129727)

The reaction of glycidol with methanol is a common method for preparing 3-Methoxy-1,2-propanediol. However, controlling regioselectivity and preventing polymerization are key challenges.

Frequently Asked Questions (FAQs)

• Q1: What are the main products formed in the reaction of glycidol with methanol?

  • A1: The reaction can yield two isomeric products: the desired 3-Methoxy-1,2-propanediol and the side product 2-Methoxy-1,3-propanediol. The ratio of these products is highly dependent on the catalyst used.[1]

• Q2: How does the choice of catalyst (acid vs. base) affect the product distribution?

  • A2: Base catalysis, such as with sodium hydroxide (B78521) or potassium hydroxide, favors the formation of the primary ether, 3-Methoxy-1,2-propanediol, through a nucleophilic attack on the less substituted carbon of the epoxide.[1] In contrast, acid catalysis can lead to a mixture of both the primary and secondary ethers.[1]

• Q3: What causes the formation of high molecular weight byproducts?

  • A3: High molecular weight byproducts are typically the result of glycidol polymerization.[2] This can be initiated by both acids and bases and is more likely to occur at higher temperatures or if the glycidol is added too quickly to the reaction mixture.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of desired product and a high proportion of the 2-methoxy isomer.	Use of an acidic catalyst or acidic impurities in the reagents.	Switch to a basic catalyst such as KOH or NaOH. Ensure all reagents and glassware are free of acidic residues.
Significant formation of a viscous, high-boiling point residue (polyglycidol).	1. Reaction temperature is too high.2. Glycidol is added too quickly.3. Insufficient amount of methanol.	1. Maintain a lower reaction temperature.2. Add the glycidol dropwise to the methanol and catalyst mixture.[3]3. Use a significant excess of methanol to favor the bimolecular reaction over polymerization.
Incomplete reaction, with a significant amount of unreacted glycidol.	1. Insufficient catalyst.2. Reaction time is too short.3. Low reaction temperature.	1. Increase the catalyst loading. For example, with KOH, concentrations of 20-30 mol% have been shown to be effective.[3]2. Increase the reaction time and monitor the progress by TLC or GC.3. Gently heat the reaction mixture, for instance, to the reflux temperature of methanol (around 65 °C).[3]

Route 2: Synthesis from 1,3-Propanediol (B51772) and a Methylating Agent

This route involves the Williamson ether synthesis, where 1,3-propanediol is partially alkylated. The primary challenge is to prevent the formation of the dialkylated byproduct.

Frequently Asked Questions (FAQs)

• Q1: What is the main byproduct in the methylation of 1,3-propanediol?

  • A1: The most common side product is 1,3-dimethoxypropane (B95874), which results from the methylation of both hydroxyl groups of 1,3-propanediol.[4][5]

• Q2: How can I minimize the formation of 1,3-dimethoxypropane?

  • A2: Using an excess of 1,3-propanediol relative to the methylating agent and the base will statistically favor the formation of the mono-methylated product.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High percentage of 1,3-dimethoxypropane in the product mixture.	The molar ratio of the methylating agent to 1,3-propanediol is too high.	Use a significant excess of 1,3-propanediol. The unreacted diol can be recovered by distillation and recycled.
Low conversion of 1,3-propanediol.	1. Insufficient amount of base.2. The base is not strong enough to deprotonate the diol effectively.3. Reaction temperature is too low or reaction time is too short.	1. Ensure at least one equivalent of a strong base is used relative to the desired amount of mono-methylated product.2. Use a strong base like sodium hydride or potassium hydroxide.[4]3. Increase the reaction temperature and/or extend the reaction time.
Reaction is slow or does not proceed.	The leaving group on the methylating agent is not sufficiently reactive (e.g., -OCH3).	Use a methylating agent with a good leaving group, such as methyl iodide or dimethyl sulfate. Methyl chloride can also be used, often under pressure.[4][5]

Route 3: Synthesis from Epichlorohydrin (B41342)

This is a versatile but multi-step approach that can have several side reactions depending on the specific pathway chosen. A common method involves the reaction of epichlorohydrin with a source of methoxide (B1231860).

Frequently Asked Questions (FAQs)

• Q1: What are the potential side reactions when using epichlorohydrin?

  • A1: Epichlorohydrin is highly reactive and can undergo hydrolysis to form 3-chloro-1,2-propanediol (B139630), and under certain conditions, further to glycerol.[6][7] Glycidol can also be formed as an intermediate, which can then polymerize or react to form isomeric products.

• Q2: How can I control the reaction to favor the formation of 3-Methoxy-1,2-propanediol?

  • A2: Careful control of reaction conditions is crucial. Using a controlled amount of a methoxide source in an anhydrous solvent will favor the direct substitution reaction. If proceeding via a hydrolysis step, controlling the pH is important to prevent unwanted side reactions.[8]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Formation of 3-chloro-1,2-propanediol or glycerol.	Presence of water in the reaction mixture, leading to hydrolysis of epichlorohydrin.[6][7]	Use anhydrous solvents and reagents. Ensure the reaction is carried out under a dry atmosphere (e.g., nitrogen or argon).
Product is a mixture of 3-Methoxy-1,2-propanediol and 2-Methoxy-1,3-propanediol.	Formation of glycidol as an intermediate, followed by a non-regioselective ring-opening.	Use reaction conditions that favor direct nucleophilic substitution on the epichlorohydrin rather than elimination to form glycidol. This can be influenced by the choice of base and solvent.
Low overall yield.	Complex reaction mixture due to multiple competing side reactions.	Optimize reaction parameters such as temperature, reaction time, and the rate of addition of reagents. A thorough purification method, such as fractional distillation or column chromatography, may be necessary to isolate the desired product.

Data Presentation

Table 1: Product Distribution in the Synthesis of 3-Methoxy-1-propanol (B72126) from 1,3-Propanediol

Molar Ratio (1,3-Propanediol : Base : Methyl Chloride)	Temperature (°C)	Pressure (bar)	3-Methoxy-1-propanol (%)	1,3-Dimethoxypropane (%)	Unreacted 1,3-Propanediol (%)	Selectivity for 3-Methoxy-1-propanol (%)
Excess Diol	100	2	21	1	73	96
Excess Diol	100	2-3	23	2	74	93
Not specified	Not specified	Not specified	38	5	Not specified	89

Data synthesized from patent literature.[4][5] The percentages represent the composition of the reaction product after removal of precipitated salts.

Experimental Protocols

Example Protocol 1: Base-Catalyzed Synthesis from Glycidol and Methanol

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methanol (e.g., 10 molar equivalents) and a catalytic amount of potassium hydroxide (e.g., 0.2 equivalents).

• Stir the mixture until the potassium hydroxide is completely dissolved.

• Heat the solution to a gentle reflux (approximately 65 °C).

• Add glycidol (1 molar equivalent) dropwise to the refluxing solution over a period of 1-2 hours.

• After the addition is complete, continue to reflux the mixture for an additional 2-4 hours, monitoring the reaction by TLC or GC until the glycidol is consumed.

• Cool the reaction mixture to room temperature and neutralize the catalyst with a suitable acid (e.g., dilute HCl or acetic acid).

• Remove the excess methanol under reduced pressure.

• Purify the crude product by fractional distillation under vacuum to obtain 3-Methoxy-1,2-propanediol.

Example Protocol 2: Methylation of 1,3-Propanediol

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, place an excess of 1,3-propanediol (e.g., 4 equivalents).

• Add powdered potassium hydroxide (1 equivalent) to the flask.

• Heat the mixture with stirring to form the potassium alkoxide. Water formed can be removed by azeotropic distillation with a suitable solvent like toluene.

• Cool the mixture and slowly add methyl iodide (1 equivalent) via the dropping funnel.

• After the addition, heat the reaction mixture (e.g., to 100 °C) for several hours. Monitor the reaction progress by GC.

• After cooling, filter the mixture to remove the precipitated potassium iodide.

• Separate the desired 3-Methoxy-1-propanol from the unreacted 1,3-propanediol and the 1,3-dimethoxypropane byproduct by fractional distillation.

Mandatory Visualization

Caption: Synthetic pathways to 3-Methoxy-1,2-propanediol and common side reactions.

Caption: A troubleshooting workflow for the synthesis of 3-Methoxy-1,2-propanediol.

References

• 1. bibliotekanauki.pl [bibliotekanauki.pl]
• 2. Polyglycidol, Its Derivatives, and Polyglycidol-Containing Copolymers—Synthesis and Medical Applications [mdpi.com]
• 3. zaguan.unizar.es [zaguan.unizar.es]
• 4. CA2268226A1 - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 5. US6100433A - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 6. atlantis-press.com [atlantis-press.com]
• 7. fauske.com [fauske.com]
• 8. Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00191H [pubs.rsc.org]

Technical Support Center: GC-MS Analysis of 3-Methoxy-1,2-propanediol (3-MPD)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 3-Methoxy-1,2-propanediol (3-MPD).

Frequently Asked Questions (FAQs)

Q1: Why is GC-MS analysis of 3-MPD challenging?

A1: The GC-MS analysis of 3-Methoxy-1,2-propanediol (3-MPD) presents challenges primarily due to its high polarity and low volatility. These characteristics can lead to poor chromatographic peak shape, low sensitivity, and a tendency for the analyte to adsorb to the GC inlet or column.[1][2] To overcome these issues, a derivatization step is typically required to convert 3-MPD into a more volatile and less polar compound suitable for GC analysis.[1][3][4]

Q2: What are matrix effects and how do they affect 3-MPD analysis?

A2: Matrix effects in GC-MS analysis are the alteration of the analyte's signal (suppression or enhancement) due to co-eluting compounds from the sample matrix.[5][6] In the analysis of 3-MPD, complex matrices such as food products (e.g., edible oils, soy sauce, infant formula) can introduce a variety of interfering substances.[1][7][8] These interferences can impact the accuracy, precision, and sensitivity of the quantification of 3-MPD.[5] Matrix effects can lead to either an underestimation or overestimation of the true concentration of 3-MPD in the sample.[6]

Q3: What are the common strategies to overcome matrix effects in 3-MPD analysis?

A3: Several strategies can be employed to mitigate matrix effects in the GC-MS analysis of 3-MPD. These include:

• Comprehensive Sample Preparation: Techniques like Liquid-Liquid Extraction (LLE), Solid Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are used to remove interfering matrix components before GC-MS analysis.[9][10]

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix extract that is similar to the sample matrix. This helps to compensate for the signal suppression or enhancement caused by the matrix components.[6]

• Isotope Dilution Mass Spectrometry (IDMS): This is a robust method that involves adding a known amount of a stable isotope-labeled internal standard (e.g., 3-MPD-d5) to the sample prior to extraction and analysis.[11][12] Since the internal standard has very similar chemical and physical properties to the analyte, it experiences similar matrix effects, allowing for accurate correction of the analyte signal.

• Analyte Protectants: These are compounds added to both the sample extracts and calibration standards to minimize the interaction of the analyte with active sites in the GC inlet, thereby reducing analyte degradation and signal enhancement.[5]

Q4: Which derivatization reagent is best for 3-MPD analysis?

A4: The choice of derivatization reagent depends on the specific requirements of the analysis, including the matrix and the desired sensitivity. Commonly used derivatization reagents for 3-MPD include:

• Phenylboronic Acid (PBA): PBA reacts with the diol group of 3-MPD to form a stable cyclic boronate ester, which is amenable to GC-MS analysis.[7][13]

• Heptafluorobutyrylimidazole (HFBI) and Heptafluorobutyric Anhydride (HFBA): These reagents acylate the hydroxyl groups of 3-MPD, creating derivatives with excellent chromatographic properties and high sensitivity, especially with mass spectrometric detection.[11][14][15]

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA): This is a silylating agent that can also be used for the derivatization of 3-MPD.[1]

Each reagent has its advantages and disadvantages in terms of reaction conditions, stability of the derivative, and potential for by-product formation.[16][17][18]

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 3-MPD.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Active sites in the GC system	Deactivate the GC inlet liner and the first few centimeters of the analytical column. Consider using an ultra-inert liner and column.
Improper derivatization	Ensure complete derivatization by optimizing the reaction time, temperature, and reagent concentration. Excess moisture can inhibit the reaction.
Column contamination	Bake out the column at a high temperature (within the column's limits) to remove contaminants. If tailing persists, trim the first 10-20 cm of the column.
Inappropriate GC oven temperature program	Optimize the initial oven temperature and the temperature ramp rate to ensure proper focusing of the analyte band at the head of the column.
Sample overload	Dilute the sample or reduce the injection volume.

Problem 2: Low or No Analyte Signal

Possible Cause	Troubleshooting Step
Incomplete extraction from the matrix	Optimize the sample preparation procedure. For fatty matrices, ensure efficient fat removal. For complex matrices, consider a more rigorous cleanup method like SPE.
Analyte degradation in the GC inlet	Use a lower inlet temperature or a pulsed splitless injection. The use of analyte protectants can also minimize degradation.
Loss of analyte during solvent evaporation	Use a gentle stream of nitrogen and avoid excessive heat during the concentration step.
Mass spectrometer tuning	Ensure the mass spectrometer is properly tuned for the mass range of the 3-MPD derivative.
Leak in the GC-MS system	Check for leaks in the gas lines, septum, and column fittings using an electronic leak detector.

Problem 3: High Background Noise or Interfering Peaks

Possible Cause	Troubleshooting Step
Contaminated solvents or reagents	Use high-purity solvents and reagents. Run a blank analysis of the solvents to check for contamination.
Matrix interferences	Improve the sample cleanup procedure. Utilize a more selective SPE sorbent or a multi-step cleanup protocol.
Column bleed	Condition the column according to the manufacturer's instructions. Use a low-bleed MS-certified column.
Formation of derivatization by-products	Optimize the derivatization reaction to minimize the formation of by-products. For PBA derivatization, excess reagent can form triphenylboroxin; a cleanup step after derivatization may be necessary.

Problem 4: Poor Reproducibility (High %RSD)

Possible Cause	Troubleshooting Step
Inconsistent sample preparation	Ensure precise and consistent execution of all sample preparation steps, including weighing, pipetting, and extraction times. Automation can improve reproducibility.
Variable matrix effects between samples	The use of an isotope-labeled internal standard (IDMS) is highly recommended to correct for sample-to-sample variations in matrix effects.[19]
Injector discrimination	Optimize the injection parameters, including injection speed and volume. Use a deactivated inlet liner with glass wool to promote homogeneous vaporization.
Fluctuations in GC or MS parameters	Ensure stable gas flows, temperatures, and detector voltages. Regularly check the performance of the GC and MS instruments.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of 3-MPD in various food matrices using different analytical strategies.

Table 1: Method Validation Data for 3-MPD Analysis in Various Food Matrices

Matrix	Sample Preparation	Derivatization	Detection Method	LOD (ng/g)	LOQ (µg/kg)	Recovery (%)	RSD (%)	Reference
Various Foods	LLE	PBA	GC-MS	4.18 - 10.56	-	90.38 - 122.46	1.89 - 25.22	[7]
Food	-	-	GC-MS	0.6	2.0	88 - 90	-	[1]
Boiled Spiced Chicken	-	HFBA	GC-MS (IDMS)	12	-	92.76 - 102.50	6.42 - 11.13	[14]
Food Products	Column Elution	HFBA	GC-MS (IDMS)	1	3	~80	-	[11]
Infant Formula	Acid Cleavage	HFBI / PBA	GC-MSD	-	-	86.9 - 106.7	< 15	[15]

LOD: Limit of Detection, LOQ: Limit of Quantification, RSD: Relative Standard Deviation, LLE: Liquid-Liquid Extraction, PBA: Phenylboronic Acid, HFBA: Heptafluorobutyric Anhydride, HFBI: Heptafluorobutyrylimidazole, IDMS: Isotope Dilution Mass Spectrometry.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) and PBA Derivatization for 3-MPD in Soy Sauce

This protocol is adapted from established methods for the analysis of 3-MPD in high-salt liquid matrices.

1. Sample Preparation and Extraction: a. Weigh 5 g of the homogenized soy sauce sample into a 50 mL centrifuge tube. b. Spike the sample with a known amount of 3-MPD-d5 internal standard solution. c. Add 10 mL of a 5 M NaCl solution and vortex for 1 minute. d. Add 10 mL of diethyl ether, vortex vigorously for 2 minutes. e. Centrifuge at 4000 rpm for 5 minutes to separate the layers. f. Carefully transfer the upper organic layer to a clean tube. g. Repeat the extraction of the aqueous layer with another 10 mL of diethyl ether. h. Combine the organic extracts and dry them over anhydrous sodium sulfate.

2. Derivatization: a. To the dried extract, add 100 µL of a 25% Phenylboronic Acid (PBA) solution in acetone. b. Vortex the mixture and allow it to react at room temperature for 30 minutes. c. After the reaction, add 1 mL of n-hexane and vortex.

3. GC-MS Analysis: a. Inject 1 µL of the final solution into the GC-MS system. b. GC Conditions (example):

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.
• Inlet Temperature: 250 °C.
• Injection Mode: Splitless (1 min).
• Oven Program: 60 °C (hold 2 min), ramp to 180 °C at 10 °C/min, then to 280 °C at 20 °C/min (hold 5 min).
• Carrier Gas: Helium at a constant flow of 1.0 mL/min. c. MS Conditions (example):
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM).
• Monitor Ions: Select characteristic ions for the 3-MPD-PBA derivative and the 3-MPD-d5-PBA derivative.

Protocol 2: Solid Phase Extraction (SPE) and HFBI Derivatization for 3-MPD in Infant Formula

This protocol is a general guide for SPE cleanup of infant formula extracts. The specific sorbent and solvents may need optimization based on the formula composition.

1. Fat Extraction: a. Reconstitute powdered infant formula according to the manufacturer's instructions. b. Extract the fat from a known amount of the liquid formula using a modified Röse-Gottlieb method or a suitable solvent extraction technique (e.g., hexane (B92381)/isopropanol).[20]

2. Solid Phase Extraction (SPE) Cleanup: a. SPE Cartridge: Use a silica-based or a specific mixed-mode cation exchange cartridge. b. Conditioning: Condition the cartridge with 5 mL of hexane, followed by 5 mL of the elution solvent (e.g., diethyl ether). Do not allow the cartridge to go dry. c. Loading: Dissolve the extracted fat in a small volume of hexane and load it onto the conditioned SPE cartridge. d. Washing: Wash the cartridge with a non-polar solvent like hexane to elute the bulk of the triglycerides while retaining the more polar 3-MPD. e. Elution: Elute the 3-MPD with a more polar solvent, such as a mixture of hexane and diethyl ether or pure diethyl ether. f. Concentrate the eluate to near dryness under a gentle stream of nitrogen.

3. Derivatization: a. Reconstitute the residue in 100 µL of a suitable solvent (e.g., toluene). b. Add 50 µL of Heptafluorobutyrylimidazole (HFBI). c. Seal the vial and heat at 70 °C for 30 minutes. d. After cooling, the sample is ready for GC-MS analysis.

4. GC-MS Analysis: a. Follow the GC-MS conditions as described in Protocol 1, adjusting the oven temperature program as necessary for the HFBI derivative. b. In SIM mode, monitor the characteristic ions for the 3-MPD-HFBI derivative.

Visualizations

Caption: General workflow for GC-MS analysis of 3-MPD.

Caption: Strategies for mitigating matrix effects in 3-MPD analysis.

References

• 1. Improvement of a GC–MS analytical method for the simultaneous detection of 3-MCPD and 1,3-DCP in food - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Evaluation of different isotope dilution mass spectrometry strategies for the characterization of naturally abundant and isotopically labelled peptide standards - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]
• 16. diverdi.colostate.edu [diverdi.colostate.edu]
• 17. jfda-online.com [jfda-online.com]
• 18. researchgate.net [researchgate.net]
• 19. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | Improvements in extraction yield by solid phase lipid extraction from liquid infant formula and human milk, and the fatty acid distribution in milk TAG analyzed by joint JOCS/AOCS official method Ch 3a-19 [frontiersin.org]

Optimizing temperature and pressure for 3-Methoxy-1,2-propanediol reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing reactions involving 3-Methoxy-1,2-propanediol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3-Methoxy-1,2-propanediol, primarily through the Williamson ether synthesis of a propanediol (B1597323) with a methylating agent.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Incomplete Deprotonation: The base used may be too weak or not used in sufficient quantity to deprotonate the diol effectively.	1. Base Selection & Stoichiometry: Use a strong base such as sodium hydride (NaH) or potassium hydroxide (B78521) (KOH). Ensure at least one molar equivalent of base is used per hydroxyl group to be alkylated. For mono-alkylation, carefully control the stoichiometry.
2. Inactive Alkylating Agent: The methylating agent (e.g., methyl chloride) may have degraded.	2. Reagent Quality: Use a fresh, high-purity methylating agent.
3. Low Reaction Temperature: The reaction temperature may be too low to overcome the activation energy.	3. Temperature Optimization: Gradually increase the reaction temperature. For the synthesis of similar methoxy (B1213986) propanols, temperatures between 100°C and 120°C have been reported to be effective.[1]
4. Presence of Water: Water in the reaction mixture will consume the base and can hydrolyze the alkylating agent.	4. Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. If using aqueous base, consider a phase-transfer catalyst.
Formation of Byproducts (e.g., Dimethoxypropane)	1. Over-alkylation: Use of excess methylating agent or base can lead to the formation of the diether byproduct.	1. Stoichiometric Control: Carefully control the molar ratio of the diol to the methylating agent. Using an excess of the diol can favor mono-alkylation.
2. High Reaction Temperature/Time: Prolonged reaction times or excessively high temperatures can promote further alkylation.	2. Monitor Reaction Progress: Monitor the reaction using techniques like TLC or GC to determine the optimal reaction time to maximize the desired product and minimize byproduct formation.
Low Selectivity (Mixture of Isomers)	1. Non-selective Deprotonation: For asymmetric diols, the base may not selectively deprotonate the desired hydroxyl group.	1. Use of Protecting Groups: Consider using protecting groups to block one of the hydroxyl groups, followed by alkylation and deprotection.
2. Isomerization: Reaction conditions may promote isomerization of the starting material or product.	2. Milder Reaction Conditions: Explore milder bases or lower reaction temperatures to improve selectivity.
Reaction Stalls Before Completion	1. Deactivation of Base or Catalyst: The base or any catalyst used may be consumed or deactivated over time.	1. Incremental Addition: Consider adding the base or catalyst in portions throughout the reaction.
2. Insufficient Mixing: In heterogeneous reactions, poor mixing can lead to localized depletion of reagents.	2. Efficient Stirring: Ensure vigorous and efficient stirring of the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the optimal temperature and pressure for the synthesis of 3-Methoxy-1,2-propanediol from 1,2-propanediol and methyl chloride?

A1: Based on analogous syntheses of methoxy-propanols, a temperature range of 100°C to 120°C and a methyl chloride pressure of 2 to 3 bar are effective starting points.[1][2] Optimal conditions should be determined empirically for your specific setup.

Q2: How can I minimize the formation of the diether byproduct (1,2-dimethoxypropane)?

A2: To minimize diether formation, use a molar excess of the 1,2-propanediol relative to the methyl chloride. This statistical approach favors the mono-methylation product. Additionally, carefully controlling the amount of base used to just one equivalent will also suppress the second deprotonation and subsequent methylation.

Q3: What is the best method to purify 3-Methoxy-1,2-propanediol from the reaction mixture?

A3: The most common method for purification is fractional distillation under reduced pressure.[1] This allows for the separation of the desired product from unreacted 1,2-propanediol, the diether byproduct, and any high-boiling point impurities. The significant difference in boiling points between these compounds makes distillation an effective purification technique.

Q4: My Williamson ether synthesis of the diol is not working. What are the most common pitfalls?

A4: The most common issues are the presence of water, which neutralizes the strong base, and incomplete deprotonation of the alcohol. Ensure all reagents and solvents are anhydrous and that a sufficiently strong base is used in the correct stoichiometric amount. Steric hindrance can also be a factor, but is less of a concern with a methylating agent.

Q5: What safety precautions should be taken when working with methyl chloride at elevated temperatures and pressures?

A5: Methyl chloride is a flammable and toxic gas. All reactions should be conducted in a well-ventilated fume hood within a suitable high-pressure reactor (autoclave).[3][4] Ensure the reactor is properly sealed and pressure-tested before use. Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. A gas detector for methyl chloride is also recommended.[3]

Data Presentation

Table 1: Reaction Conditions for the Synthesis of Methoxy-propanol Isomers

Reactant 1	Reactant 2	Base	Temperature (°C)	Pressure (bar)	Product(s)	Reference
1,3-Propanediol	Methyl Chloride	Potassium Hydroxide	120	2	3-Methoxy-1-propanol (B72126), 1,3-Dimethoxypropane	[2]
1,3-Propanediol	Methyl Chloride	Potassium Hydroxide	100	2-3	3-Methoxy-1-propanol, 1,3-Dimethoxypropane	[1]

Table 2: Product Distribution in Methoxy-propanol Synthesis

Temperature (°C)	Pressure (bar)	1,3-Propanediol (%)	3-Methoxy-1-propanol (%)	1,3-Dimethoxypropane (%)	Reference
120	2	55	38	5	[2]
100	2-3	74	23	2	[2]

Experimental Protocols

Protocol 1: Synthesis of 3-Methoxy-1,2-propanediol

This protocol is adapted from established methods for the synthesis of methoxy-propanol isomers via Williamson ether synthesis.

Materials:

• 1,2-Propanediol

• Potassium hydroxide (KOH)

• Methyl chloride (in a lecture bottle with a regulator)

• Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide or 1,2-Dimethoxyethane)

• High-pressure reactor (autoclave) with a magnetic stir bar, pressure gauge, and gas inlet/outlet valves

Procedure:

• Preparation of the Alkoxide:

  • In a round-bottom flask, dissolve 1,2-propanediol in the anhydrous solvent.

  • Carefully add one equivalent of powdered potassium hydroxide.

  • Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 30 minutes to form the potassium salt of the diol.

• Reaction Setup:

  • Transfer the prepared alkoxide solution to the high-pressure reactor.

  • Seal the reactor according to the manufacturer's instructions.

  • Purge the reactor with nitrogen gas to remove any air.

• Reaction:

  • Begin stirring the solution and heat the reactor to 100-120°C.

  • Slowly introduce methyl chloride gas into the reactor until the pressure reaches 2-3 bar.

  • Maintain the temperature and pressure, and continue stirring for 2-4 hours. Monitor the reaction progress by taking small aliquots (if the reactor allows) and analyzing by GC or TLC.

• Work-up:

  • After the reaction is complete, cool the reactor to room temperature.

  • Slowly and carefully vent the excess methyl chloride into a suitable trap or fume hood scrubbing system.

  • Open the reactor and filter the reaction mixture to remove the precipitated potassium chloride.

  • Wash the salt with a small amount of the solvent.

• Purification:

  • Combine the filtrate and washings.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation under vacuum to separate the 3-Methoxy-1,2-propanediol from unreacted starting material and the diether byproduct.

Protocol 2: Safety Procedures for High-Pressure Reactions

• Inspection: Before each use, inspect the high-pressure reactor for any signs of wear, corrosion, or damage. Check that all fittings and seals are in good condition.[5][6]

• Pressure Testing: Always pressure test the sealed reactor with an inert gas (e.g., nitrogen) to the intended reaction pressure before introducing flammable or toxic gases.

• Proper Sealing: Ensure the reactor is sealed according to the manufacturer's specifications to prevent leaks. Do not over-tighten fittings.[6]

• Ventilation: Always operate the high-pressure reactor inside a certified fume hood with good airflow.

• Monitoring: Continuously monitor the temperature and pressure during the reaction. Do not exceed the maximum rated pressure and temperature of the vessel.[5][6]

• Cooling and Venting: Allow the reactor to cool to room temperature before releasing the pressure. Vent the excess gas slowly and safely.[5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, a face shield, a lab coat, and appropriate gloves when working with high-pressure equipment.[5]

Visualizations

References

• 1. CA2268226A1 - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 2. US6100433A - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 3. toptiontech.com [toptiontech.com]
• 4. benchchem.com [benchchem.com]
• 5. achievechem.com [achievechem.com]
• 6. techinstro.com [techinstro.com]

Preventing degradation of 3-Methoxy-1,2-propanediol during storage

Welcome to the Technical Support Center for 3-Methoxy-1,2-propanediol. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and prevent the degradation of 3-Methoxy-1,2-propanediol during storage. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3-Methoxy-1,2-propanediol during storage?

A1: The primary degradation pathway for 3-Methoxy-1,2-propanediol, like other ethers, is autoxidation in the presence of oxygen.[1][2] This process is a free radical chain reaction that leads to the formation of unstable hydroperoxides and peroxides.[1][2] Factors such as exposure to light, heat, and the presence of metal contaminants can accelerate this process.[2]

Q2: What are the visible signs of 3-Methoxy-1,2-propanediol degradation?

A2: Visual inspection can sometimes indicate degradation, although the absence of these signs does not guarantee purity. Key signs include:

• Formation of crystals or precipitates: Peroxides can sometimes crystallize, particularly around the cap or threads of the container.[2] Caution: If crystals are observed, do not attempt to open or move the container, as the peroxides can be shock-sensitive and explosive. Contact your institution's environmental health and safety office immediately.

• Discoloration: A change from a colorless liquid to a yellowish tint may indicate the presence of degradation products.

• Increased viscosity: Polymerization or the formation of complex degradation products can lead to an increase in the viscosity of the liquid.

Q3: How should I store 3-Methoxy-1,2-propanediol to minimize degradation?

A3: Proper storage is critical to maintaining the quality of 3-Methoxy-1,2-propanediol. The following conditions are recommended:

• Temperature: Store in a cool, dark place. A recommended storage temperature is below 15°C.[3] Refrigeration can slow down the rate of peroxide formation but does not eliminate it.[4]

• Inert Atmosphere: Store under an inert gas such as nitrogen or argon to minimize contact with oxygen.[3]

• Light Protection: Use amber glass bottles or other light-blocking containers to protect the compound from light, which can initiate autoxidation.[5]

• Container Seal: Ensure the container is tightly sealed to prevent exposure to atmospheric oxygen and moisture.[6]

Q4: Can I use a stabilizer to prevent degradation?

A4: Yes, adding a stabilizer can significantly inhibit peroxide formation. Butylated hydroxytoluene (BHT) is a common antioxidant and free radical scavenger used to stabilize ethers.[2][5] It is typically added at low concentrations, in the range of 5 to 300 ppm.[5][7]

Q5: What type of container is best for storing 3-Methoxy-1,2-propanediol?

A5: Amber glass bottles with a tight-fitting cap are the preferred primary container.[5] If plastic containers are necessary, fluorinated high-density polyethylene (B3416737) (HDPE) may offer better barrier properties than standard HDPE. However, be aware of the potential for leaching of per- and polyfluoroalkyl substances (PFAS) from fluorinated containers.[2][8][9][10][11] It is crucial to perform extractable and leachable studies if the end-use is sensitive to such contaminants.

Troubleshooting Guide

This guide will help you identify and resolve potential issues related to the degradation of 3-Methoxy-1,2-propanediol.

Observed Issue	Potential Cause	Recommended Action
Unexpected experimental results (e.g., side reactions, low yield)	Degradation of 3-Methoxy-1,2-propanediol leading to reactive impurities (peroxides, aldehydes).	1. Test the material for peroxides using the protocol provided below.2. Perform a purity analysis using GC-MS (see protocol below).3. If degradation is confirmed, discard the material according to safety guidelines and obtain a fresh batch.
Visible crystals or precipitate in the container	Formation of explosive peroxides.	DO NOT MOVE OR OPEN THE CONTAINER. 1. Secure the area.2. Immediately contact your institution's Environmental Health & Safety (EHS) department for proper disposal.
Yellowing of the liquid	Formation of various degradation products.	1. Test for peroxides.2. Analyze purity by GC-MS to identify and quantify impurities.3. Depending on the level and nature of impurities, the material may need to be discarded.
Increased viscosity	Polymerization initiated by peroxides or other reactive species.	1. Test for peroxides.2. If peroxides are present, handle with extreme caution and contact EHS for disposal.3. If peroxides are absent, the material may still be unsuitable for most applications due to the presence of polymers.
Inconsistent results between different batches	Variation in storage conditions or age of the material.	1. Review and standardize storage procedures for all batches.2. Implement a first-in, first-out (FIFO) inventory system.3. Test each new batch upon receipt and at regular intervals to monitor stability.

Experimental Protocols

Protocol 1: Purity and Degradation Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is adapted from a validated procedure for the determination of 3-Methoxy-1,2-propanediol.[8]

Objective: To determine the purity of 3-Methoxy-1,2-propanediol and identify potential degradation products.

Materials:

• 3-Methoxy-1,2-propanediol sample

• High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate)

• Internal standard (e.g., 1,4-Butanediol-d8)

• GC-MS system with a polar capillary column (e.g., DB-WAX or equivalent)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of a certified 3-Methoxy-1,2-propanediol reference standard in the chosen solvent at a concentration of approximately 1 mg/mL.

  • Prepare a stock solution of the internal standard at a concentration of approximately 1 mg/mL.

  • Create a series of calibration standards by diluting the reference standard stock solution to concentrations spanning the expected sample concentration range. Add a constant amount of internal standard to each calibration standard.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3-Methoxy-1,2-propanediol sample into a 10 mL volumetric flask.

  • Add a known amount of the internal standard stock solution.

  • Dilute to the mark with the solvent and mix thoroughly.

• GC-MS Analysis:

  • Injector: 250°C, splitless injection (2 µL).

  • Oven Program: 90°C for 2 min, ramp at 10°C/min to 165°C, hold for 6 min, then ramp at 4°C/min to 250°C, hold for 5 min.[8]

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operate in full scan mode (e.g., m/z 35-350) for identification of unknowns and in selected ion monitoring (SIM) mode for quantification. For 3-Methoxy-1,2-propanediol, characteristic ions include m/z 61 and 75.[8]

• Data Analysis:

  • Identify the 3-Methoxy-1,2-propanediol peak based on its retention time and mass spectrum compared to the reference standard.

  • Quantify the purity by constructing a calibration curve of the peak area ratio (analyte/internal standard) versus concentration.

  • Search the mass spectra of any additional peaks against a spectral library (e.g., NIST) to tentatively identify degradation products.

Protocol 2: Qualitative and Semi-Quantitative Peroxide Testing

Objective: To detect the presence of peroxides in 3-Methoxy-1,2-propanediol.

Method A: Peroxide Test Strips

• Use commercially available peroxide test strips that are compatible with organic solvents.

• Dip the test strip into the 3-Methoxy-1,2-propanediol sample for the time specified by the manufacturer.

• Remove the strip and compare the color change to the provided chart to estimate the peroxide concentration in parts per million (ppm).

Method B: Iodide Test

• In a clean, dry test tube, add 1 mL of the 3-Methoxy-1,2-propanediol sample.

• Add 1 mL of glacial acetic acid and mix.

• Add a few drops of a freshly prepared 5% aqueous potassium iodide (KI) solution.

• A yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

Interpretation of Peroxide Levels: [1]

• < 25 ppm: Considered safe for general use.

• 25 - 100 ppm: Use with caution. Do not distill or concentrate.

• > 100 ppm: Unsafe. Do not handle. Contact EHS for immediate disposal.

Protocol 3: Water Content Determination by Karl Fischer Titration

Objective: To quantify the water content in a 3-Methoxy-1,2-propanediol sample.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent

• Anhydrous methanol (B129727) or other suitable solvent

• Water standard for titer determination

Procedure:

• Titrator Preparation:

  • Add the appropriate solvent to the titration vessel and titrate to a dry endpoint with the Karl Fischer reagent to remove any residual moisture.

• Titer Determination (for volumetric titration):

  • Accurately add a known amount of a water standard (e.g., pure water or a certified water standard in a solvent) to the conditioned titration vessel.

  • Titrate with the Karl Fischer reagent to the endpoint.

  • The titer (mg H₂O / mL reagent) is calculated. This should be performed in triplicate.

• Sample Analysis:

  • Accurately inject a known weight or volume of the 3-Methoxy-1,2-propanediol sample into the conditioned titration vessel.

  • Titrate with the Karl Fischer reagent to the endpoint.

• Calculation:

  • The water content (in % or ppm) is calculated based on the amount of sample and the volume of titrant consumed.

Visualizations

Caption: Autoxidation pathway of 3-Methoxy-1,2-propanediol.

Caption: Troubleshooting workflow for suspected degradation.

References

• 1. Methyl formate - Sciencemadness Wiki [sciencemadness.org]
• 2. Study shows plausibility of PFAS from fluorinated HDPE containers contaminating food | Food Packaging Forum [foodpackagingforum.org]
• 3. Glycolaldehyde - Wikipedia [en.wikipedia.org]
• 4. CN104016857A - Method for preparation of methyl formate - Google Patents [patents.google.com]
• 5. Atom Scientific Ltd | Product | Diethyl Ether Stabilised with BHT 5ppm (Glass Distilled) [atomscientific.com]
• 6. Glycolaldehyde | 141-46-8 | Benchchem [benchchem.com]
• 7. Sciencemadness Discussion Board - Adding and stabilisers to/from ethers and halohydrocarbons - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. epa.gov [epa.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. labcompare.com [labcompare.com]
• 11. scitechdaily.com [scitechdaily.com]

Technical Support Center: Gas Chromatography Analysis of 3-Methoxy-1,2-propanediol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address peak tailing issues encountered during the gas chromatography (GC) analysis of 3-Methoxy-1,2-propanediol.

Troubleshooting Guides

This section offers a systematic, question-and-answer approach to resolving common problems that lead to peak tailing for 3-Methoxy-1,2-propanediol.

Guide 1: Initial System Check & Maintenance

Q1: I am suddenly experiencing peak tailing for 3-Methoxy-1,2-propanediol. Where should I start troubleshooting?

A1: Sudden peak tailing often points to contamination or a recent change in the system. A good first step is to perform routine inlet maintenance, as it's a common source of activity and contamination.[1] This involves replacing the liner, septum, and O-ring.[2] If the problem persists, consider recent sample history; a "dirty" sample may have contaminated the system.[2]

Q2: How do I properly perform inlet maintenance?

A2: Follow the steps below for basic inlet maintenance. Always refer to your specific instrument manual for detailed instructions.

Experimental Protocol: Inlet Maintenance

• Cool Down: Turn off the inlet and oven heaters and allow them to cool completely.

• Turn Off Gas: Turn off the carrier gas flow at the instrument.

• Remove Septum Nut: Unscrew the septum nut from the top of the inlet.

• Replace Septum: Remove the old septum and replace it with a new one. Avoid overtightening the nut.

• Remove Liner: Carefully remove the inlet liner using clean forceps.

• Install New Liner: Insert a new, deactivated liner. For polar compounds like 3-Methoxy-1,2-propanediol, a deactivated liner with glass wool is often recommended to aid vaporization and trap non-volatile residues.[1] Ensure any O-rings are correctly seated.

• Reassemble: Reassemble the inlet components.

• Leak Check: Restore carrier gas flow and perform an electronic leak check around the septum nut and other fittings.

Q3: My peak tailing issue remains after inlet maintenance. What is the next logical step?

A3: The next step is to address potential issues with the analytical column itself. Contamination can accumulate at the head of the column, creating active sites that interact with polar analytes.[1]

Experimental Protocol: Column Trimming

• Cool System & Turn Off Gases: Ensure the oven and inlet are cool and the carrier gas is off.

• Remove Column from Inlet: Carefully disconnect the column from the inlet.

• Trim the Column: Using a ceramic scoring wafer, score the column about 10-20 cm from the inlet end. Snap the column at the score to create a clean, 90-degree cut.[3] Inspect the cut with a magnifier to ensure it is clean and not jagged.[3]

• Reinstall Column: Reinstall the column in the inlet according to the manufacturer's instructions for the correct insertion depth.[4] An improperly positioned column can cause peak tailing.[3][4]

• Condition Column (Briefly): After reinstallation, it is good practice to briefly condition the column by heating it to a temperature slightly above your method's final temperature for a short period to remove any contaminants introduced during the process.

Guide 2: Method Optimization for a Polar Analyte

Q4: I have a new method for 3-Methoxy-1,2-propanediol, and the peak is tailing from the start. What should I investigate?

A4: If peak tailing is present from the beginning of method development, it is likely due to sub-optimal chromatographic conditions for this polar analyte. Key areas to investigate are the column choice, temperature settings, and injection parameters.

Q5: What is the appropriate type of GC column for 3-Methoxy-1,2-propanediol?

A5: For polar compounds containing hydroxyl groups like 3-Methoxy-1,2-propanediol, a polar stationary phase is recommended.[5] Using a non-polar column for a polar analyte can lead to significant peak tailing due to strong secondary interactions with any active sites.[5]

• Recommended Columns: Polyethylene glycol (PEG) based columns, often referred to as WAX columns, are ideal for the analysis of polar compounds like alcohols and diols.[6][7] These columns provide better peak shape for such analytes.

Q6: How do my temperature settings affect peak shape for this compound?

A6: Both inlet and oven temperatures are critical.

• Inlet Temperature: An inlet temperature that is too low can cause slow or incomplete vaporization of the analyte, leading to band broadening and peak tailing.[1][8] For a compound with a boiling point of 220 °C like 3-Methoxy-1,2-propanediol, a sufficiently high inlet temperature (e.g., 250 °C) is necessary.[9]

• Oven Temperature Program: The initial oven temperature should be low enough to allow for proper focusing of the analyte at the head of the column, especially in splitless injection.[2] A temperature ramp that is too slow can also contribute to peak broadening. Conversely, the final temperature must be high enough to ensure the analyte completely elutes from the column.[1]

Q7: Can my injection parameters contribute to peak tailing?

A7: Yes, particularly the split ratio and injection volume.

• Split Ratio: In split injections, a split ratio that is too low may result in an insufficient flow rate through the inlet to efficiently transfer the sample to the column, which can cause tailing.[2] A minimum total flow of 20 mL/min through the inlet is a good starting point.[2]

• Sample Overload: Injecting too high a concentration or volume of the analyte can saturate the stationary phase, leading to peak fronting, but in some cases can manifest as tailing.[10]

Data Presentation

The following tables summarize the impact of key GC parameters on peak shape for polar analytes like 3-Methoxy-1,2-propanediol.

Parameter	Sub-Optimal Condition	Effect on Peak Shape	Recommended Action
Inlet Liner	Active (non-deactivated) or Contaminated	Peak Tailing	Replace with a new, deactivated liner.[1][3]
Column Phase	Non-polar (e.g., DB-1, DB-5)	Severe Peak Tailing	Use a polar column (e.g., WAX, FFAP).[5][6]
Inlet Temperature	Too Low	Peak Tailing	Increase inlet temperature (e.g., to 250 °C).[8][9]
Column Installation	Incorrect insertion depth / Poor cut	Peak Tailing	Re-cut and reinstall the column correctly.[3][4]
Column Condition	Contaminated at the inlet	Peak Tailing	Trim 10-20 cm from the front of the column.[1][11]

GC Parameter	Potential Issue	Consequence	Troubleshooting Step
Initial Oven Temp.	Too high for splitless injection	Poor focusing, peak broadening/tailing	Decrease initial temperature by 10-20 °C.[2]
Split Ratio	Too Low	Inefficient sample transfer	Increase split vent flow.[2]
Solvent Polarity	Mismatch with stationary phase	Peak distortion	Change solvent or stationary phase.[2]

Mandatory Visualization

The following diagrams illustrate the logical workflow for troubleshooting peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Caption: Causes of chemical activity leading to peak tailing.

Frequently Asked Questions (FAQs)

Q: What is peak tailing and why is it a problem?

A: In an ideal chromatogram, peaks have a symmetrical, Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1] This is problematic because it reduces the resolution between adjacent peaks, complicates peak integration, and ultimately compromises the accuracy and precision of quantitative analysis.[1][3]

Q: Can the sample solvent cause peak tailing?

A: Yes, a mismatch between the polarity of the sample solvent and the stationary phase can cause peak distortion.[2] For a polar WAX column, using a very non-polar solvent might lead to poor sample focusing at the head of the column.

Q: If only the 3-Methoxy-1,2-propanediol peak is tailing, what does that indicate?

A: If only polar compounds like 3-Methoxy-1,2-propanediol are tailing while non-polar compounds in the same run have good peak shape, it strongly suggests a chemical or "activity" issue.[4][12] This means the polar analyte is interacting with active sites (like exposed silanol (B1196071) groups) in the inlet liner or at the head of the column.[4][13]

Q: How often should I perform inlet maintenance?

A: The frequency of inlet maintenance depends on the cleanliness of your samples and the number of injections. For methods with "dirty" sample matrices, you may need to change the liner and septum daily. For clean samples, it may be weekly or even less frequent. A good practice is to monitor peak shape and system performance and perform maintenance when you notice degradation.

Q: Is it possible that my 3-Methoxy-1,2-propanediol is degrading in the inlet?

A: While 3-Methoxy-1,2-propanediol is relatively stable, thermal decomposition in a hot inlet is a possibility for some thermally labile compounds. This can sometimes result in what appears to be peak tailing.[4] Ensuring the inlet temperature is not excessively high and that the system is inert can help mitigate this.

Q: I've tried everything and the peak is still tailing. What's next?

A: If you have systematically worked through inlet maintenance, column trimming, and method optimization without success, the column's stationary phase may be permanently damaged or degraded.[1] In this case, the column will need to be replaced.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Customers for lab analytical testing vials from all over the world.-Aijiren Lab Analytical Testing [labanalyticaltesting.com]
• 6. Polar GC Columns | Thermo Fisher Scientific - US [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - KR [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 12. GC Troubleshooting—Tailing Peaks [restek.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Minimizing water content in 3-Methoxy-1,2-propanediol for specific applications

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on minimizing the water content in 3-Methoxy-1,2-propanediol, a critical parameter for numerous applications in research and pharmaceutical development. Due to its hygroscopic nature, 3-Methoxy-1,2-propanediol readily absorbs moisture from the atmosphere, which can adversely affect reaction outcomes and product stability.[1] This guide offers detailed protocols, troubleshooting advice, and frequently asked questions to ensure your product meets the required specifications.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to minimize water content in 3-Methoxy-1,2-propanediol for my application?

A1: 3-Methoxy-1,2-propanediol is a polyol, and like many polyols, it is hygroscopic, meaning it readily absorbs moisture from the air. In many chemical reactions, particularly in drug development, water can act as an unwanted reactant. For instance, in reactions involving water-sensitive reagents like isocyanates, the presence of water can lead to the formation of byproducts (e.g., carbon dioxide), which can alter the properties of the final product.[2] Therefore, controlling the water content is essential for ensuring reaction specificity, yield, and the consistent quality of the final product.

Q2: What is the most effective method for drying 3-Methoxy-1,2-propanediol?

A2: For laboratory-scale applications requiring very low water content (in the ppm range), the use of activated molecular sieves is highly effective and generally safer than other methods like distillation with reactive metals.[3][4] Molecular sieves are crystalline aluminosilicates with a uniform pore structure that selectively adsorb water molecules.[5]

Q3: What type of molecular sieves should I use for 3-Methoxy-1,2-propanediol?

A3: For drying alcohols and polyols like 3-Methoxy-1,2-propanediol, 3Å (Angstrom) molecular sieves are recommended.[4][5] The 3Å pore size is small enough to effectively capture water molecules while excluding the larger 3-Methoxy-1,2-propanediol molecules.[6]

Q4: How can I accurately measure the water content in 3-Methoxy-1,2-propanediol?

A4: The most accurate and widely accepted method for determining water content in polyols is Karl Fischer (KF) titration.[7] This method is specific to water and can provide precise measurements across a wide range of concentrations, from ppm levels to high percentages. Both volumetric and coulometric KF titration methods are suitable, with the coulometric method being particularly advantageous for samples with very low water content.

Q5: Can I reuse molecular sieves?

A5: Yes, molecular sieves can be regenerated and reused multiple times, making them a cost-effective option.[3][8] Regeneration involves heating the sieves to a high temperature (typically 200-320°C) to drive off the adsorbed water.[3] It is crucial to cool the reactivated sieves in a dry environment, such as a desiccator, to prevent re-adsorption of atmospheric moisture.[4]

Troubleshooting Guides

Drying with Molecular Sieves

Issue	Possible Cause	Solution
High water content after drying.	1. Inactive molecular sieves.	1. Ensure molecular sieves are properly activated before use by heating them in a furnace (e.g., at 350°C for 8 hours under normal pressure or 150°C for 5 hours under vacuum) and cooling them in a desiccator.[9]
2. Insufficient amount of molecular sieves.	2. Use a sufficient quantity of molecular sieves. A common starting point is 10-20% of the solvent's weight.
3. Insufficient contact time.	3. Allow for adequate contact time. For static drying, this can range from several hours to a few days, with occasional agitation.
4. Contamination from the atmosphere.	4. Keep the drying container tightly sealed to prevent the ingress of atmospheric moisture.
Slow drying process.	1. Inefficient mixing.	1. Gently agitate the mixture periodically to ensure good contact between the 3-Methoxy-1,2-propanediol and the molecular sieves.
2. High initial water content.	2. If the initial water content is very high, consider a preliminary drying step or using a larger quantity of molecular sieves.

Karl Fischer Titration

Issue	Possible Cause	Solution
Inaccurate or non-reproducible results.	1. Inaccurate sample handling.	1. Due to the hygroscopic nature of 3-Methoxy-1,2-propanediol, handle samples quickly and in a low-humidity environment to prevent moisture absorption from the air. Use a dry syringe for liquid transfer.
2. Interfering side reactions.	2. Although less common with polyols, some substances can interfere with the Karl Fischer reaction. If side reactions are suspected, a preliminary test or using specialized KF reagents might be necessary.[10][11]
3. Improperly standardized titrant (volumetric KF).	3. Standardize the Karl Fischer reagent regularly using a certified water standard.
High drift.	1. Leaks in the titration cell.	1. Ensure all seals and septa on the titration vessel are airtight to prevent atmospheric moisture from entering.[12]
2. Exhausted molecular sieves in the drying tube.	2. Regularly check and replace the desiccant in the drying tubes of the KF titrator.[12]
Slow titration or endpoint detection.	1. Viscous sample.	1. For viscous liquids like 3-Methoxy-1,2-propanediol, ensure efficient stirring to allow for the complete reaction of water. Using a co-solvent to reduce viscosity might be beneficial.
2. Incorrect pH of the titration medium.	2. The Karl Fischer reaction is pH-dependent. If the sample is acidic or basic, buffering the solvent may be necessary.[10]

Data Presentation

Comparison of Drying Methods for Glycols/Polyols

Drying Method	Typical Final Water Content	Advantages	Disadvantages
Molecular Sieves (3Å)	< 50 ppm	High efficiency, ease of use, regenerable, safe.[3][4]	Can be slow, requires activation.
Azeotropic Distillation	Can achieve high purity	Effective for bulk removal of water.	Requires addition of a third component (entrainer), which must be subsequently removed.[13]
Extractive Distillation	Can achieve high purity (>99.9%)[14]	Can be more effective than azeotropic distillation for certain mixtures.[15]	Requires a high-boiling solvent, energy-intensive.[6]
Vacuum Distillation	Variable, depends on conditions	Can be effective for removing water from high-boiling liquids.	May require high temperatures, which can lead to product degradation.

Experimental Protocols

Protocol 1: Drying of 3-Methoxy-1,2-propanediol using Molecular Sieves

Objective: To reduce the water content of 3-Methoxy-1,2-propanediol to below 50 ppm.

Materials:

• 3-Methoxy-1,2-propanediol

• 3Å Molecular Sieves

• Oven or furnace

• Desiccator

• Airtight glass bottle

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 3Å molecular sieves in a suitable dish.

  • Heat the sieves in an oven or furnace at 350°C for at least 8 hours.[9] Alternatively, heat at 150°C under vacuum for 5 hours.[9]

  • After heating, immediately transfer the hot sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere.

• Drying Process:

  • Place the 3-Methoxy-1,2-propanediol to be dried in a clean, dry, airtight glass bottle.

  • Add the activated molecular sieves to the 3-Methoxy-1,2-propanediol. A general guideline is to use 10-20g of sieves per 100mL of liquid.

  • Seal the bottle tightly.

  • Allow the mixture to stand for at least 24-48 hours. For optimal drying, occasional gentle swirling can be beneficial.

  • After the desired drying time, carefully decant or filter the dried 3-Methoxy-1,2-propanediol from the molecular sieves into a clean, dry storage container.

Protocol 2: Determination of Water Content using Karl Fischer Titration

Objective: To accurately quantify the water content in a sample of 3-Methoxy-1,2-propanediol.

Materials:

• Karl Fischer Titrator (Volumetric or Coulometric)

• Appropriate Karl Fischer reagents

• Dry syringe and needle

• 3-Methoxy-1,2-propanediol sample

Procedure:

• Titrator Preparation:

  • Ensure the Karl Fischer titrator is clean, dry, and properly assembled.

  • Fill the titrator with fresh, appropriate Karl Fischer reagents.

  • Allow the instrument to precondition the titration cell to a low, stable drift value.

• Titrant Standardization (for Volumetric KF):

  • Accurately add a known amount of a certified water standard to the titration cell.

  • Perform the titration to determine the exact titer of the Karl Fischer reagent. Repeat for accuracy.

• Sample Analysis:

  • Using a dry syringe, accurately draw a known volume or weight of the 3-Methoxy-1,2-propanediol sample.

  • Quickly inject the sample into the conditioned titration cell.

  • Start the titration. The instrument will automatically titrate the water in the sample and calculate the water content.

  • For viscous samples, ensure the stirring is adequate to facilitate complete dissolution and reaction.

Visualizations

Caption: Experimental workflow for drying and analyzing 3-Methoxy-1,2-propanediol.

Caption: Troubleshooting logic for high water content after drying.

References

• 1. labproinc.com [labproinc.com]
• 2. Process for the separation of glycols | TREA [trea.com]
• 3. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 4. moleculartek.com [moleculartek.com]
• 5. Effect of Different Methods to Synthesize Polyol-Grafted-Cellulose Nanocrystals as Inter-Active Filler in Bio-Based Polyurethane Foams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Comparison of Traditional and Novel Drying Techniques and Its Effect on Quality of Fruits, Vegetables and Aromatic Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. redriver.team [redriver.team]
• 9. Regeneration Method and Application of 4A Molecular Sieve - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 10. What are some interfering reactions? | Karl Fischer Moisture Titrators | Faq | Kyoto Electronics Manufacturing Co.,Ltd.("KEM") [kem.kyoto]
• 11. Side reactions in Karl Fischer titration | Metrohm [metrohm.com]
• 12. support.metrohmusa.com [support.metrohmusa.com]
• 13. WO2016162316A1 - Process for the separation of glycols - Google Patents [patents.google.com]
• 14. US4332643A - Method of removing water from glycol solutions - Google Patents [patents.google.com]
• 15. Karl Fischer titration troubleshooting | Metrohm [metrohm.com]

Technical Support Center: Purification of Crude 3-Methoxy-1,2-propanediol by Distillation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying crude 3-Methoxy-1,2-propanediol via distillation. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of distillation for purifying 3-Methoxy-1,2-propanediol?

A1: Due to its high boiling point, vacuum distillation is the recommended method for purifying 3-Methoxy-1,2-propanediol. Distillation at atmospheric pressure requires temperatures that can lead to thermal decomposition of the product.

Q2: What are the key physical properties of 3-Methoxy-1,2-propanediol relevant to its distillation?

A2: Understanding the physical properties of 3-Methoxy-1,2-propanediol is crucial for a successful distillation. Key parameters are summarized in the table below.

Property	Value
Molecular Formula	C₄H₁₀O₃
Molecular Weight	106.12 g/mol
Boiling Point (Atmospheric Pressure)	220 °C
Boiling Point (Under Vacuum)	133 °C at 35 torr
Density	1.114 g/mL at 25 °C
Appearance	Colorless, viscous liquid
Solubility	Soluble in water

Q3: What are the potential impurities in crude 3-Methoxy-1,2-propanediol?

A3: Crude 3-Methoxy-1,2-propanediol may contain unreacted starting materials, byproducts, and decomposition products. Common impurities can include:

• Glycerol (B35011): A common starting material for the synthesis.

• Methanol: A common reagent in the synthesis.

• Water: Can be present from the reaction or absorbed from the atmosphere due to the hygroscopic nature of the product.

• Di-methoxy-1,2-propanediol: A potential byproduct of the synthesis.

• Cyclic diglycerols: If the glycerol source is from petrochemicals.

• Thermal decomposition products: Such as carbon monoxide and carbon dioxide, which can form at elevated temperatures.

Q4: Is 3-Methoxy-1,2-propanediol prone to thermal decomposition during distillation?

Q5: Does 3-Methoxy-1,2-propanediol form azeotropes?

A5: There is no readily available data on azeotrope formation for 3-Methoxy-1,2-propanediol with common solvents like water or methanol. However, given its structure as a glycol ether, the possibility of azeotrope formation should not be dismissed, especially with water. It is recommended to dry the crude product as much as possible before distillation.

Troubleshooting Guide

This guide addresses common issues encountered during the distillation of crude 3-Methoxy-1,2-propanediol.

Issue	Possible Cause(s)	Recommended Solution(s)
Difficulty Achieving or Maintaining Vacuum	- Leaks in the distillation apparatus (improperly sealed joints, cracked glassware).- Inefficient vacuum pump.- Inadequate cold trap.	- Ensure all ground glass joints are clean, properly greased, and securely clamped.- Inspect all glassware for cracks or defects before assembly.- Check the vacuum pump oil and ensure it is functioning correctly.- Use a cold trap with a suitable coolant (e.g., dry ice/acetone or liquid nitrogen) to protect the vacuum pump.
Bumping or Uncontrolled Boiling	- Superheating of the liquid.- Lack of nucleation sites for smooth boiling.	- Use a magnetic stirrer and a stir bar to ensure even heating and agitation.- For vacuum distillation, boiling chips are generally not effective. A fine capillary ebulliator can be used to introduce a steady stream of inert gas.
Product Discoloration (Yellowing or Darkening)	- Thermal decomposition of the product or impurities at high temperatures.	- Lower the distillation temperature by reducing the vacuum pressure.- Ensure the heating mantle is set to the lowest effective temperature.- Consider a pre-purification step (e.g., treatment with activated carbon) to remove color-forming impurities.
Low Purity of Distilled Product	- Inefficient fractional distillation column.- Co-distillation with impurities having similar boiling points.- Presence of an azeotrope.	- Use a fractionating column with a higher number of theoretical plates (e.g., Vigreux or packed column).- Optimize the reflux ratio to improve separation.- Ensure the crude material is as dry as possible to minimize water co-distillation.
Foaming	- Presence of surfactants or high molecular weight impurities.	- Introduce an anti-foaming agent if it does not interfere with the final product application.- Reduce the heating rate to minimize rapid vapor generation.- Use a larger distillation flask to provide more headspace.

Experimental Protocols

Pre-Distillation Preparation of Crude 3-Methoxy-1,2-propanediol

• Drying the Crude Product: If the crude 3-Methoxy-1,2-propanediol is suspected to contain water, it should be dried prior to distillation. This can be achieved by:

  • Azeotropic distillation with a suitable solvent (e.g., toluene) to remove water. The solvent must then be removed under reduced pressure.

  • Drying over a suitable desiccant (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate), followed by filtration.

• Degassing: To prevent bumping, it is advisable to degas the crude material by briefly exposing it to the vacuum at room temperature with stirring before heating.

Vacuum Distillation Protocol

• Apparatus Setup:

  • Assemble a vacuum distillation apparatus as shown in the workflow diagram below. Use a round-bottom flask of an appropriate size (the crude material should fill it to about half to two-thirds of its volume).

  • Incorporate a fractionating column (e.g., Vigreux) between the distillation flask and the condenser for better separation.

  • Ensure all joints are lightly greased with a suitable vacuum grease and are well-sealed.

  • Use a magnetic stirrer and a stir bar in the distillation flask.

  • Connect the vacuum source through a cold trap to protect the pump.

• Distillation Procedure:

  • Place the crude 3-Methoxy-1,2-propanediol in the distillation flask.

  • Begin stirring and slowly evacuate the system to the desired pressure.

  • Once the vacuum is stable, begin to gently heat the distillation flask using a heating mantle.

  • Monitor the temperature at the head of the distillation column. Collect a forerun fraction, which may contain lower-boiling impurities.

  • Collect the main fraction of 3-Methoxy-1,2-propanediol at the expected boiling point for the given pressure.

  • Monitor the purity of the collected fractions using a suitable analytical technique, such as gas chromatography (GC) or refractive index measurement.

  • Stop the distillation before the flask goes to dryness to prevent the concentration and potential decomposition of high-boiling impurities.

  • Allow the apparatus to cool to room temperature before releasing the vacuum.

Visualizations

Experimental Workflow for Distillation

Caption: Workflow for the purification of 3-Methoxy-1,2-propanediol by distillation.

Troubleshooting Logic for Distillation Issues

Caption: Decision tree for troubleshooting common distillation problems.

Technical Support Center: Enhancing Cryopreservation with 3-Methoxy-1,2-propanediol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing and optimizing 3-Methoxy-1,2-propanediol (3-MPD) as a cryoprotectant. The following sections offer detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and an exploration of the cellular mechanisms involved in cryopreservation with 3-MPD.

Troubleshooting Guide

This guide addresses common issues encountered during cryopreservation experiments using 3-Methoxy-1,2-propanediol.

Issue	Potential Cause	Recommended Solution
Low Post-Thaw Cell Viability	Suboptimal concentration of 3-MPD.	Titrate the concentration of 3-MPD. While a specific optimal concentration is cell-type dependent, a starting point can be derived from vitrification solutions like M22, which contains 0.377 M 3-MPD in combination with other cryoprotectants.[1][2]
Inadequate cooling or warming rates.	Optimize cooling and warming rates. Rapid cooling and warming are often crucial for successful vitrification to prevent ice crystal formation.[3]
High toxicity of the cryoprotectant solution.	Consider combining 3-MPD with other cryoprotectants to reduce the overall toxicity of the solution. The M22 solution, for example, combines 3-MPD with N-Methylformamide, formamide, DMSO, and ethylene (B1197577) glycol.[1][2]
Osmotic stress during addition or removal of 3-MPD.	Employ a stepwise addition and removal of the cryoprotectant solution to allow cells to equilibrate and minimize osmotic shock.
Cell Clumping After Thawing	Presence of extracellular DNA from lysed cells.	Add DNase to the post-thaw culture medium to break down extracellular DNA.
Suboptimal thawing procedure.	Ensure rapid and uniform thawing by using a 37°C water bath and gently agitating the cryovial.
Inconsistent Results Between Experiments	Variability in cell health and density before cryopreservation.	Standardize cell culture conditions and ensure cells are in the logarithmic growth phase with high viability before cryopreservation.
Inconsistent timing of cryoprotectant exposure.	Precisely control the exposure time of cells to the 3-MPD solution before freezing to ensure consistent permeation and minimize toxicity.
Evidence of Apoptosis in Post-Thaw Cells	Cryopreservation-induced cellular stress.	Supplement post-thaw culture media with anti-apoptotic agents. The activation of caspase-3 has been observed as a consequence of cryopreservation.[4]

Frequently Asked Questions (FAQs)

Q1: What are the potential advantages of using 3-Methoxy-1,2-propanediol over more common cryoprotectants like DMSO?

A1: While direct comparative studies are limited, the chemical structure of 3-MPD suggests potential advantages. The replacement of a hydroxyl group with a methoxy (B1213986) group can lead to lower viscosity, which may improve heat transfer and reduce mechanical stress on cells. It can also lead to increased interaction with water, potentially enhancing its cryoprotective effect.

Q2: Is there a standard protocol for using 3-Methoxy-1,2-propanediol?

A2: A universally standard protocol for 3-MPD does not exist, as optimal conditions are highly dependent on the cell type. However, a known vitrification solution, M22, provides a formulation that includes 3-MPD.[1][2] This can be used as a starting point for developing a cell-specific protocol.

Q3: Can 3-Methoxy-1,2-propanediol be used as a standalone cryoprotectant?

A3: It is more common to use 3-MPD in combination with other cryoprotective agents.[1][2] This approach, often seen in vitrification solutions, aims to reduce the concentration of any single agent, thereby lowering overall toxicity while achieving a stable vitrified state.

Q4: What are the key parameters to optimize when developing a cryopreservation protocol with 3-Methoxy-1,2-propanediol?

A4: The key parameters to optimize include:

• Concentration of 3-MPD: Balancing cryoprotective effects with potential toxicity.

• Combination with other cryoprotectants: Identifying synergistic and toxicity-reducing combinations.

• Equilibration time: Allowing sufficient time for the cryoprotectant to permeate the cells without causing excessive toxicity.

• Cooling and warming rates: Achieving rates that are optimal for vitrification and prevent ice crystal formation and damage.[3]

• Composition of the base medium: Ensuring the buffer system and nutrient content are appropriate for the cells being cryopreserved.

Q5: How should I assess the effectiveness of a cryopreservation protocol using 3-Methoxy-1,2-propanediol?

A5: Post-thaw assessment should include multiple assays to evaluate different aspects of cell health.[5][6] This includes:

• Viability assays: Such as trypan blue exclusion or more sensitive metabolic assays (e.g., MTT, AlamarBlue). It is crucial to assess viability at multiple time points post-thaw (e.g., immediately, 24 hours, and 48 hours) to account for delayed cell death.[5][6]

• Functional assays: Specific to the cell type, such as proliferation assays, differentiation potential for stem cells, or specific metabolic activities.

• Apoptosis assays: To determine the extent of programmed cell death induced by the cryopreservation process.[4]

Experimental Protocols

Protocol 1: Vitrification of Cells Using an M22-Based Solution

This protocol is adapted from the composition of the M22 vitrification solution, which includes 3-Methoxy-1,2-propanediol.[1][2] Note: This is a starting point and requires optimization for specific cell types.

Materials:

• Base culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethylene glycol (EG)

• Formamide

• N-Methylformamide

• 3-Methoxy-1,2-propanediol (3-MPD)

• Polyvinylpyrrolidone (PVP) K12

• Ice blockers (e.g., PVA, PGL)

• Cryovials

• Mr. Frosty freezing container or a controlled-rate freezer

• Liquid nitrogen storage dewar

Solutions:

• Vitrification Solution (VS) - based on M22 components:

  • 2.855 M Dimethyl sulfoxide (DMSO)

  • 2.855 M Formamide

  • 2.713 M Ethylene glycol (EG)

  • 0.508 M N-Methylformamide

  • 0.377 M 3-Methoxy-1,2-propanediol

  • 2.8% (w/v) PVP K12

  • 1% (w/v) X-1000 ice blocker (PVA)

  • 2% (w/v) Z-1000 ice blocker (PGL)

  • Prepare in a suitable base medium (e.g., cell culture medium with serum).

Procedure:

• Cell Preparation: Harvest cells in the logarithmic growth phase and centrifuge at a low speed (e.g., 200 x g) for 5 minutes. Resuspend the cell pellet in the base medium with serum to a concentration of 1-5 x 10^6 cells/mL.

• Equilibration:

  • Gradually add an equal volume of the Vitrification Solution to the cell suspension at room temperature.

  • Incubate for 5-10 minutes to allow for equilibration.

• Loading: Aliquot the cell suspension into pre-labeled cryovials.

• Cooling:

  • Place the cryovials in a Mr. Frosty freezing container and store at -80°C overnight for a cooling rate of approximately -1°C/minute.

  • Alternatively, use a controlled-rate freezer with a programmed cooling profile.

• Storage: Transfer the cryovials to a liquid nitrogen dewar for long-term storage.

• Thawing:

  • Rapidly thaw the cryovials in a 37°C water bath with gentle agitation.

  • Immediately transfer the cell suspension to a larger volume of pre-warmed culture medium.

  • Centrifuge to remove the cryoprotectant solution and resuspend the cells in fresh culture medium.

• Post-Thaw Culture: Plate the cells at an appropriate density and monitor their viability and function over the next 24-72 hours.[5][6]

Visualizations

Logical Workflow for Optimizing a 3-MPD Cryopreservation Protocol

Caption: A logical workflow for the systematic optimization of a cryopreservation protocol using 3-Methoxy-1,2-propanediol.

Potential Cellular Stress Pathways in Cryopreservation

While specific pathways affected by 3-MPD are not yet fully elucidated, this diagram illustrates general stress pathways activated during cryopreservation.

Caption: A diagram illustrating the potential cellular stress pathways, including oxidative stress and apoptosis, that can be activated during the cryopreservation process.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. scispace.com [scispace.com]
• 3. Vitrification Assessment: Thermal Analysis of Cryoprotective Aqueous Solutions 1,2 Propanediol and Ethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical approaches to cryopreservation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Post-Thaw Culture and Measurement of Total Cell Recovery Is Crucial in the Evaluation of New Macromolecular Cryoprotectants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Commercial 3-Methoxy-1,2-propanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3-Methoxy-1,2-propanediol. The following information is designed to help you identify and remove common impurities to achieve the desired purity for your applications.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 3-Methoxy-1,2-propanediol?

A1: Commercial 3-Methoxy-1,2-propanediol, also known as Glycerol (B35011) α-monomethyl ether, typically has a purity of ≥97% or ≥98%.[1][2] Potential impurities can originate from the synthesis process and storage. Common synthesis routes include the methylation of glycerol or the reaction of glycidol (B123203) with methanol.[3][4][5]

Common Impurities Include:

• Unreacted Starting Materials: Glycerol, glycidol, or methanol.

• Over-methylation Byproducts: 1,3-Dimethoxy-2-propanol and 2,3-Dimethoxy-1-propanol.

• Isomers: 2-Methoxy-1,3-propanediol, if the synthesis is not regioselective.

• Residual Catalysts and Salts: Acids or bases used during synthesis.

• Water: Due to the hygroscopic nature of diols.

• Solvents: Residual solvents from the manufacturing process.

Q2: What are the recommended methods for purifying 3-Methoxy-1,2-propanediol?

A2: The primary methods for purifying 3-Methoxy-1,2-propanediol are vacuum distillation and silica (B1680970) gel chromatography. The choice of method depends on the nature of the impurities, the required final purity, and the scale of the purification.

• Vacuum Distillation: This is the preferred method for removing non-volatile impurities, residual salts, and some isomeric byproducts. Given its high boiling point of 220 °C at atmospheric pressure, vacuum distillation is crucial to prevent thermal decomposition.

• Silica Gel Chromatography: This technique is effective for separating polar compounds and is particularly useful for removing impurities with similar boiling points but different polarities, such as isomers and related diols.[6]

Q3: How can I assess the purity of my 3-Methoxy-1,2-propanediol before and after purification?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for determining the purity of 3-Methoxy-1,2-propanediol and identifying any impurities.[7][8][9] You can compare the chromatograms of the commercial-grade material with your purified product to quantify the reduction in impurities.

Troubleshooting Guides

Vacuum Distillation

Issue 1: The compound is turning yellow or brown during distillation.

• Cause: This likely indicates thermal decomposition. Although 3-Methoxy-1,2-propanediol has a high boiling point, prolonged exposure to high temperatures can cause degradation.

• Solution:

  • Reduce the Pressure: Ensure your vacuum system is capable of achieving a low pressure (e.g., <10 mmHg). A lower pressure will significantly reduce the boiling point of the compound.

  • Use a Lower Bath Temperature: The heating mantle or oil bath temperature should be set no more than 20-30 °C above the expected boiling point at the operating pressure.

  • Minimize Distillation Time: Do not heat the distillation flask for longer than necessary.

Issue 2: The distillation is very slow or not occurring, even at high vacuum.

• Cause: This could be due to an inefficient heat transfer, a vacuum leak, or an inaccurate temperature reading.

• Solution:

  • Check for Vacuum Leaks: Ensure all glass joints are properly sealed with a suitable vacuum grease. Inspect all tubing for cracks or loose connections.

  • Ensure Proper Insulation: Wrap the distillation head and fractionating column with glass wool or aluminum foil to minimize heat loss.

  • Verify Thermometer Placement: The thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

Silica Gel Chromatography

Issue 1: The compound is not eluting from the column or is moving very slowly.

• Cause: 3-Methoxy-1,2-propanediol is a polar compound and may be strongly adsorbed onto the silica gel. The solvent system (mobile phase) may not be polar enough.

• Solution:

  • Increase Solvent Polarity: Gradually increase the proportion of the more polar solvent in your eluent system. For example, if you are using a hexane/ethyl acetate (B1210297) system, increase the percentage of ethyl acetate. A common solvent system for polar compounds is a mixture of dichloromethane (B109758) and methanol.

  • Consider a Different Stationary Phase: For very polar compounds, a diol-functionalized silica gel column can offer different selectivity and may be more effective.[6]

Issue 2: The separation of impurities is poor.

• Cause: The chosen solvent system may not have the optimal selectivity for separating the target compound from its impurities.

• Solution:

  • Optimize the Solvent System with TLC: Before running the column, use Thin Layer Chromatography (TLC) to test various solvent systems. The ideal system should give your desired compound an Rf value of approximately 0.2-0.4.

  • Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the chromatography. This can help to first elute less polar impurities, followed by your product, and finally more polar impurities.

  • Adjust the Column Dimensions and Sample Load: Use a longer, narrower column for difficult separations. Ensure that you do not overload the column; a general guideline is a silica-to-sample ratio of at least 30:1 by weight.

Data Presentation

The following table summarizes the expected performance of the recommended purification methods. The values are illustrative and can vary based on the initial purity and specific experimental conditions.

Purification Method	Starting Purity (Typical)	Achievable Final Purity	Key Advantages	Key Disadvantages
Vacuum Distillation	97-98%	99.0-99.5%	- Effective for removing non-volatile impurities and salts.- Suitable for large-scale purification.	- May not remove impurities with similar boiling points.- Risk of thermal decomposition if not performed under sufficient vacuum.
Silica Gel Chromatography	97-98%	>99.5%	- Excellent for removing impurities with different polarities, including isomers.- High resolution and achievable purity.	- Can be time-consuming and requires larger volumes of solvent.- Less suitable for very large quantities.

Experimental Protocols

Protocol 1: Vacuum Distillation of 3-Methoxy-1,2-propanediol

Objective: To purify commercial 3-Methoxy-1,2-propanediol by removing non-volatile impurities and components with significantly different boiling points.

Materials:

• Commercial 3-Methoxy-1,2-propanediol

• Round-bottom flask

• Short-path distillation head with a Vigreux column

• Thermometer and adapter

• Condenser

• Receiving flask

• Heating mantle with a stirrer

• Vacuum pump with a cold trap

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the vacuum distillation apparatus as shown in the workflow diagram below. Ensure all joints are lightly greased and sealed.

• Charging the Flask: Add the commercial 3-Methoxy-1,2-propanediol and a few boiling chips or a magnetic stir bar to the round-bottom flask (no more than two-thirds full).

• Evacuation: Turn on the cooling water to the condenser and start the vacuum pump to slowly evacuate the system.

• Heating: Once a stable vacuum is achieved (e.g., <10 mmHg), begin to gently heat the distillation flask.

• Fraction Collection: Collect a small forerun fraction, which may contain more volatile impurities. As the temperature stabilizes at the boiling point of 3-Methoxy-1,2-propanediol at the given pressure, collect the main fraction in a clean receiving flask.

• Shutdown: Once the distillation is complete, remove the heating mantle and allow the system to cool to room temperature before slowly releasing the vacuum.

Protocol 2: Silica Gel Chromatography of 3-Methoxy-1,2-propanediol

Objective: To purify 3-Methoxy-1,2-propanediol by removing polar and non-polar impurities.

Materials:

• Commercial 3-Methoxy-1,2-propanediol

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent solvents (e.g., Hexane, Ethyl Acetate, Dichloromethane, Methanol)

• Collection tubes or flasks

• TLC plates and developing chamber

• UV lamp or staining solution (e.g., potassium permanganate) for visualization

Procedure:

• Solvent System Selection: Use TLC to determine an appropriate solvent system. A good starting point is a mixture of ethyl acetate and hexane, or for more polar elution, dichloromethane and methanol. Aim for an Rf value of 0.2-0.4 for the product.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack evenly. Add a thin layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude 3-Methoxy-1,2-propanediol in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions. If using a gradient, gradually increase the polarity of the eluent.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Methoxy-1,2-propanediol.

Mandatory Visualization

Caption: Workflow for the purification of 3-Methoxy-1,2-propanediol by vacuum distillation.

Caption: Workflow for the purification of 3-Methoxy-1,2-propanediol by silica gel chromatography.

Caption: Logical workflow for troubleshooting the purification of 3-Methoxy-1,2-propanediol.

References

• 1. labproinc.com [labproinc.com]
• 2. scbt.com [scbt.com]
• 3. Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]

Navigating the Synthesis of 3-Methoxy-1,2-propanediol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges encountered during the synthesis and scale-up of 3-Methoxy-1,2-propanediol. Whether you are working at the lab bench or overseeing process development, this guide aims to provide actionable solutions to common hurdles, ensuring a more efficient and successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-Methoxy-1,2-propanediol?

A1: The most prevalent methods for synthesizing 3-Methoxy-1,2-propanediol are:

• Ring-opening of glycidol (B123203) with methanol (B129727): This is a widely used method, typically catalyzed by a base. The methoxide (B1231860) ion acts as a nucleophile, attacking the epoxide ring of glycidol.

• From glycerol (B35011): This route involves the etherification of glycerol. It is considered a green chemistry approach due to the renewable nature of glycerol, a byproduct of biodiesel production.

• From epichlorohydrin (B41342): This two-step process involves the reaction of epichlorohydrin with a methoxide source, followed by hydrolysis of the resulting epoxide.

Q2: What are the primary challenges when scaling up the synthesis from glycidol and methanol?

A2: Scaling up the glycidol-methanol reaction presents several challenges:

• Exothermic Reaction: The ring-opening of glycidol is exothermic, and improper heat management at a larger scale can lead to temperature gradients, promoting side reactions and the formation of impurities.

• Byproduct Formation: The primary byproduct is glycerol, formed from the reaction of 3-Methoxy-1,2-propanediol with any residual water. Additionally, oligomerization of glycidol can occur, especially at higher temperatures or with prolonged reaction times.

• Mixing Efficiency: Inadequate mixing can lead to localized "hot spots" and uneven distribution of the catalyst and reactants, resulting in lower yields and increased byproduct formation.

• Reactant Addition Rate: The slow, controlled addition of glycidol to the methanol and catalyst mixture is crucial to maintain temperature control and minimize side reactions. This can be a logistical challenge in large-scale reactors.

Q3: How can I minimize the formation of byproducts in the glycidol-based synthesis?

A3: To minimize byproduct formation:

• Ensure Anhydrous Conditions: Use dry methanol and minimize exposure to atmospheric moisture to reduce the formation of glycerol.

• Optimize Reaction Temperature: Maintain a consistent and moderate reaction temperature. Lower temperatures generally favor the desired reaction and reduce the rate of side reactions.

• Control Glycidol Addition: Add glycidol to the reaction mixture slowly and at a controlled rate to prevent temperature spikes.

• Catalyst Concentration: Use the optimal concentration of the base catalyst. Excess catalyst can promote side reactions.

Q4: What are the recommended purification methods for 3-Methoxy-1,2-propanediol at an industrial scale?

A4: For large-scale purification, fractional distillation under reduced pressure is the most common and effective method. This technique allows for the separation of 3-Methoxy-1,2-propanediol from lower-boiling components like methanol and higher-boiling impurities such as glycerol and glycidol oligomers. It is crucial to have an efficient distillation column and to carefully control the vacuum and temperature to achieve high purity.

Troubleshooting Guides

Problem 1: Low Yield of 3-Methoxy-1,2-propanediol

Potential Cause	Suggested Action
Incomplete Reaction	- Verify Reaction Time and Temperature: Ensure the reaction has been allowed to proceed for a sufficient time at the optimal temperature. Monitor reaction progress using techniques like GC or TLC.
- Check Catalyst Activity: Ensure the catalyst has not degraded. Use a fresh batch of catalyst if necessary.
Side Reactions	- Review Reaction Conditions: High temperatures can promote side reactions. Consider running the reaction at a lower temperature.
- Slow Reactant Addition: If using the glycidol route, ensure glycidol is added slowly to the methanol/catalyst mixture to maintain temperature control.
Losses During Workup	- Optimize Extraction: Ensure the correct solvent and pH are used during the extraction process to minimize product loss to the aqueous phase.
- Efficient Distillation: Use a well-packed distillation column under an appropriate vacuum to ensure good separation and minimize loss of product in the fore-run or residue.

Problem 2: Low Purity of 3-Methoxy-1,2-propanediol (Presence of Impurities)

Potential Cause	Suggested Action
Presence of Starting Materials	- Drive Reaction to Completion: Increase reaction time or slightly increase the reaction temperature to ensure all starting materials are consumed.
Formation of Byproducts (e.g., Glycerol, Oligomers)	- Ensure Anhydrous Conditions: Use dry solvents and reagents to minimize the formation of glycerol.
- Optimize Temperature: Lowering the reaction temperature can reduce the rate of glycidol oligomerization.
Inefficient Purification	- Improve Distillation: Use a more efficient distillation column (e.g., with more theoretical plates). Optimize the vacuum and distillation temperature to achieve better separation.
- Consider a Pre-Purification Step: For very impure material, a preliminary purification step like a solvent wash might be beneficial before distillation.

Quantitative Data Summary

Synthesis Route	Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Key Challenges
Glycidol Ring-Opening	Glycidol, Methanol	Base (e.g., NaOH, KOH)	40-80	2-6	85-95	>98	Exothermic reaction, byproduct formation (glycerol, oligomers)
From Glycerol	Glycerol, Dimethyl Carbonate	Base (e.g., K₂CO₃)	120-180	4-8	70-85	>97	High temperature and pressure, catalyst separation
From Epichlorohydrin	Epichlorohydrin, Methanol	Base (e.g., NaOCH₃)	50-70	3-5	80-90	>98	Two-step process, handling of corrosive materials

Experimental Protocols

Protocol 1: Synthesis of 3-Methoxy-1,2-propanediol from Glycidol and Methanol

Materials:

• Glycidol

• Anhydrous Methanol

• Sodium Hydroxide (B78521) (NaOH) pellets

• Hydrochloric Acid (HCl), 1M solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl ether

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add anhydrous methanol and sodium hydroxide pellets. Stir the mixture until the NaOH is completely dissolved.

• Reactant Addition: Cool the mixture in an ice bath. Slowly add glycidol dropwise from the dropping funnel over a period of 1-2 hours, ensuring the reaction temperature is maintained below 40°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Workup: Cool the reaction mixture to room temperature and neutralize with a 1M HCl solution until the pH is approximately 7.

• Extraction: Remove the methanol under reduced pressure. To the residue, add water and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure 3-Methoxy-1,2-propanediol.

Visualizing Workflows and Pathways

Troubleshooting Low Yield in 3-Methoxy-1,2-propanediol Synthesis

Caption: Troubleshooting workflow for low yield in 3-Methoxy-1,2-propanediol synthesis.

Synthesis Pathway from Glycidol

Caption: Reaction pathway for the base-catalyzed synthesis from glycidol and methanol.

Technical Support Center: Optimizing GC-MS Analysis of 3-Methoxy-1,2-propanediol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography-mass spectrometry (GC-MS) analysis of 3-Methoxy-1,2-propanediol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the GC-MS analysis of 3-Methoxy-1,2-propanediol, providing step-by-step solutions.

Guide 1: Poor Peak Shape (Tailing or Broadening)

Q1: My 3-Methoxy-1,2-propanediol peak is tailing. What are the common causes and how can I resolve this?

A1: Peak tailing for polar analytes like 3-Methoxy-1,2-propanediol is a frequent challenge, often stemming from interactions with active sites within the GC system. Here’s a systematic approach to troubleshoot and resolve this issue:

• Step 1: Check the Inlet Liner. The injector is a primary source of active sites.

  • Action: Replace the inlet liner with a new, deactivated liner. If using a liner with glass wool, ensure the wool is also deactivated.

  • Rationale: Over time, the deactivation layer on the liner can degrade, exposing active silanol (B1196071) groups that interact with the hydroxyl groups of 3-Methoxy-1,2-propanediol.

• Step 2: Inspect the GC Column. The column itself can be a source of peak tailing.

  • Action: If the column is old or has been used extensively with complex matrices, consider trimming the first 10-20 cm from the inlet side.

  • Rationale: Contaminants can accumulate at the head of the column, creating active sites. Trimming the column can remove these problematic sections. If tailing persists, the column may need to be replaced. A polar stationary phase, such as a polyethylene (B3416737) glycol (PEG)-based column (WAX column), is generally recommended for the analysis of underivatized glycols.[1]

• Step 3: Evaluate Injection Parameters. Suboptimal injection conditions can contribute to poor peak shape.

  • Action: Ensure the injector temperature is adequate for the complete and rapid vaporization of 3-Methoxy-1,2-propanediol. For splitless injections, a lower initial oven temperature (10-20°C below the solvent's boiling point) can help in refocusing the analyte band at the head of the column.[2][3]

  • Rationale: Incomplete vaporization leads to a slow and incomplete transfer of the analyte to the column, resulting in broadened or tailing peaks.

• Step 4: Consider Derivatization. If the above steps do not resolve the issue, derivatization can significantly improve peak shape.

  • Action: Derivatize the 3-Methoxy-1,2-propanediol with a silylating agent (e.g., BSTFA with 1% TMCS).

  • Rationale: Derivatization blocks the polar hydroxyl groups, making the analyte less prone to interactions with active sites in the system.[1]

Q2: All the peaks in my chromatogram, including the solvent peak, are tailing. What does this indicate?

A2: When all peaks in a chromatogram exhibit tailing, the issue is likely physical rather than chemical. This points to a problem with the system's flow path.

• Possible Causes:

  • Improper Column Installation: A poorly cut column end or incorrect insertion depth into the injector or detector can create dead volumes and cause turbulence in the gas flow.

  • Leaks: Leaks at the injector or detector fittings can disrupt the carrier gas flow.

  • Column Blockage: A partial blockage within the column can lead to distorted peak shapes.[2]

• Troubleshooting Steps:

  • Reinstall the Column: Carefully remove the column, ensure a clean, square cut at both ends, and reinstall it according to the manufacturer's instructions for the correct insertion depth.

  • Check for Leaks: Use an electronic leak detector to check for leaks at all connections.

  • Test for Blockage: Inject a non-retained, non-polar compound. If it also tails, a blockage is likely.[2] You may need to replace the column.

Guide 2: Low Analyte Response or Poor Sensitivity

Q1: I am observing a very low signal for 3-Methoxy-1,2-propanediol. How can I improve the sensitivity?

A1: Low sensitivity in GC-MS analysis can be attributed to several factors, from sample preparation to instrument settings.

• Injection Technique: For trace analysis of 3-Methoxy-1,2-propanediol, a splitless injection is recommended to ensure the majority of the sample is transferred to the column.[4][5]

  • Action: If you are using a split injection, switch to a splitless mode. Optimize the splitless hold time to allow for efficient transfer of the analyte to the column. A typical splitless hold time is between 30 and 90 seconds.[6]

  • Rationale: Split injection vents a significant portion of the sample, which is not ideal for detecting low-concentration analytes.[4]

• Injector Temperature: The injector temperature must be sufficient to volatilize the analyte efficiently.

  • Action: An injector temperature of around 250°C is a good starting point for 3-Methoxy-1,2-propanediol.[7][8] You can experiment with slightly higher temperatures, but be mindful of potential analyte degradation.

• MS Parameters: The mass spectrometer settings play a crucial role in sensitivity.

  • Action: For targeted analysis, consider using Selected Ion Monitoring (SIM) mode instead of full scan mode. Ensure the MS source and quadrupole temperatures are optimized (e.g., source at 230°C and quadrupole at 150°C are common starting points).[9]

  • Rationale: SIM mode focuses on specific ions of interest, significantly increasing the signal-to-noise ratio and thus sensitivity.[10]

• System Cleanliness: A contaminated system can lead to poor signal intensity.

  • Action: Regularly perform inlet maintenance, including replacing the septum and liner. Bake out the column to remove contaminants.[11]

Frequently Asked Questions (FAQs)

Q1: What is the recommended injection mode for analyzing trace levels of 3-Methoxy-1,2-propanediol?

A1: For trace-level analysis, a splitless injection is the preferred mode.[4][12] This technique ensures that the majority of the injected sample is transferred to the GC column, maximizing sensitivity.[4] In contrast, a split injection diverts a large portion of the sample to waste, making it suitable for more concentrated samples.[5]

Q2: What are the key injection parameters to optimize for 3-Methoxy-1,2-propanediol analysis?

A2: The following injection parameters are critical for successful analysis:

• Injector Temperature: Should be high enough to ensure rapid and complete vaporization of 3-Methoxy-1,2-propanediol without causing thermal degradation. A temperature of 250°C has been used effectively in validated methods.[7][8]

• Injection Volume: Typically 1-2 µL. A 2 µL injection volume has been used in validated methods for 3-Methoxy-1,2-propanediol.[7][8]

• Splitless Hold Time: This is the duration the split vent remains closed after injection. It should be long enough to allow the complete transfer of the analyte from the liner to the column. A 90-second hold time has been reported for 3-Methoxy-1,2-propanediol analysis.[7][8]

• Initial Oven Temperature: A lower initial oven temperature can help to focus the analyte band at the beginning of the column, leading to sharper peaks, especially in splitless mode.[12]

Q3: Is derivatization necessary for the GC-MS analysis of 3-Methoxy-1,2-propanediol?

A3: While direct analysis of underivatized 3-Methoxy-1,2-propanediol is possible and has been validated, derivatization can be a valuable tool, particularly when encountering issues with peak tailing.[1][7][8] Derivatization with a silylating reagent converts the polar hydroxyl groups into less polar silyl (B83357) ethers, which reduces interactions with active sites in the GC system and generally results in improved peak shape and reproducibility.[1]

Q4: What type of GC column is most suitable for 3-Methoxy-1,2-propanediol analysis?

A4: A polar stationary phase is recommended for the analysis of underivatized 3-Methoxy-1,2-propanediol and other glycols. Polyethylene glycol (PEG) based columns, often referred to as WAX columns, are a common choice due to their ability to interact with and separate polar compounds.[1] An Agilent J&W DB-Wax UI column has been successfully used for the analysis of glycols.[13]

Data Presentation

Table 1: Recommended GC-MS Injection Parameters for 3-Methoxy-1,2-propanediol

Parameter	Recommended Value	Rationale
Injector Type	Split/Splitless	Versatility for various sample concentrations.
Injection Mode	Splitless	Maximizes sensitivity for trace analysis.[4]
Injector Temperature	250 °C	Ensures complete vaporization of 3-Methoxy-1,2-propanediol.[7][8]
Injection Volume	2 µL	A commonly used volume in validated methods.[7][8]
Splitless Hold Time	90 seconds	Allows for efficient transfer of the analyte to the column.[7][8]
Liner	Deactivated	Minimizes analyte interaction with active sites.[1]

Experimental Protocols

Protocol 1: GC-MS Analysis of 3-Methoxy-1,2-propanediol in a Wine Matrix (Based on OIV-MA-AS315-15)

This protocol is adapted from an internationally validated method for the determination of 3-Methoxy-1,2-propanediol in wine.[7]

1. Sample Preparation:

• To a 10 mL wine sample in a centrifuge vial, add a known amount of internal standard.

• Carefully add 10 g of K₂CO₃ and mix.

• After cooling to approximately 20°C, add 1 mL of diethyl ether.

• Homogenize the mixture for 5 minutes and then centrifuge at 4000 rpm for 5 minutes.

• Transfer the upper organic phase to a GC vial containing a molecular sieve.

• Allow the vial to stand for at least 2 hours before transferring the clear supernatant to another GC vial for analysis.[7]

2. GC-MS Conditions:

• GC System: Agilent 7890B GC or equivalent.[14]

• Column: Agilent J&W DB-WAX capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[13]

• Carrier Gas: Helium at a constant flow.[13]

• Inlet: Split/splitless injector at 250°C.[13]

• Injection Volume: 1 µL.[14]

• Oven Temperature Program: 100°C (hold 1 min), ramp at 10°C/min to 250°C (hold 4 min).[13]

• MS System: Agilent 5977A Series GC/MSD or equivalent.[13]

• MS Source Temperature: 230°C.[14]

• MS Quadrupole Temperature: 150°C.[14]

• Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of 3-Methoxy-1,2-propanediol (e.g., m/z 75 and 61).[7]

Mandatory Visualization

Caption: Troubleshooting workflow for peak tailing of 3-Methoxy-1,2-propanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 5. Split vs Splitless Injection [restek.com]
• 6. GC Technical Tip [discover.phenomenex.com]
• 7. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. agilent.com [agilent.com]
• 14. Gas Chromatography-Tandem Mass Spectrometry Method for the Selective Detection of Glycols and Glycerol in the Liquids and Aerosols of E-Cigarette, or Vaping, Products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Formulation of 3-Methylamino-1,2-propanediol for Injection

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding the reduction of viscosity in 3-methylamino-1,2-propanediol (B1225494) (MAPD) formulations intended for injection.

Troubleshooting Guide: High Viscosity in MAPD Formulations

High viscosity of an injectable drug formulation can lead to challenges in manufacturing, stability, and administration, including increased injection forces and potential patient discomfort. The following guide addresses common issues and provides systematic approaches to resolve them.

Issue: The viscosity of my MAPD formulation is too high for subcutaneous/intramuscular injection.

This is a common challenge, especially with high concentration formulations. The intermolecular forces, such as hydrogen bonding, in MAPD can lead to increased viscosity. Here is a systematic approach to troubleshoot this issue:

Step 1: Formulation Optimization through Excipient Screening

The addition of appropriate excipients can disrupt the intermolecular forces that cause high viscosity. A screening study is the most effective way to identify the best candidate(s).

• Preparation of Stock Solution: Prepare a concentrated stock solution of 3-methylamino-1,2-propanediol in the desired base buffer (e.g., phosphate-buffered saline, pH 7.4).

• Excipient Stock Preparation: Prepare stock solutions of various excipients at concentrations higher than the final desired concentration. Common excipients to screen include salts, amino acids, and sugars.

• Sample Preparation: In individual vials, mix the MAPD stock solution with each excipient stock solution to achieve the target final concentrations. Ensure the final concentration of MAPD is consistent across all samples. Include a control sample with no excipient.

• Equilibration: Allow the samples to equilibrate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2 hours) to ensure homogeneity.

• Viscosity Measurement: Measure the dynamic viscosity of each sample using a calibrated viscometer or rheometer. Perform measurements at a shear rate relevant to injection if possible.

• Data Analysis: Compare the viscosity of the excipient-containing samples to the control. A significant decrease in viscosity indicates a positive effect.

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The relationship between MAPD concentration and formulation viscosity.

Q4: What analytical instrument should I use to measure viscosity?

For pharmaceutical development, a cone-and-plate or concentric cylinder rheometer is preferred over a simple viscometer. A rheometer can measure viscosity at different shear rates, which is important for simulating the shear experienced during injection through a needle. This provides a more comprehensive understanding of the formulation's behavior.

Reference Data & Comparative Studies

A Comparative Guide to the Validated GC-MS Method for 3-Methoxy-1,2-propanediol Quantification

For researchers, scientists, and drug development professionals requiring precise and reliable quantification of 3-Methoxy-1,2-propanediol (3-MPD), Gas Chromatography-Mass Spectrometry (GC-MS) stands as a well-established and validated analytical technique. This guide provides an objective comparison of the GC-MS method, supported by experimental data, and explores potential alternative methodologies.

Comparative Analysis of Analytical Methods

The quantification of 3-MPD, a polar compound, is crucial in various fields, including the analysis of food products and as a potential impurity in pharmaceutical-grade glycerol. While GC-MS is a robust and widely used method, alternative techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are emerging as viable options, offering distinct advantages in certain applications.

The following table summarizes the performance characteristics of a validated GC-MS method for the determination of 3-MPD in wine, based on an interlaboratory study.[1] A qualitative comparison with the potential advantages of an LC-MS/MS approach is also presented.

Performance Characteristic	Validated GC-MS Method (in Wine)	Potential LC-MS/MS Method
Linearity Range	0.1 - 0.8 mg/L[1]	Method-dependent, but generally offers a wide linear range.
Precision (Repeatability)	HORRAT values ranged from 0.8 to 1.7[1]	Typically exhibits high precision with RSDs <15%.
Recovery	Average recovery of 104%[1]	Generally provides good recovery, often >90%.
Limit of Detection (LOD)	Dependent on individual measurement conditions.[1]	Can achieve very low LODs, often in the ng/mL to pg/mL range.
Limit of Quantification (LOQ)	Dependent on individual measurement conditions.[1]	Can achieve very low LOQs, often in the ng/mL to pg/mL range.
Sample Preparation	Salting-out and liquid-liquid extraction.	Simplified "dilute-and-shoot" approach may be possible.
Derivatization	Not required for 3-MPD.	Not required.
Analysis Time	Runtime of approximately 42 minutes has been reported.[2]	Potentially faster analysis times.
Matrix Effects	Can be susceptible to matrix effects, requiring careful sample cleanup.	Can be more robust against matrix effects, especially with tandem MS.

Experimental Protocols

Validated GC-MS Method for 3-MPD in Wine

This protocol is based on the internationally validated method for the determination of 3-MPD in wine.[1]

1. Sample Preparation (Salting-out and Extraction):

• To a known volume of wine sample, add an internal standard.

• Add potassium carbonate (K2CO3) to the sample to facilitate the salting-out of the analytes.

• Extract the analytes from the salted-out sample using diethyl ether.

• The resulting diethyl ether extract is analyzed directly by GC-MS.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A system equipped with a split/splitless injector.

• Column: A polar capillary column is used for the separation.

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: Typically around 250°C.

• Oven Temperature Program: A suitable temperature gradient is used to achieve optimal separation.

• Mass Spectrometer: Operated in the Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification: The quantification is performed using a matrix calibration curve, correlating the analyte/internal standard area ratios with the concentration of the analyte.

Method Visualization

To provide a clearer understanding of the analytical workflows, the following diagrams illustrate the experimental process for the GC-MS method and a logical comparison with a potential LC-MS/MS alternative.

Caption: Experimental workflow for the GC-MS analysis of 3-MPD.

Caption: Logical comparison of GC-MS and a potential LC-MS/MS method.

Discussion and Future Perspectives

The validated GC-MS method provides a reliable and robust approach for the quantification of 3-MPD. Its performance has been well-characterized through interlaboratory studies, making it a suitable method for quality control and research applications.

However, the GC-MS method is not without its challenges. The sample preparation can be time-consuming, and the analysis of complex matrices like wine can lead to contamination of the GC system, necessitating frequent maintenance.[2] These limitations have prompted the exploration of alternative techniques.

LC-MS/MS, in particular, presents a promising alternative. This technique generally offers simpler sample preparation, often a "dilute-and-shoot" approach, which can significantly increase sample throughput. Furthermore, the high selectivity of tandem mass spectrometry can reduce matrix effects and potentially lead to lower detection and quantification limits. While a fully validated LC-MS/MS method for 3-MPD with comprehensive publicly available data is not yet widely established, its development is a logical next step to overcome the limitations of the current GC-MS methodology.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. openpub.fmach.it [openpub.fmach.it]

A Comparative Analysis of 3-Methoxy-1,2-propanediol and Propylene Glycol for Research and Pharmaceutical Applications

In the landscape of pharmaceutical excipients and research chemicals, the selection of appropriate solvents and cryoprotectants is paramount to ensuring drug stability, efficacy, and safety. This guide provides a detailed comparative analysis of 3-Methoxy-1,2-propanediol and the widely used propylene (B89431) glycol, offering insights into their physicochemical properties, applications, and toxicological profiles to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of 3-Methoxy-1,2-propanediol and propylene glycol is essential for their appropriate application. The following table summarizes their key characteristics.

Property	3-Methoxy-1,2-propanediol	Propylene Glycol (1,2-Propanediol)
Molecular Formula	C₄H₁₀O₃	C₃H₈O₂
Molecular Weight	106.12 g/mol [1][2]	76.095 g/mol [3]
Appearance	Colorless viscous liquid[2][4]	Colorless, viscous liquid[3]
Odor	Odorless	Almost odorless[3]
Boiling Point	220 °C[1][2]	188.2 °C[3]
Melting Point	Not available	-59 °C[3]
Density	1.114 g/mL at 25 °C[1][2]	1.036 g/cm³ at 20 °C[3][5]
Solubility in Water	Very soluble[6]	Miscible[3]
Synonyms	1-O-Methylglycerol, Glycerol (B35011) α-monomethyl ether[4]	1,2-Dihydroxypropane, Methyl ethyl glycol[3]

Applications in Research and Drug Development

Both 3-Methoxy-1,2-propanediol and propylene glycol serve as versatile agents in various scientific applications, primarily as solvents and cryoprotectants.

Propylene Glycol is a well-established excipient in the pharmaceutical industry, recognized as "generally recognized as safe" (GRAS) by the U.S. Food and Drug Administration for many uses.[7][8] It is extensively used as a solvent and carrier in a wide array of pharmaceutical formulations, including oral, injectable, and topical preparations.[3][9] Its ability to dissolve a broad range of active pharmaceutical ingredients (APIs) that are otherwise insoluble in water makes it invaluable in drug development.[3] Furthermore, its hygroscopic nature is utilized in cosmetics and food products as a humectant to maintain moisture.[10][11] In a research context, it is also employed as a cryoprotective agent for cells and tissues and as a preservative for DNA samples.[2][4][6]

3-Methoxy-1,2-propanediol , also known as 1-O-methyl-rac-glycerol, is utilized as a solvent in cosmetic and pharmaceutical formulations, benefiting from its low toxicity and good solubility properties.[3] It also serves as a chemical intermediate in the synthesis of other compounds.[3] Notably, it has been identified as a novel agent for the cryopreservation of mononuclear cells, suggesting its potential as a specialized cryoprotectant.[12] The presence of the methoxy (B1213986) group can lead to different properties compared to propylene glycol, such as reduced viscosity and potentially enhanced cell membrane penetration.[7]

While direct comparative studies on their performance are limited, the distinct chemical structures of these two molecules imply differences in their efficacy for specific applications. The choice between them would depend on the specific requirements of the formulation or experiment, such as the desired solubility of a particular API, the need for a specific viscosity, or the sensitivity of the biological material to be cryopreserved.

Toxicological and Metabolic Profile

The safety and metabolic fate of excipients are critical considerations in drug development. Propylene glycol has been extensively studied, while the toxicological profile of 3-Methoxy-1,2-propanediol is less well-documented, though it can be inferred from its chemical class.

Propylene Glycol: The acute oral toxicity of propylene glycol is very low.[3] It is metabolized in the body by alcohol dehydrogenase to lactaldehyde, which is then converted to lactate (B86563) by aldehyde dehydrogenase.[13] The resulting lactate enters normal metabolic pathways.[14] However, high doses, particularly through intravenous administration, can lead to hyperosmolality, lactic acidosis, and renal dysfunction.[7][15] Recent studies have also indicated that propylene glycol can induce DNA damage, cell cycle arrest, and apoptosis in human small airway epithelial cells.[5][10] Furthermore, it has been shown to cause apoptosis in the developing mouse brain.[8][16][17]

3-Methoxy-1,2-propanediol: As a glycerol ether, 3-Methoxy-1,2-propanediol's metabolism is anticipated to follow the general pathway of glycol ethers. These compounds are typically metabolized by alcohol dehydrogenase, which can produce toxic alkoxyacetic acids.[7] The systemic toxicity of some ethylene-based glycol ethers is mediated by their metabolism to the corresponding alkoxyacetic acids, which can cause effects such as bone marrow depression and testicular atrophy in animals.[9] However, propylene glycol-based ethers are generally considered less toxic.[9] Acute toxicity data for 3-Methoxy-1,2-propanediol in mice indicates a subcutaneous LD50 of over 2,547 mg/kg, with observed effects including muscle weakness and paralysis at lethal doses.[4] Further research is necessary to fully elucidate its metabolic pathway and long-term toxicological effects in humans.

Below is a diagram illustrating the metabolic pathways of propylene glycol and the inferred pathway for 3-Methoxy-1,2-propanediol.

Caption: Metabolic pathways of Propylene Glycol and 3-Methoxy-1,2-propanediol.

Experimental Protocols

To facilitate a direct comparison of 3-Methoxy-1,2-propanediol and propylene glycol for specific applications, the following experimental protocols are provided as a guide.

Protocol 1: Comparative Solubility Assessment of a Hydrophobic API

Objective: To determine and compare the solubility of a model hydrophobic API in 3-Methoxy-1,2-propanediol and propylene glycol.

Methodology:

• Preparation of Saturated Solutions: An excess amount of the API is added to separate vials containing either 3-Methoxy-1,2-propanediol or propylene glycol.

• Equilibration: The vials are sealed and placed in an orbital shaker incubator at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration: After equilibration, the suspensions are allowed to settle. An aliquot of the supernatant from each vial is carefully withdrawn and filtered through a suitable syringe filter (e.g., 0.22 µm PTFE) to remove any undissolved solid.

• Quantification: The concentration of the dissolved API in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: The solubility is expressed in mg/mL or mol/L. The experiment should be performed in triplicate for each solvent, and the results are compared to determine which solvent provides higher solubility for the specific API.

The following diagram outlines the workflow for this comparative solubility study.

Caption: Workflow for comparative solubility assessment.

Protocol 2: Evaluation of Cryoprotective Efficacy

Objective: To compare the cryoprotective efficacy of 3-Methoxy-1,2-propanediol and propylene glycol for a specific cell line (e.g., peripheral blood mononuclear cells - PBMCs).

Methodology:

• Cell Preparation: Isolate and prepare a single-cell suspension of PBMCs at a known concentration.

• Cryopreservation:

  • Prepare cryopreservation media containing different concentrations of either 3-Methoxy-1,2-propanediol or propylene glycol in a suitable basal medium (e.g., FBS with 10% of the cryoprotectant).

  • Resuspend the cell pellets in the prepared cryopreservation media.

  • Transfer the cell suspensions to cryogenic vials.

  • Freeze the cells using a controlled-rate freezer (e.g., at -1°C/minute) to -80°C, followed by transfer to liquid nitrogen for long-term storage.

• Thawing: After a defined storage period (e.g., one week), thaw the cells rapidly in a 37°C water bath.

• Post-Thaw Viability Assessment:

  • Wash the thawed cells to remove the cryoprotectant.

  • Assess cell viability using a method such as the trypan blue exclusion assay or a fluorescence-based live/dead staining assay with flow cytometry.

• Functional Assay (Optional): Perform a functional assay, such as a cell proliferation assay (e.g., using CFSE staining and stimulation with a mitogen), to assess the recovery of cell function.

• Data Analysis: Compare the post-thaw viability and functional recovery of cells cryopreserved with 3-Methoxy-1,2-propanediol versus propylene glycol to determine their relative cryoprotective efficacy.

This diagram illustrates the decision-making process for selecting a cryoprotectant based on experimental outcomes.

Caption: Decision tree for cryoprotectant selection.

Conclusion

Propylene glycol remains a cornerstone excipient in the pharmaceutical and research sectors due to its well-characterized properties, extensive safety data, and broad utility. 3-Methoxy-1,2-propanediol presents itself as a viable alternative, particularly in applications where its unique properties as a glycerol ether may offer advantages, such as in specific cryopreservation protocols.

The primary limitation in a direct comparison is the scarcity of head-to-head experimental data. While propylene glycol's effects on cellular pathways, including apoptosis and DNA damage, are becoming clearer, the toxicogenomic profile of 3-Methoxy-1,2-propanediol remains largely unexplored. Researchers and drug development professionals should carefully consider the specific demands of their application. For well-established formulations, propylene glycol offers a reliable and well-documented option. For novel applications or where the properties of propylene glycol are suboptimal, 3-Methoxy-1,2-propanediol may warrant investigation, though this should be accompanied by rigorous toxicological and performance evaluation as outlined in the provided protocols. Future research directly comparing these two compounds in various applications will be invaluable in delineating their respective advantages and disadvantages.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdsearchlight.com [mdsearchlight.com]
• 4. researchgate.net [researchgate.net]
• 5. Propylene glycol, a component of electronic cigarette liquid, damages epithelial cells in human small airways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. profiles.wustl.edu [profiles.wustl.edu]
• 9. TR 095 Vol I - The Toxicology of Glycol Ethers and its Relevance to Man (Fourth Edition) Volume I - ECETOC [ecetoc.org]
• 10. epa.gov [epa.gov]
• 11. 1-O-methyl-rac-glycerol: a new agent for the cryopreservation of mononuclear cells. | Sigma-Aldrich [sigmaaldrich.com]
• 12. Metabolism of 3-phenoxybenzoic acid and the enterohepatorenal disposition of its metabolites in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxic and oxidative effects of commercially available propylene glycol (PG) and vegetable glycerin (VG): Common humectants in electronic cigarettes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Proteomic approach for evaluating cryoprotectant formulations for enhanced post-cryopreservation recovery of yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 5 Key Differences Between Cryoprotectant Types - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 16. Propylene Glycol produces excessive apoptosis in the developing mouse brain, alone and in combination with Phenobarbital - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Cryopreservation Agents: 3-Methoxy-1,2-propanediol vs. Glycerol

For Researchers, Scientists, and Drug Development Professionals

In the realm of cryopreservation, the choice of a suitable cryoprotective agent (CPA) is paramount to ensuring the viability and functional integrity of cells and tissues upon thawing. While glycerol (B35011) has long been a cornerstone of cryopreservation protocols, alternative agents such as 3-Methoxy-1,2-propanediol (3-MPD) are utilized, particularly in specialized applications like vitrification. This guide provides an objective comparison of 3-MPD and glycerol, summarizing their mechanisms of action, presenting available experimental data, and detailing relevant protocols to aid researchers in selecting the appropriate CPA for their specific needs.

It is important to note that direct, quantitative comparative studies on the efficacy of 3-Methoxy-1,2-propanediol versus glycerol for the cryopreservation of cell suspensions are limited in publicly available scientific literature. Much of the data for 3-MPD is in the context of vitrification solutions for tissues and protein crystallography, often in combination with other CPAs. This guide, therefore, synthesizes the available information on each agent to provide a comprehensive overview.

Mechanism of Action

Both 3-MPD and glycerol are penetrating cryoprotectants, meaning they can cross the cell membrane. Their primary role is to reduce the amount of ice formed both inside and outside the cell, thereby mitigating the primary sources of cellular damage during freezing: mechanical damage from ice crystals and osmotic stress from high solute concentrations.[1]

Glycerol: Glycerol protects cells by colligative action, lowering the freezing point of the intracellular and extracellular solutions.[2] It forms hydrogen bonds with water molecules, disrupting the formation of the ice crystal lattice.[3] This action reduces the amount of ice formed at any given temperature and minimizes the concentration of solutes in the unfrozen portion of the sample, thereby reducing osmotic stress on the cells.[3][4] Furthermore, glycerol is known to stabilize cellular membranes by interacting with the phospholipid bilayer.[2][5]

3-Methoxy-1,2-propanediol (3-MPD): As a glycol ether, 3-MPD also acts as a cryoprotectant by lowering the freezing point and promoting vitrification (a glass-like, amorphous state) rather than crystallization. Its methoxy (B1213986) group may contribute to different membrane penetration kinetics and interactions compared to the hydroxyl groups of glycerol. While detailed mechanistic studies on its cryoprotective action at the cellular level are not as abundant as for glycerol, its inclusion in vitrification solutions suggests it is effective at preventing ice crystal formation at high concentrations and/or in combination with other agents.

The following diagram illustrates the general mechanism of penetrating cryoprotectants in preventing ice crystal formation.

Caption: Generalized mechanism of cryoprotection.

Quantitative Data Comparison

Direct quantitative comparisons of cell viability and post-thaw recovery between 3-MPD and glycerol as standalone cryoprotectants are scarce. The following tables summarize available data for glycerol with various cell types and highlight the typical context of 3-MPD use.

Table 1: Efficacy of Glycerol as a Cryoprotectant for Various Cell Types

Cell Type	Glycerol Concentration	Post-Thaw Viability/Recovery	Reference
Adipose Tissue (SVF cells)	70%	72.67 ± 5.80% viability	[6]
Adipose Tissue (Grafted Fat)	70%	52.37 ± 7.53% retention rate	[6]
Peripheral Blood Lymphocytes	20%	80 ± 7% viability, 89 ± 14% recovery	[7]
Human Amniotic Fluid Stem Cells	5-10%	Maintained viability and stemness	[8]
Mouse Embryos (Blastocysts)	1.5 mol/l	75% expanded blastocysts	[9][10]

Table 2: Typical Applications of 3-Methoxy-1,2-propanediol in Cryopreservation

Application	3-MPD Concentration/Context	Outcome	Reference
Vitrification Solution (General)	Component of a multi-CPA solution (e.g., with DMSO, ethylene (B1197577) glycol)	Promotes glass formation, prevents ice crystallization	[11]
Protein Crystallography	Often used as a cryoprotectant for protein crystals	Preserves crystal integrity for X-ray diffraction	N/A

Experimental Protocols

Detailed experimental protocols are crucial for reproducible cryopreservation outcomes. Below are representative protocols for the use of glycerol and a general workflow that could be adapted for the investigation of 3-MPD.

Protocol 1: Cryopreservation of Mammalian Cells Using Glycerol

This protocol is a standard method for freezing many mammalian cell lines.

Materials:

• Healthy, exponentially growing cell culture

• Complete growth medium

• Fetal Bovine Serum (FBS)

• Glycerol, sterile

• Cryovials, sterile

• Controlled-rate freezing container (e.g., Mr. Frosty) or programmable freezer

• -80°C freezer and liquid nitrogen storage

Procedure:

• Cell Harvest: Harvest cells from culture and centrifuge at low speed (e.g., 200 x g) for 5-10 minutes to form a cell pellet.

• Cell Count and Viability: Resuspend the cell pellet in a small volume of complete growth medium and perform a cell count and viability assessment (e.g., using trypan blue exclusion). Viability should be >90%.

• Prepare Freezing Medium: Prepare the cryopreservation medium consisting of 90% FBS and 10% glycerol. Alternatively, a medium of 70% complete growth medium, 20% FBS, and 10% glycerol can be used.[12] Mix well and keep at 4°C.

• Resuspension: Centrifuge the remaining cells again and resuspend the pellet in the cold freezing medium to the desired cell concentration (typically 1-5 x 10^6 cells/mL).

• Aliquoting: Dispense the cell suspension into pre-labeled cryovials.

• Controlled Freezing: Place the cryovials into a controlled-rate freezing container and place it in a -80°C freezer overnight. This achieves a cooling rate of approximately -1°C/minute.

• Long-term Storage: Transfer the cryovials to a liquid nitrogen freezer for long-term storage.

Thawing Protocol:

• Rapidly thaw the cryovial in a 37°C water bath.

• Transfer the cell suspension to a centrifuge tube containing pre-warmed complete growth medium.

• Centrifuge to pellet the cells and remove the cryopreservation medium.

• Resuspend the cells in fresh complete growth medium and transfer to a culture flask.

The following diagram outlines the general workflow for cell cryopreservation.

Caption: General workflow for cell cryopreservation.

Considerations for Investigating 3-Methoxy-1,2-propanediol

For researchers interested in evaluating 3-MPD, a similar protocol to the one described for glycerol could be employed. Key variables to optimize would include:

• Concentration: The optimal concentration of 3-MPD would need to be determined empirically for the specific cell type, likely starting with a range similar to that of other glycols (e.g., 5-20% v/v).

• Equilibration Time: The time cells are incubated in the 3-MPD containing medium before freezing may need to be optimized to allow for adequate penetration.

• Toxicity: The potential toxicity of 3-MPD at various concentrations and exposure times should be assessed.

Conclusion

Glycerol remains a well-characterized and widely used cryoprotectant with a substantial body of supporting experimental data for a variety of cell types. It is effective, relatively low in toxicity at typical working concentrations, and protocols for its use are well-established.

For routine cryopreservation of standard cell lines, glycerol is the more established and documented choice. Researchers interested in the potential benefits of 3-MPD, particularly for applications where vitrification is desired or for cell types that are sensitive to glycerol, will need to undertake empirical studies to determine its efficacy and optimize protocols for their specific system. The development of novel cryopreservation strategies may benefit from further investigation into the properties of glycol ethers like 3-MPD.

References

• 1. Natural Cryoprotective and Cytoprotective Agents in Cryopreservation: A Focus on Melatonin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. laboratorynotes.com [laboratorynotes.com]
• 3. Unlocking Cryoprotection: The Role of Glycerol in Supercooled Water - Stockholms universitet [su.se]
• 4. How Glycerol Influences Cell Viability in Cryopreservation [eureka.patsnap.com]
• 5. Modification of cellular membranes conveys cryoprotection to cells during rapid, non-equilibrium cryopreservation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of glycerol as a cryoprotective agent in the cryopreservation of adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparison of ethylene glycol, 1,2-propanediol and glycerol for cryopreservation of slow-cooled mouse zygotes, 4-cell embryos and blastocysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 12. med.virginia.edu [med.virginia.edu]

A Comparative Guide to Purity Analysis of 3-Methoxy-1,2-propanediol by Titration and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate determination of the purity of chemical compounds is a cornerstone of reliable and reproducible results. This guide provides an objective comparison of the traditional titration method and modern chromatographic and spectroscopic techniques for the purity analysis of 3-Methoxy-1,2-propanediol. The performance of each method is evaluated based on experimental data, and detailed protocols are provided to facilitate implementation in a laboratory setting.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method for purity determination depends on various factors, including the required accuracy, precision, sensitivity, and the nature of potential impurities. The following table summarizes the key performance metrics for the analysis of 3-Methoxy-1,2-propanediol using titration, Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Analytical Method	Principle	Typical Accuracy (% Recovery)	Typical Precision (RSD)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Titration (Periodate-Iodometric)	Oxidative cleavage of the 1,2-diol and subsequent iodometric titration of the excess oxidant.	98.0 - 102.0%	≤ 2%	High mg range	High mg range
Gas Chromatography (GC-FID)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by flame ionization detection.	95.0 - 105.0%	≤ 5%	~10 µg/g	~30 µg/g
High-Performance Liquid Chromatography (HPLC-RID/ELSD)	Separation of non-volatile compounds based on their partitioning between a mobile and stationary phase, with refractive index or evaporative light scattering detection.	97.0 - 103.0%	≤ 3%	~40 mg/L (RID)	~110 mg/L (RID)
Quantitative NMR (qNMR)	Direct measurement of the analyte's molar concentration relative to a certified internal standard based on the integration of specific NMR signals.	99.0 - 101.0%	≤ 1%	Analyte dependent	Analyte dependent

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Purity Analysis by Periodate-Iodometric Titration

This method relies on the Malaprade reaction, where the vicinal diol group of 3-Methoxy-1,2-propanediol is selectively oxidized by periodic acid. The unreacted periodate (B1199274) is then determined by iodometric titration.

Reagents:

• Periodic acid solution (H₅IO₆), ~0.1 N, standardized

• Potassium iodide (KI), solid

• Starch indicator solution, 1% (w/v)

• Standardized sodium thiosulfate (B1220275) solution (Na₂S₂O₃), ~0.1 N

• Sulfuric acid (H₂SO₄), 2 N

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh approximately 0.2 g of the 3-Methoxy-1,2-propanediol sample into a 250 mL Erlenmeyer flask.

• Blank Preparation: Prepare a blank by adding the same volume of deionized water to another 250 mL Erlenmeyer flask.

• Oxidation: To both the sample and blank flasks, accurately add 50.0 mL of the standardized periodic acid solution. Swirl to mix and allow the reaction to proceed in the dark for 30 minutes.

• Titration: After the reaction period, add 2 g of potassium iodide to each flask and swirl to dissolve. Add 20 mL of 2 N sulfuric acid.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution becomes a pale yellow color.

• Add 2 mL of starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration with sodium thiosulfate until the blue color disappears. Record the volume of titrant used.

Calculation: The purity of 3-Methoxy-1,2-propanediol is calculated using the following formula:

Where:

• V_blank = Volume of Na₂S₂O₃ used for the blank (mL)

• V_sample = Volume of Na₂S₂O₃ used for the sample (mL)

• N_Na2S2O3 = Normality of the Na₂S₂O₃ solution (N)

• MW = Molecular weight of 3-Methoxy-1,2-propanediol (106.12 g/mol )

• W_sample = Weight of the sample (g)

• The factor of 2 arises from the stoichiometry of the reaction.

Purity Analysis by Gas Chromatography (GC-FID)

Gas chromatography with a flame ionization detector (GC-FID) is a robust method for separating and quantifying volatile and semi-volatile impurities in 3-Methoxy-1,2-propanediol.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column: e.g., DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar column.

Chromatographic Conditions:

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.0 mL/min)

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

Procedure:

• Standard Preparation: Prepare a standard solution of 3-Methoxy-1,2-propanediol of known purity (e.g., 1000 µg/mL) in a suitable solvent such as methanol (B129727) or isopropanol.

• Sample Preparation: Accurately weigh approximately 100 mg of the sample and dissolve it in 100 mL of the chosen solvent to achieve a concentration of 1000 µg/mL.

• Analysis: Inject the standard and sample solutions into the GC system.

• Quantification: The purity is determined by the area percent method, assuming all impurities have a similar response factor to the main component.

For higher accuracy, an internal standard method can be employed.

Purity Analysis by High-Performance Liquid Chromatography (HPLC-RID/ELSD)

Since 3-Methoxy-1,2-propanediol lacks a significant UV chromophore, HPLC analysis requires a universal detector such as a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD).

Instrumentation:

• HPLC system with a pump, autosampler, and column oven

• Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)

• Column: e.g., a suitable column for polar compounds such as an amino or a diol column (e.g., 250 mm x 4.6 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 80:20 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 20 µL

• RID Settings: Maintain at a stable temperature (e.g., 35 °C).

• ELSD Settings: Nebulizer temperature and gas flow should be optimized for the mobile phase composition.

Procedure:

• Standard Preparation: Prepare a standard solution of 3-Methoxy-1,2-propanediol of known purity (e.g., 1 mg/mL) in the mobile phase.

• Sample Preparation: Accurately weigh approximately 100 mg of the sample and dissolve it in 100 mL of the mobile phase.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: Calculate the purity based on the peak area of the main component in the sample chromatogram relative to the standard.

Purity Analysis by Quantitative NMR (qNMR)

qNMR is a primary analytical method that allows for the direct determination of the absolute purity of a substance using a certified internal standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

• Deuterated solvent (e.g., Deuterium oxide - D₂O, or Methanol-d₄)

• Certified internal standard (e.g., Maleic acid, Dimethyl sulfone) with a known purity.

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the 3-Methoxy-1,2-propanediol sample (e.g., 10 mg) into an NMR tube.

  • Accurately weigh a specific amount of the internal standard (e.g., 5 mg) into the same NMR tube.

  • Add a known volume of the deuterated solvent (e.g., 0.6 mL).

  • Ensure complete dissolution by vortexing.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

Calculation: The purity is calculated using the following formula:

Where:

• I = Integral value of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• Subscripts analyte and IS refer to the 3-Methoxy-1,2-propanediol and the internal standard, respectively.

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: Comparative workflows for the purity analysis of 3-Methoxy-1,2-propanediol.

Caption: Decision tree for selecting a suitable purity analysis method.

A Researcher's Guide to Chromatographic Column Selection for 3-Methoxy-1,2-propanediol Analysis

For researchers, scientists, and professionals in drug development, the accurate and efficient analysis of 3-Methoxy-1,2-propanediol (3-MPD) is critical. This guide provides an objective comparison of various chromatographic columns for the analysis of this polar compound, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate column for your analytical needs.

3-Methoxy-1,2-propanediol, a molecule with a chiral center, presents unique challenges in chromatographic analysis due to its high polarity. The choice of chromatographic column is paramount in achieving optimal separation, whether for routine quantification, impurity profiling, or chiral separation. This guide explores the performance of different column chemistries in Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), as well as specialized columns for enantiomeric separation.

Performance Comparison of Chromatographic Columns

The selection of an appropriate chromatographic column is dependent on the analytical objective. For general quantification, Gas Chromatography is a common and robust technique. For analyses where GC is not suitable, or for orthogonal verification, HPLC offers an alternative, though careful column selection is crucial for retaining such a polar analyte. Furthermore, when the stereochemistry of 3-MPD is of interest, chiral-specific columns are necessary.

Gas Chromatography (GC) Columns

The polarity of the stationary phase is the most critical factor for the GC analysis of 3-MPD. A comparison between polar and mid-polar stationary phases reveals significant differences in retention and selectivity.

Column Type	Stationary Phase	Dimensions	Performance Characteristics for 3-MPD
Polar	Polyethylene Glycol (PEG) - e.g., DB-Wax	60 m x 0.32 mm ID, 0.25 µm film thickness	Retention Time: ~14.3 min (under specified conditions) Peak Shape: Symmetrical Selectivity: Excellent for polar analytes, providing good separation from other polar compounds.
Mid-Polar	5% Diphenyl / 95% Dimethylpolysiloxane - e.g., VF-5ms	30 m x 0.25 mm ID, 0.25 µm film thickness	Retention Time: Shorter than polar columns Peak Shape: Generally good, may show some tailing for highly polar analytes Selectivity: Good for a wide range of compounds, but may have less specific interaction with highly polar analytes compared to a WAX column.

High-Performance Liquid Chromatography (HPLC) Columns

Due to its high polarity, 3-MPD is poorly retained on traditional reversed-phase columns like C18. Hydrophilic Interaction Liquid Chromatography (HILIC) presents a superior alternative for the analysis of such polar compounds.

Column Type	Stationary Phase	Dimensions	Performance Characteristics for 3-MPD
Reversed-Phase	Octadecylsilane (C18)	-	Retention: Very poor to no retention, elutes near the void volume. Suitability: Not recommended for the analysis of 3-MPD without derivatization or ion-pairing agents.
HILIC	Amide, Diol, or bare Silica (B1680970)	-	Retention: Significantly increased retention compared to reversed-phase. Suitability: Highly recommended for the separation of small, polar, and hydrophilic compounds like 3-MPD.

Chiral Gas Chromatography (GC) Columns

For the separation of the enantiomers of 3-MPD, specialized chiral stationary phases are required. Derivatized cyclodextrin-based columns are the industry standard for this purpose.

Column Type	Stationary Phase	Dimensions	Performance Characteristics for 3-MPD Enantiomers
Chiral GC	Derivatized β-Cyclodextrin	-	Resolution: Capable of baseline separating the (R)- and (S)-enantiomers. Application: Essential for stereospecific analysis in pharmaceutical development and quality control.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following protocols are based on established methods for the analysis of 3-MPD and related compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for 3-MPD Quantification

This protocol is adapted from the internationally validated method for the determination of 3-MPD in wine.[1]

• Sample Preparation (Salting-Out Extraction):

  • To 10 mL of the sample, add an appropriate internal standard.

  • Add 10 g of potassium carbonate and mix to dissolve.

  • After cooling, add 1 mL of diethyl ether and homogenize for 5 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the upper organic layer to a GC vial containing a drying agent (e.g., molecular sieves).

• GC-MS Conditions:

  • Column: DB-Wax, 60 m x 0.32 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Hydrogen at a column head pressure of 60 kPa.

  • Oven Temperature Program: 90°C (2 min hold), then ramp at 10°C/min to 165°C (6 min hold), then ramp at 4°C/min to 250°C (5 min hold).

  • Injector: Splitless mode at 250°C.

  • Mass Spectrometer: Transfer line at 280°C, ion source at 150°C. Detection is carried out in Selected Ion Monitoring (SIM) mode, monitoring m/z 75 and 61 for 3-MPD.

Conceptual HPLC-HILIC Protocol for 3-MPD

A specific application note with a chromatogram for 3-MPD on a HILIC column was not found in the literature search. However, a general approach to HILIC method development for a small polar analyte like 3-MPD would be as follows:

• Column: A HILIC column with an amide, diol, or unbonded silica stationary phase.

• Mobile Phase: A high percentage of aprotic organic solvent (typically acetonitrile, >70%) with a smaller percentage of aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate, 10-20 mM).

• Gradient: Start with a high organic percentage and gradually increase the aqueous component to elute the analyte.

• Detection: Mass Spectrometry (MS) is often preferred for its sensitivity and selectivity, especially as UV detection may be challenging for 3-MPD which lacks a strong chromophore.

Conceptual Chiral GC Protocol for 3-MPD Enantiomers

While a specific application for 3-MPD was not identified, the separation of diol enantiomers is commonly achieved on cyclodextrin-based chiral columns.

• Column: A chiral capillary GC column with a derivatized β-cyclodextrin stationary phase.

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program: A slow temperature ramp is often beneficial for improving chiral resolution. Isothermal conditions at a lower temperature can also enhance separation.

• Injector and Detector: Standard split/splitless injector and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

GC-MS Experimental Workflow for 3-MPD Analysis.

Logical Flow for Chromatographic Column Selection.

References

• 1. gcms.cz [gcms.cz]

Determining 3-Methoxy-1,2-propanediol in Wine: A Comparative Guide to Analytical Methods

For researchers, scientists, and professionals in drug development and food safety, the accurate quantification of contaminants and adulterants in consumer products is paramount. 3-Methoxy-1,2-propanediol (3-MPD) is a known marker for the illicit addition of technical glycerol (B35011) to wine.[1][2] This guide provides a detailed comparison of the internationally validated Gas Chromatography-Mass Spectrometry (GC-MS) method and the potential alternative of Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy for the determination of 3-MPD in wine.

This comparison outlines the experimental protocols and performance data for each method, offering a comprehensive resource for laboratories to select and implement the most suitable technique for their needs.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) - The Validated Standard

The International Organisation of Vine and Wine (OIV) has established an internationally validated Type II method for the determination of 3-MPD in wine, based on an inter-laboratory study.[1][3] This GC-MS method is recognized for its robustness and reliability in a variety of wine matrices, including white, red, sweet, and dry wines.[1][3]

Quantitative Performance Data

The performance of the GC-MS method was evaluated in a collaborative study involving 11 laboratories across four countries.[2] The study covered a concentration range of 0.1 to 0.8 mg/L for 3-MPD.[1][2]

Performance Characteristic	Value	Notes
Concentration Range	0.1 - 0.8 mg/L	Validated in various wine types.[1][2]
Repeatability (r)	r = 0.169 * x	Where x is the concentration of 3-MPD in mg/L.[1]
Reproducibility (R)	R = 0.720 * x	Where x is the concentration of 3-MPD in mg/L.[1]
Standard Deviation of Repeatability (Sr)	Sr = 0.060 * x	Within-laboratory precision.[1]
Standard Deviation of Reproducibility (SR)	SR = 0.257 * x	Between-laboratory precision.[1]
HORRAT Values	0.8 - 1.7	Indicates acceptable between-laboratory precision.[2]
Average Recovery	104%	Demonstrates good accuracy of the method.[2]
Limit of Detection (LOD) & Limit of Quantification (LOQ)	To be determined by the user	Dependent on individual instrument conditions.[3]

Experimental Protocol

The OIV-validated method (OENO 11/2007) is based on a salting-out extraction followed by direct GC-MS analysis.[1][4]

1. Sample Preparation:

• To 10 mL of wine in a centrifugation vial, add 100 µL of an internal standard solution (e.g., butane-1,4-(²H)₈ at 1 mg/L).[1]

• Carefully add 10 g of potassium carbonate (K₂CO₃) and mix. Note that this reaction is exothermic.[1]

• Cool the mixture to approximately 20°C.[1]

• Add 1 mL of diethyl ether and homogenize for 5 minutes using a vertical shaker.[1]

• Centrifuge at 4000 rpm for 5 minutes.[1]

• Transfer the upper organic phase into a GC vial for analysis.[1]

2. GC-MS Analysis:

• Injection: 2 µL, splitless for 90 seconds at 250°C.[1]

• Column: A polar column is required.[1][4]

• Temperature Program: 90°C (2 min hold), ramp at 10°C/min to 165°C (6 min hold), ramp at 4°C/min to 250°C (5 min hold).[1]

• Detection: Mass spectrometry in Selected Ion Monitoring (SIM) mode.[1][4]

• Ions for 3-MPD: m/z 75 and 61.[1]

• Confirmation Criterion: The ion ratio of 75/61 should be within ±20% of that found in a spiked sample.[1]

Workflow Diagram

Caption: GC-MS Experimental Workflow for 3-MPD Analysis.

Method 2: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy - An Emerging Alternative

¹H NMR spectroscopy is a powerful tool for the metabolomic analysis of wine, capable of simultaneously identifying and quantifying a wide range of compounds with minimal sample preparation.[5] While not yet an officially validated method for the determination of 3-MPD, its application for other wine components suggests its potential as a rapid screening alternative. The OIV has recently incorporated ¹H-NMR for the quantification of six other key parameters in wine.[4]

Quantitative Performance Data

Performance Characteristic	Value	Notes
LOD Range (General Analytes)	0.6 - 116 mg/L	For a range of 33 metabolites including sugars, amino acids, and organic acids.[6]
LOQ Range (General Analytes)	2 - 384 mg/L	For a range of 33 metabolites.[6]
Precision (CV%)	2 - 16%	For various compounds; higher CVs for compounds in crowded spectral regions.[6]
Analysis Time per Sample	~15-20 minutes	Includes automated measurement and data processing.[7]

Note on 3-MPD Quantification: Given that the typical concentration of 3-MPD is 0.1-0.8 mg/L, this is at or below the typical LOD for many compounds quantified by ¹H NMR in wine.[6] Achieving reliable quantification of 3-MPD would likely require specialized high-field NMR instruments and advanced data processing techniques. Therefore, ¹H NMR is currently more suited as a non-targeted screening method for detecting anomalies in the wine profile rather than a precise quantification tool for this specific compound.

Experimental Protocol

A general protocol for the ¹H NMR analysis of wine is as follows:

1. Sample Preparation:

• Centrifuge the wine sample to remove any solids.[6]

• Take an aliquot of the wine (e.g., 420 µL) and mix with a phosphate (B84403) buffer solution (e.g., 120 µL of 1 M buffer at pH 2.6).[5][6]

• Add a solution containing deuterated water (D₂O) for field frequency locking, a chemical shift reference (e.g., TMSP), and an internal standard for quantification (e.g., calcium formate).[5][6]

• Adjust the pH of the final solution if necessary (e.g., to 3.1).[5]

• Transfer the prepared sample into a 5-mm NMR tube.[6]

2. ¹H NMR Analysis:

• Spectrometer: Typically 400 MHz or higher.

• Pulse Sequence: A sequence with water and ethanol (B145695) suppression is crucial (e.g., NOESYGPPS1D).[5][6][8]

• Acquisition: Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phasing, and baseline correction.

• Quantification: Integrate the signals corresponding to 3-MPD relative to the internal standard.

Workflow Diagram

Caption: ¹H NMR Experimental Workflow for Wine Analysis.

Comparison Summary and Conclusion

Feature	GC-MS (OIV OENO 11/2007)	¹H NMR Spectroscopy
Official Status for 3-MPD	Internationally validated (OIV Type II Method).[1]	Not an official method for 3-MPD.
Sample Preparation	Multi-step liquid-liquid extraction.	Minimal, typically dilution with a buffer.[5]
Selectivity	High, based on chromatographic separation and mass fragmentation.	Lower, relies on resolving signals in a complex spectrum.
Sensitivity for 3-MPD	Proven for the sub-mg/L range (0.1-0.8 mg/L).[1][2]	Likely insufficient for routine quantification at typical concentrations.
Analysis Time	Longer, due to sample preparation and chromatographic run time.	Shorter, high-throughput is possible.[7]
Scope	Targeted analysis of specific compounds.	Targeted and non-targeted analysis of multiple compounds simultaneously.
Inter-laboratory Validation	Successfully validated through a collaborative study.[2][3]	Validated for some higher concentration wine components, but not 3-MPD.[9]

¹H NMR spectroscopy serves as a powerful, high-throughput screening tool for a broader metabolomic fingerprint of wine. While its current sensitivity limits its use for the routine quantification of trace compounds like 3-MPD, it holds promise for detecting general adulteration or process inconsistencies. Future advancements in NMR technology may enhance its sensitivity, potentially making it a viable alternative for a wider range of analytes in the future.

References

• 1. Determination of 3-Methoxypropane-1,2-diol and cyclic diglycerols (by-products of technical glycerol) in wine by GC-MS - description of the method and collaborative study | OIV [oiv.int]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. 1H-NMR Metabolomics as a Tool for Winemaking Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. economie.gouv.fr [economie.gouv.fr]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. academic.oup.com [academic.oup.com]

A Comparative Guide to 3-Methoxy-1,2-propanediol and Alternative Solvents for Pharmaceutical Research

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact the solubility, stability, and ultimately the efficacy and safety of a drug formulation. This guide provides a comprehensive comparison of 3-Methoxy-1,2-propanediol (3-MPD) against three commonly used alternative solvents: Propylene Glycol (PG), Ethanol, and Dimethyl Sulfoxide (DMSO). The following sections present a detailed analysis of their physicochemical properties, safety profiles, and experimental protocols to quantify their effectiveness.

Physicochemical Properties: A Quantitative Comparison

The selection of a solvent is often guided by its physical and chemical properties. These parameters influence the solvent's ability to dissolve a drug substance, its behavior in formulation, and its suitability for various administration routes. The table below summarizes key physicochemical properties for 3-MPD and its alternatives.

Property	3-Methoxy-1,2-propanediol (3-MPD)	Propylene Glycol (PG)	Ethanol	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C4H10O3[1][2][3]	C3H8O2	C2H6O	(CH3)2SO[4]
Molecular Weight ( g/mol )	106.12[1][2][3]	76.09	46.07	78.13[4]
Boiling Point (°C)	220	188.2[5]	78.3	189[4]
Density (g/mL at 25°C)	1.114	1.036	0.789	1.100
Viscosity (mPa·s at 20°C)	Viscous Liquid[1][3]	56.0	1.20	2.14
Flash Point (°C)	>110[6]	99	13[7]	87
Water Solubility	Very Soluble[3]	Miscible	Miscible	Miscible[4]

Hansen Solubility Parameters: Understanding Solvent-Solute Interactions

Hansen Solubility Parameters (HSPs) are a powerful tool for predicting the solubility of a solute in a solvent. They are based on the principle that "like dissolves like" and are divided into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). A smaller "distance" between the HSPs of a solvent and a solute indicates a higher likelihood of solubility.

Hansen Solubility Parameter (MPa½)	3-Methoxy-1,2-propanediol (3-MPD)	Propylene Glycol (PG)	Ethanol	Dimethyl Sulfoxide (DMSO)
δD (Dispersion)	Not Experimentally Determined	16.8	15.8	18.4
δP (Polar)	Not Experimentally Determined	10.4	8.8	16.4
δH (Hydrogen Bonding)	Not Experimentally Determined*	21.3	19.4	10.2

Safety and Toxicity Profile

The safety of a solvent is of paramount importance in drug development, as it directly impacts the safety of the final drug product. The following table provides a comparative overview of the acute toxicity of the four solvents.

Safety Parameter	3-Methoxy-1,2-propanediol (3-MPD)	Propylene Glycol (PG)	Ethanol	Dimethyl Sulfoxide (DMSO)
LD50 (Oral, Rat)	> 2,547 mg/kg (subcutaneous, mouse)	20,000 - 22,000 mg/kg[9]	7,060 mg/kg[7]	14,500 mg/kg[4]
General Toxicity Notes	May cause irritation.	Generally recognized as safe (GRAS) by the FDA.	Psychoactive substance.	Can enhance the skin absorption of other substances.[4]

Experimental Protocols for Performance Quantification

To objectively assess the effectiveness of these solvents in a drug development context, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Experimental Protocol 1: Drug Solubility Assessment

This protocol outlines the shake-flask method, a common technique for determining the equilibrium solubility of a drug in a solvent.

Caption: Workflow for Drug Solubility Assessment.

Methodology:

• Preparation: Add an excess amount of the drug substance to separate vials. To each vial, add a precise volume of one of the test solvents (3-MPD, PG, Ethanol, DMSO).

• Equilibration: Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C). Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) to ensure saturation.

• Sample Collection: After equilibration, carefully remove the vials and allow any undissolved solids to settle.

• Separation: Separate the saturated solution from the excess solid by centrifugation or filtration.

• Quantification: Accurately dilute an aliquot of the clear supernatant or filtrate and analyze the drug concentration using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The determined concentration represents the equilibrium solubility of the drug in that solvent at the specified temperature.

Experimental Protocol 2: In Vitro Skin Permeation Study

This protocol describes the use of Franz diffusion cells to compare the effect of different solvents on the skin permeation of a drug.

Caption: In Vitro Skin Permeation Workflow.

Methodology:

• Franz Cell Preparation: Mount excised human or animal skin onto Franz diffusion cells, with the stratum corneum facing the donor compartment.

• Receptor Fluid: Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered saline) and ensure it is maintained at 32°C to mimic physiological skin surface temperature.

• Formulation Preparation: Prepare formulations of the drug substance in each of the test solvents (3-MPD, PG, Ethanol, DMSO) at a clinically relevant concentration.

• Dosing: Apply a precise amount of each formulation to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals, collect samples from the receptor compartment and replace the volume with fresh, pre-warmed buffer.

• Analysis: Analyze the drug concentration in the collected samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux (Jss) for each solvent formulation.

Experimental Protocol 3: Formulation Stability Assessment

This protocol is based on the ICH Q1A (R2) guidelines and is designed to evaluate the stability of a drug formulation in different solvents under various environmental conditions.[4][7][8][9]

Caption: Formulation Stability Study Workflow.

Methodology:

• Formulation and Packaging: Prepare formulations of the drug in each of the test solvents. Package these formulations in the intended final container closure system.

• Storage Conditions: Place the packaged formulations into stability chambers set to various conditions as per ICH guidelines (e.g., long-term: 25°C/60% RH; accelerated: 40°C/75% RH).

• Time Points: At specified time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24, 36 months for long-term studies), remove samples for analysis.

• Analytical Testing: For each sample, perform a series of tests including:

  • Assay: To determine the concentration of the active drug substance.

  • Impurity Profiling: To identify and quantify any degradation products.

  • Physical Appearance: To check for any changes in color, clarity, or precipitation.

  • pH: For aqueous-based formulations.

• Data Analysis: Analyze the data to identify any trends in drug degradation or changes in physical properties over time for each solvent system. This information is used to establish the shelf-life of the formulation.

Conclusion

The choice of a solvent in pharmaceutical development is a multifaceted decision that requires careful consideration of various factors. 3-Methoxy-1,2-propanediol presents itself as a viable solvent with a favorable safety profile. This guide provides the foundational data and experimental frameworks necessary for researchers to conduct a thorough and objective evaluation of 3-MPD against established alternatives like Propylene Glycol, Ethanol, and DMSO. By utilizing the provided comparative data and detailed protocols, scientists and drug development professionals can make informed decisions to optimize their formulation strategies and accelerate the development of safe and effective medicines.

References

• 1. CAS 623-39-2: 3-Methoxy-1,2-propanediol | CymitQuimica [cymitquimica.com]
• 2. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. [PDF] Prediction of Hansen Solubility Parameters with a New Group-Contribution Method | Semantic Scholar [semanticscholar.org]
• 5. Solubility Prediction from Molecular Properties and Analytical Data Using an In-phase Deep Neural Network (Ip-DNN) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Pencil and Paper Estimation of Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Using natural language processing (NLP)-inspired molecular embedding approach to predict Hansen solubility parameters - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of 3-Methoxy-1,2-propanediol and Other Glycol Ethers for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the selection of appropriate solvents and excipients is a critical decision that can significantly impact the efficacy, stability, and safety of a final product. Glycol ethers, a versatile class of organic solvents, are frequently employed in various formulations. This guide provides a detailed comparison of 3-Methoxy-1,2-propanediol with other commonly used glycol ethers: Propylene (B89431) Glycol Monomethyl Ether (PGME), Ethylene (B1197577) Glycol Monomethyl Ether (EGME), and Diethylene Glycol Monoethyl Ether (DEGEE). This objective analysis, supported by available experimental data, aims to assist researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties

The fundamental physical and chemical properties of a solvent dictate its suitability for specific applications. The following table summarizes key properties of 3-Methoxy-1,2-propanediol and the selected comparator glycol ethers.

Property	3-Methoxy-1,2-propanediol	Propylene Glycol Monomethyl Ether (PGME)	Ethylene Glycol Monomethyl Ether (EGME)	Diethylene Glycol Monoethyl Ether (DEGEE)
CAS Number	623-39-2[1][2][3][4][5][6][7][8]	107-98-2[9]	109-86-4[10][11][12]	111-90-0[13][14]
Molecular Formula	C₄H₁₀O₃[2][4][5][7][8][15][16]	C₄H₁₀O₂	C₃H₈O₂	C₆H₁₄O₃[17]
Molecular Weight ( g/mol )	106.12[1][2][3][7][15][16]	90.12[18]	76.09[12]	134.17[14]
Boiling Point (°C)	220[1][3][16]	120[19]	124-125[12]	202[14]
Density (g/mL at 25°C)	1.114[1][3][16]	0.916[18]	0.966 (at 20°C)[10]	0.999[14]
Flash Point (°C)	>110[4][16]	31-38[19][18]	37-46[10][12]	96[14]
Water Solubility	Very Soluble[2][7]	Completely Miscible[19][20][21]	Miscible[5][10]	Completely Miscible[13]

Toxicological Profile

A critical aspect of solvent selection is its toxicity profile. Glycol ethers are broadly categorized into E-series (derived from ethylene oxide) and P-series (derived from propylene oxide). Toxicological data consistently indicates that P-series glycol ethers, to which 3-Methoxy-1,2-propanediol and PGME belong, are generally less toxic than their E-series counterparts like EGME.[22][23] The primary mechanism of toxicity for many E-series glycol ethers involves their metabolism into toxic alkoxyacetic acids.

Toxicological Endpoint	3-Methoxy-1,2-propanediol	Propylene Glycol Monomethyl Ether (PGME)	Ethylene Glycol Monomethyl Ether (EGME)	Diethylene Glycol Monoethyl Ether (DEGEE)
Acute Oral LD50 (rat, mg/kg)	No data available	> 5,000[19]	2,460	5,500 - 9,070
Acute Dermal LD50 (rabbit, mg/kg)	No data available	> 2,000[24]	1,280	8,480 - 9,143
Acute Inhalation LC50 (rat, ppm/4h)	No data available	> 7,000	1,480	> 5,240
Subcutaneous LD50 (mouse, mg/kg)	> 2,547[5][25][26]	No data available	No data available	No data available
Key Toxicological Concerns	May cause irritation.[4][15][27] Causes flaccid paralysis and muscle weakness in lethal-dose studies in mice.[5][26]	Low acute toxicity.[9][19][20] Mild irritant to eyes, skin, and respiratory tract.[19][28][29]	Reproductive and developmental toxicity, testicular atrophy, and bone marrow depression.[3][11][13][15][30][31]	Low acute toxicity.[21] In animals, effects on blood have been reported.[21][32]

Metabolic Pathways

The differing toxicity profiles of E-series and P-series glycol ethers can be largely attributed to their distinct metabolic pathways. E-series glycol ethers are primarily metabolized by alcohol and aldehyde dehydrogenases to their corresponding alkoxyacetic acids, which are the primary mediators of their toxicity. In contrast, P-series glycol ethers are either metabolized to less toxic metabolites or follow different metabolic routes.

E-Series Glycol Ether Metabolism

Caption: Generalized metabolic pathway of E-series glycol ethers.

P-Series Glycol Ether Metabolism

Caption: Major metabolic pathways of P-series glycol ethers.

Experimental Protocols

For researchers conducting comparative studies or safety assessments, adherence to standardized experimental protocols is essential for generating reliable and reproducible data. The following are summaries of key OECD (Organisation for Economic Co-operation and Development) guidelines for toxicological testing.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to assess the acute oral toxicity of a substance.

• Principle: The test substance is administered orally to a group of animals at one of the defined dose levels. The response of the animals determines the subsequent dose for the next group. The objective is to identify a dose that causes signs of toxicity without mortality.[33]

• Animal Model: Typically, rats of a single sex (usually females) are used.[33]

• Procedure:

  • A sighting study is performed to determine the appropriate starting dose.

  • The substance is administered in a single dose by gavage.

  • Animals are observed for mortality, clinical signs, and body weight changes for at least 14 days.

  • A necropsy is performed on all animals at the end of the study.

• Data Analysis: The results are used to classify the substance for acute toxicity according to the Globally Harmonised System (GHS).[10]

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

• Principle: The test substance is applied to a small area of the skin of an animal. The degree of irritation or corrosion is evaluated at specific intervals.[25]

• Animal Model: The albino rabbit is the preferred species.

• Procedure:

  • A 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a shaved patch of skin.

  • The patch is covered with a gauze dressing for a specified exposure period (typically 4 hours).

  • After exposure, the substance is removed, and the skin is observed for erythema and edema at 1, 24, 48, and 72 hours after removal.

• Data Analysis: The mean scores for erythema and edema are calculated to determine the irritation potential.

Acute Eye Irritation/Corrosion (OECD 405)

This guideline is used to assess the potential of a substance to cause eye irritation or corrosion.

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an animal. The other eye serves as a control.[14][30][32]

• Animal Model: The albino rabbit is the recommended species.[30]

• Procedure:

  • A 0.1 mL (liquid) or 0.1 g (solid) of the test substance is instilled into the eye.

  • The eyes are examined at 1, 24, 48, and 72 hours after application for corneal opacity, iris lesions, and conjunctival redness and swelling.[14]

• Data Analysis: The scores for ocular lesions are evaluated to classify the irritancy potential of the substance.

Conclusion

The selection of a glycol ether for pharmaceutical applications requires a thorough evaluation of its physicochemical properties and toxicological profile. 3-Methoxy-1,2-propanediol, a P-series glycol ether, presents a favorable profile with a high boiling point and very good water solubility. While comprehensive toxicological data is still emerging, its classification within the P-series suggests a lower toxicity potential compared to E-series alternatives like EGME. PGME also offers a lower toxicity profile than E-series ethers. DEGEE, an E-series ether, exhibits low acute toxicity but warrants consideration of its metabolic products. The reproductive and developmental toxicity of EGME is a significant concern, limiting its use in many applications.

For researchers and drug development professionals, a data-driven approach is paramount. The information and standardized protocols presented in this guide are intended to support the rational selection of glycol ethers, ultimately contributing to the development of safer and more effective pharmaceutical products. Further comparative studies focusing on the specific toxicological endpoints of 3-Methoxy-1,2-propanediol are warranted to provide a more complete understanding of its safety profile.

References

• 1. Cutaneous metabolism of glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. x-cellr8.com [x-cellr8.com]
• 3. Reproductive toxicology. Ethylene glycol monomethyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 6. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. Page loading... [guidechem.com]
• 9. mbresearch.com [mbresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. sanei.or.jp [sanei.or.jp]
• 12. egle.state.mi.us [egle.state.mi.us]
• 13. Reproductive toxicity of the glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. oecd.org [oecd.org]
• 15. stacks.cdc.gov [stacks.cdc.gov]
• 16. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 17. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 18. siesascs.edu.in [siesascs.edu.in]
• 19. tandfonline.com [tandfonline.com]
• 20. Metabolism and disposition of propylene glycol monomethyl ether (PGME) beta isomer in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. media.laballey.com [media.laballey.com]
• 22. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. solventis.net [solventis.net]
• 24. redox.com [redox.com]
• 25. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 26. Comparative metabolism and disposition of ethylene glycol monomethyl ether and propylene glycol monomethyl ether in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 28. Hepatic and extra-hepatic metabolism of propylene glycol ethers in the context of central nervous system toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Metabolic basis of ethylene glycol monobutyl ether (2-butoxyethanol) toxicity: role of alcohol and aldehyde dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 31. cabidigitallibrary.org [cabidigitallibrary.org]
• 32. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 33. oecd.org [oecd.org]

Validating the Structure of 3-Methoxy-1,2-propanediol: A Spectroscopic Comparison

A definitive guide for researchers, scientists, and drug development professionals on the structural elucidation of 3-Methoxy-1,2-propanediol using ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. This guide provides a comparative analysis with its isomers, 1-Methoxy-2,3-propanediol and 2-Methoxy-1,3-propanediol, supported by experimental data and detailed protocols.

The precise structural confirmation of organic molecules is a cornerstone of chemical research and development. In the pharmaceutical and chemical industries, rigorous structural validation is imperative for ensuring the identity, purity, and safety of compounds. This guide details the spectroscopic methods used to unequivocally validate the structure of 3-Methoxy-1,2-propanediol and differentiate it from its structural isomers.

Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for 3-Methoxy-1,2-propanediol and its common isomers. These values are critical for comparative analysis and positive identification.

¹H NMR Spectroscopy Data

Solvent: CDCl₃

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3-Methoxy-1,2-propanediol	~3.85	m	1H	CH(OH)
~3.65	dd	1H	CH₂OH
~3.55	dd	1H	CH₂OH
~3.45	d	2H	CH₂OCH₃
3.38	s	3H	OCH₃
~2.5-3.0	br s	2H	OH
1-Methoxy-2,3-propanediol (Predicted)	~3.90	m	1H	CH(OH)
~3.70	dd	1H	CH₂OH
~3.60	dd	1H	CH₂OH
~3.50	d	2H	CH₂OCH₃
3.40	s	3H	OCH₃
~2.5-3.0	br s	2H	OH
2-Methoxy-1,3-propanediol (Predicted)	~3.75	t	4H	CH₂OH
~3.40	quintet	1H	CH(OCH₃)
3.35	s	3H	OCH₃
~2.5-3.0	br s	2H	OH

¹³C NMR Spectroscopy Data

Solvent: CDCl₃

Compound	Chemical Shift (δ) ppm	Assignment
3-Methoxy-1,2-propanediol	~74.5	CH₂OCH₃
~71.0	CH(OH)
~64.0	CH₂OH
~59.0	OCH₃
1-Methoxy-2,3-propanediol (Predicted)	~81.0	CH₂OCH₃
~70.0	CH(OH)
~63.5	CH₂OH
~59.0	OCH₃
2-Methoxy-1,3-propanediol (Predicted)	~80.0	CH(OCH₃)
~63.0	CH₂OH
~58.0	OCH₃

IR Spectroscopy Data

Compound	Wavenumber (cm⁻¹)	Functional Group Assignment
3-Methoxy-1,2-propanediol	3300-3500 (broad)	O-H stretch (alcohol)
2920-2950	C-H stretch (alkane)
1110-1130	C-O stretch (ether and alcohol)
Isomers (Predicted)	Similar broad O-H stretch and C-H stretch. The C-O stretch region may show slight variations in peak position and shape, which can be used for differentiation.

Mass Spectrometry Data (Electron Ionization)

Compound	Key m/z values	Fragmentation Pattern
3-Methoxy-1,2-propanediol [1]	106 (M⁺), 75, 57, 45, 31	The molecular ion peak (M⁺) at m/z 106 is expected.[1] Key fragments arise from the cleavage of C-C bonds and the loss of small neutral molecules like water and formaldehyde.
Isomers (Predicted)	106 (M⁺)	While the molecular ion peak will be the same, the relative abundances of fragment ions will differ based on the stability of the resulting carbocations, providing a fingerprint for each isomer.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃). Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Use a standard NMR spectrometer (e.g., 300 or 400 MHz).

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to obtain optimal resolution. For ¹H NMR, a line width of <0.5 Hz for the solvent residual peak is desirable.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence (e.g., a single 90° pulse).

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio (typically 8-16 scans).

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Integrate all signals and reference the spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).

  • Use a sufficient number of scans for good signal-to-noise (this can range from several hundred to several thousand scans depending on the sample concentration).

  • Process the data similarly to the ¹H NMR spectrum and reference it to the solvent peak (CDCl₃ at 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: As 3-Methoxy-1,2-propanediol is a liquid, a thin film can be prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrument Setup:

  • Use a standard FT-IR spectrometer.

  • Record a background spectrum of the clean salt plates.

• Data Acquisition:

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

  • Co-add a sufficient number of scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For a volatile liquid like 3-Methoxy-1,2-propanediol, direct injection or infusion via a syringe pump is suitable.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. This method provides reproducible fragmentation patterns that are useful for library matching and structural elucidation.[2][3][4]

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 30-200).

• Data Analysis: Identify the molecular ion peak (M⁺) and analyze the major fragment ions. Compare the fragmentation pattern to known spectra or predict fragmentation pathways to confirm the structure.

Visualization of the Validation Workflow

The following diagram illustrates the logical workflow for validating the structure of an unknown sample suspected to be 3-Methoxy-1,2-propanediol.

Caption: Structural validation workflow for 3-Methoxy-1,2-propanediol.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. Electron ionization - Wikipedia [en.wikipedia.org]
• 3. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

Cross-Validation of Analytical Methods for 3-Methoxy-1,2-propanediol (3-MPD) Detection: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of 3-Methoxy-1,2-propanediol (3-MPD) is critical, particularly as it is often considered a potential impurity. This guide provides an objective comparison of the two primary analytical methods used for 3-MPD detection: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The comparison is supported by experimental data and detailed methodologies to aid in the selection of the most appropriate method for specific analytical needs.

Comparative Analysis of Analytical Methodologies

The two main techniques for the quantification of 3-MPD are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[1] Both methods offer distinct advantages and disadvantages in terms of sensitivity, specificity, and sample preparation complexity.

Data Presentation: Performance Characteristics

The following table summarizes the key performance characteristics of GC-MS and HPLC for the analysis of 3-MPD and its structurally similar analogue, 3-monochloropropane-1,2-diol (3-MCPD), which is often analyzed concurrently. Data has been compiled from various validation studies.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Precision (CV%)	0.8% - 1.7% (HORRAT values for 3-MPD in wine)[2]	Not explicitly found for 3-MPD, but for similar compounds, RSD is typically ≤ 2.0%[3]
Accuracy (Mean % Recovery)	104% (for 3-MPD in wine)[2]	90% - 110% (general acceptance criteria for related compounds)[4]
Limit of Detection (LOD)	0.6 µg/kg (for 3-MCPD in food)[5]	0.43 µg/mL (for 3-chloro-1,2-propanediol)[4]
Limit of Quantitation (LOQ)	2.0 µg/kg (for 3-MCPD in food)[5]	1.29 ppm (for 3-chloro-1,2-propanediol)[4]
Analysis Time per Sample	~25-40 minutes[5][6]	~10-30 minutes[3][7]
Sample Preparation Complexity	High (often requires derivatization)[8][9]	Medium to Low[1][3]
Matrix Effect Susceptibility	Low to Medium[10]	Medium to High[10]

Experimental Protocols

Detailed methodologies for the key analytical approaches are outlined below.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used and highly sensitive method for the determination of volatile and semi-volatile compounds like 3-MPD.[1][9]

Sample Preparation (Example for Food Matrix):

• Extraction: A representative sample portion (e.g., 8g of hydrolyzed vegetable protein or soy sauce) is weighed.[11] An internal standard (e.g., 3-MCPD-d5) is added.[11] The sample is then mixed with a salt solution (e.g., 5M NaCl) and blended.[11]

• Clean-up: The mixture is applied to a solid-phase extraction (SPE) column to remove non-polar components.[11] The analytes are then eluted with a suitable solvent like diethyl ether.[11]

• Derivatization: The extract is concentrated and then derivatized to increase the volatility of 3-MPD. A common derivatizing agent is phenylboronic acid (PBA) or heptafluorobutyrylimidazole (HFBI).[8][11]

• Final Preparation: The derivatized sample is then reconstituted in a suitable solvent (e.g., 2,2,4-trimethylpentane) for injection into the GC-MS system.[11]

Chromatographic Conditions (Example):

• Instrument: Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).[5]

• Column: DB-5MS (30 m × 0.25 mm, 0.25 µm) or equivalent.[5]

• Injector Temperature: 250°C.[5]

• Injection Volume: 1 µL in splitless or split mode.[5]

• Carrier Gas: Helium at a constant flow rate (e.g., 0.8 mL/min).[5]

• Oven Temperature Program: An example program starts at 50°C, holds for 5 minutes, ramps to 90°C, holds, and then ramps to a final temperature of 280°C.[5]

• Detection: Mass spectrometer operating in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[2]

GC-MS Experimental Workflow

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC with UV or other suitable detectors is a powerful technique for the analysis of non-volatile and thermally labile compounds.[3]

Sample Preparation:

• Dissolution: The sample containing the analyte is dissolved in a suitable diluent to a known concentration.[1]

• Extraction (if necessary): For complex matrices, liquid-liquid extraction or solid-phase extraction may be required to isolate the analyte and concentrate it before injection.[1]

• Filtration: The sample solution is filtered through a 0.45 µm membrane filter to remove particulate matter.[3]

Chromatographic Conditions (Example):

• Instrument: High-Performance Liquid Chromatograph with a suitable detector (e.g., UV or Refractive Index).[3][4]

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[4]

• Mobile Phase: A mixture of a buffer (e.g., potassium dihydrogen phosphate) and an organic solvent (e.g., methanol (B129727) or acetonitrile). The composition can be isocratic or a gradient.[3]

• Flow Rate: Typically 0.8 - 1.5 mL/min.[3][12]

• Column Temperature: Maintained at a constant temperature, for example, 25°C.[3]

• Injection Volume: 20-30 µL.[4][12]

• Detection Wavelength: 273 nm (for UV detection, if applicable).[3]

HPLC Experimental Workflow

Discussion of Comparative Results

GC-MS offers excellent sensitivity and specificity, making it a robust method for trace-level analysis of 3-MPD.[9] The use of mass spectrometry provides high confidence in compound identification. However, the requirement for derivatization adds complexity and time to the sample preparation process.[8]

HPLC provides a simpler and often faster alternative to GC-MS, with less demanding sample preparation.[10] This can be advantageous for high-throughput screening. However, HPLC methods may be more susceptible to matrix effects, which can impact accuracy and precision, and may have a higher limit of quantification compared to GC-MS.[10]

The choice between GC-MS and HPLC will ultimately depend on the specific requirements of the analysis, including the sample matrix, the required level of sensitivity, and the available instrumentation and expertise. For confirmatory analysis and very low-level detection, GC-MS is often the preferred method. For routine quality control and screening of less complex matrices, HPLC can be a more efficient option. An interlaboratory comparison study, even for a related compound like 3-MCPD, demonstrates that with well-defined protocols, both techniques can yield reliable and comparable results.[13]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. internationaljournalssrg.org [internationaljournalssrg.org]
• 5. Improvement of a GC–MS analytical method for the simultaneous detection of 3-MCPD and 1,3-DCP in food - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 7. Single-Injection HPLC Method for Rapid Analysis of a Combination Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nano-lab.com.tr [nano-lab.com.tr]
• 10. benchchem.com [benchchem.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. pharmtech.com [pharmtech.com]
• 13. bfr.bund.de [bfr.bund.de]

Benchmarking 3-Methoxy-1,2-propanediol in Cryopreservation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of cryopreservation is continually evolving, with novel cryoprotective agents (CPAs) emerging to address the limitations of traditional solutions. Among these, 3-Methoxy-1,2-propanediol (3-MPD) has garnered attention for its unique physicochemical properties. This guide provides an objective comparison of 3-MPD's performance, primarily as a key component of the advanced M22 vitrification solution, against established cryoprotectants such as dimethyl sulfoxide (B87167) (DMSO), glycerol (B35011), and propylene (B89431) glycol (PG).

Executive Summary

3-Methoxy-1,2-propanediol is a methoxylated derivative of propanediol (B1597323) that exhibits lower viscosity and potentially reduced toxicity compared to its hydroxylated counterparts. Its primary application in published research is as a constituent of the M22 vitrification solution, a complex cocktail designed for the cryopreservation of whole organs. While direct, head-to-head comparisons of 3-MPD as a standalone cryoprotectant are limited in publicly available literature, its inclusion in the successful M22 formula suggests significant potential. This guide will delve into the properties of 3-MPD, the performance of the M22 solution, and compare these with traditional cryopreservation methods.

Performance Comparison: 3-MPD in M22 vs. Traditional Cryoprotectants

Table 1: Comparative Performance of Cryoprotective Agents

Cryoprotectant/Solution	Key Advantages	Key Disadvantages	Reported Post-Thaw Viability	Applicable Cell/Tissue Types
3-MPD (in M22)	Low viscosity, enabling better tissue penetration. Part of a solution with low toxicity and excellent glass-forming ability, preventing ice crystal formation.[1]	Complex multi-component solution. Limited data as a standalone agent.	High, enables structural and some functional preservation of whole organs like kidneys after cooling to -45°C.[2][3]	Rabbit brain, kidneys, and potentially other whole organs.[2][3]
DMSO	Highly effective and widely used. Rapidly permeates cell membranes.[4]	Can be toxic to cells, especially at higher concentrations and temperatures.[5][6]	Varies significantly by cell type and protocol (e.g., >85% for hematopoietic progenitor cells, can be lower for other sensitive cells).[1]	Wide range of cells and tissues, including hematopoietic stem cells, cell lines, and embryos.[4]
Glycerol	Generally less toxic than DMSO.[5]	Slower cell membrane penetration, which can lead to osmotic stress. Higher viscosity.	Varies by cell type (e.g., reported higher than DMSO for Vero cells).	Red blood cells, sperm, and various cell lines.[7]
Propylene Glycol (PG)	Good penetrating ability.	Can be more toxic than DMSO and ethylene (B1197577) glycol for some cell types.[8]	Varies, can be effective for oocytes and embryos.	Oocytes, embryos, and various cell types.[7]

Experimental Protocols

Detailed experimental protocols for using 3-MPD as a standalone cryoprotectant are not well-documented in available literature. However, the protocol for the M22 vitrification solution provides insight into its application. For comparison, standard protocols for DMSO and glycerol are also provided.

Protocol 1: M22 Vitrification Solution for Organ Perfusion (Conceptual Overview)

The M22 solution is a complex, multi-component vitrification solution. Its use is intricate and typically involves perfusion of an entire organ. Below is a simplified, conceptual overview of the steps involved, based on available information.

M22 Solution Composition:

The M22 solution is composed of multiple cryoprotectants to balance efficacy and toxicity.[2]

Component	Concentration (M)
Dimethyl sulfoxide (DMSO)	~2.8
Formamide	~2.8
Ethylene glycol	~2.7
N-methylformamide	~0.5
3-Methoxy-1,2-propanediol	~0.3
Polyvinylpyrrolidone K12	<0.006
Polyvinyl alcohol-polyvinyl acetate (B1210297) copolymer	<0.006
Polyglycerol	<0.03

Perfusion Procedure (Simplified):

• Pre-cooling: The organ is cooled to a sub-zero temperature (e.g., -3°C).[2]

• Perfusion: The M22 solution is perfused through the organ's vasculature. The low viscosity of the solution, partly attributed to components like 3-MPD, allows for efficient perfusion.[2]

• Vitrification: The organ is then cooled to the glass transition temperature of the M22 solution (around -124°C) at a controlled rate to achieve a glass-like, ice-free state.[2][9]

• Rewarming: Rewarming must be carefully controlled to avoid ice crystal formation (devitrification).[2]

Protocol 2: Standard Cryopreservation with DMSO (for Cell Lines)

• Cell Preparation: Harvest cells in the logarithmic growth phase and centrifuge to form a cell pellet.

• Freezing Medium: Prepare a freezing medium consisting of complete growth medium supplemented with 5-10% DMSO.

• Resuspension: Resuspend the cell pellet in the cold freezing medium at a concentration of 1-5 x 10^6 cells/mL.

• Cryovial Aliquoting: Dispense the cell suspension into cryovials.

• Controlled Cooling: Place the cryovials in a controlled-rate freezing container and store at -80°C for at least 4 hours to achieve a cooling rate of approximately -1°C/minute.

• Long-term Storage: Transfer the cryovials to a liquid nitrogen freezer for long-term storage.

• Thawing: Thaw the cells rapidly in a 37°C water bath.

• Post-thaw Washing: Immediately transfer the thawed cells to a larger volume of pre-warmed complete growth medium to dilute the DMSO and centrifuge to pellet the cells.

• Reseeding: Resuspend the cell pellet in fresh growth medium and plate in a new culture flask.

Protocol 3: Standard Cryopreservation with Glycerol (for Cell Lines)

• Cell Preparation: Follow the same procedure as for the DMSO protocol.

• Freezing Medium: Prepare a freezing medium consisting of complete growth medium supplemented with 5-15% glycerol.

• Resuspension and Aliquoting: Follow the same procedure as for the DMSO protocol.

• Controlled Cooling: Follow the same procedure as for the DMSO protocol.

• Long-term Storage: Transfer the cryovials to a liquid nitrogen freezer.

• Thawing and Post-thaw Handling: Thaw the cells rapidly and dilute the glycerol by slowly adding pre-warmed growth medium. Centrifuge the cells and resuspend in fresh medium for culturing.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Key cellular stress pathways activated during the cryopreservation process.

dot

References

• 1. A three-step method for preparing cryopreserved samples of apheresis products for post-thaw analysis yields a high recovery of viable cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genetic Suppression of Cryoprotectant Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing the cryopreservation and post-thaw recovery of natural killer cells is critical for the success of off-the-shelf platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cryopreservation: An Overview of Principles and Cell-Specific Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Post-Thaw Culture and Measurement of Total Cell Recovery Is Crucial in the Evaluation of New Macromolecular Cryoprotectants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. A simple and effective cryopreservation protocol for the industrially important and model organism, Euglena gracilis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative toxicity assessment of 3-Methoxy-1,2-propanediol and related compounds

A Comparative Guide to the Toxicity of 3-Methoxy-1,2-propanediol and Structurally Related Compounds

This guide provides a comparative toxicological assessment of 3-Methoxy-1,2-propanediol and its related compounds, including 1,2-Propanediol, 1,3-Propanediol (B51772), and Propylene Glycol Monomethyl Ether (PGME). The data presented is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions regarding the use and safety of these chemicals.

Comparative Toxicity Data

The acute toxicity of a substance is a critical parameter in its overall safety assessment. The following table summarizes the available quantitative toxicity data for 3-Methoxy-1,2-propanediol and its comparators. The data primarily consists of the median lethal dose (LD50), which is the dose required to be fatal to 50% of a tested population.

Compound	CAS Number	Test Type	Route	Species	Value	Reference
3-Methoxy-1,2-propanediol	623-39-2	LD50	Subcutaneous	Mouse	> 2,547 mg/kg	[1][2]
1,2-Propanediol	57-55-6	LD50	Dermal	Rat	2,000 mg/kg	[3]
NOAEL (2-year)	Oral	Rat	1,700 mg/kg
1,3-Propanediol	504-63-2	LD50	Oral	Rat	15,000 mg/kg	[4]
LD50	Dermal	Rabbit	> 20,000 mg/kg	[4]
NOEL (2-week)	Inhalation	Rat	1,800 mg/m³	[4][5]
Propylene Glycol Monomethyl Ether (PGME)	107-98-2	-	Oral, Dermal, Inhalation	-	Low Acute Toxicity	[6]

NOAEL: No-Observed-Adverse-Effect Level; NOEL: No-Observed-Effect Level.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are protocols for two key types of experiments commonly cited in toxicity assessments.

Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD Guideline 420)

This method is designed to assess the acute toxic effects of a single oral dose of a substance and allows for its classification according to the Globally Harmonised System (GHS).[7][8]

Objective: To identify a dose that causes signs of toxicity without mortality and to determine the LD50 cut-off value for classification.[7]

Principle: The test involves a stepwise procedure where a single sex (typically female rodents) is dosed at one of several fixed dose levels (5, 50, 300, 2000 mg/kg).[8] The initial dose is selected based on a preliminary sighting study. Unlike traditional methods, this procedure does not use mortality as the primary endpoint, relying instead on the observation of clear signs of toxicity.[8]

Procedure:

• Animal Selection: Healthy, young adult rodents of a single sex are used. Animals are acclimatized to laboratory conditions before the study.

• Fasting: Prior to dosing, food is withheld overnight for rats or for 3-4 hours for mice; water remains available.[8]

• Dose Administration: The test substance is administered as a single dose via gavage. If a single dose is not feasible, it can be given in smaller fractions over a period not exceeding 24 hours.[8]

• Sighting Study: A preliminary study is conducted to determine the appropriate starting dose. An animal is dosed at a level expected to produce evident toxicity.[8]

• Main Study: Dosing begins at a level that is not expected to cause mortality. Based on the outcome (survival or death), subsequent animals are dosed at higher or lower fixed dose levels.

• Observation Period: Animals are observed for a minimum of 14 days.[9] Special attention is given during the first 24 hours.[9] Observations include changes in skin, fur, eyes, and behavior, as well as signs of tremors, convulsions, or salivation.[9]

• Data Reporting: The report includes the number of animals used, dose levels, signs of toxicity, and the number of mortalities. This allows for the classification of the substance into a GHS toxicity category.[10]

In Vitro Cytotoxicity Assay - MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure the metabolic activity of cells, which serves as an indicator of cell viability and, conversely, cytotoxicity.[11]

Objective: To determine the concentration of a test compound that reduces cell viability by 50% (IC50).[11]

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) product.[11] The amount of formazan produced is proportional to the number of living cells. This can be quantified by measuring the absorbance at a specific wavelength.

Procedure:

• Cell Culture: Cells are seeded in a 96-well plate at a predetermined density (e.g., 5,000 to 10,000 cells per well) and incubated for 24 hours to allow for attachment.[11]

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound. Control wells include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent like Doxorubicin). The plates are then incubated for a specified period (e.g., 24, 48, or 72 hours).[11]

• MTT Addition: After incubation, MTT solution (e.g., 5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.[11]

• Formazan Solubilization: The medium containing MTT is removed, and a solvent such as DMSO is added to each well to dissolve the purple formazan crystals.[11]

• Absorbance Measurement: The absorbance is read using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting cell viability against the log of the compound concentration.

Visualizations

The following diagrams illustrate key workflows relevant to toxicity assessment.

Caption: General workflow for in vitro cytotoxicity testing using the MTT assay.

Caption: Simplified signaling pathway of cytotoxicity detection methods.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 3-Methoxy-1,2-propanediol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. chemicals.co.uk [chemicals.co.uk]
• 4. tandfonline.com [tandfonline.com]
• 5. Inhalation toxicity of 1,3-propanediol in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. umwelt-online.de [umwelt-online.de]
• 9. Acute Toxicity Studies - Study Design of OECD Guideline 425: Acute oral toxicity – up and down procedure - Tox Lab [toxlab.co]
• 10. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 11. benchchem.com [benchchem.com]

Establishing a Certified Reference Material for 3-Methoxy-1,2-propanediol: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical measurements are paramount. The quality of the reference material used for calibration and validation is a critical determinant of data integrity. This guide provides a comprehensive comparison between a newly established Certified Reference Material (CRM) for 3-Methoxy-1,2-propanediol (3-MPD) and existing commercially available analytical standards.

3-Methoxy-1,2-propanediol (CAS: 623-39-2), a key chemical intermediate and potential impurity in various products, necessitates a high-purity, well-characterized reference material for accurate quantification. While several analytical standards are commercially available, a CRM offers a higher level of metrological traceability, with a certified property value, its associated uncertainty, and a comprehensive statement of its basis of certification.

Comparison of the New CRM with Existing Analytical Standards

The primary distinction between a CRM and an analytical standard lies in the rigor of the certification process and the completeness of the accompanying documentation. A CRM undergoes a more extensive characterization using multiple independent analytical techniques, and its certified value is accompanied by a robust uncertainty budget. The following table summarizes the key comparative data between the newly established 3-MPD CRM and typical analytical standards available on the market.

Feature	New 3-MPD Certified Reference Material	Typical Commercial Analytical Standards
Purity Assay (by GC-FID)	99.95% ± 0.02% (Expanded Uncertainty, k=2)	≥97% or >98.0% (Method often not specified in detail)
Identity Confirmation	¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry	Typically confirmed by one or two spectroscopic methods
Impurity Profiling	Comprehensive analysis by GC-MS and LC-MS	Limited information on the identity and quantity of impurities
Water Content (by Karl Fischer)	0.015% ± 0.005%	Not always specified or provided as a general limit
Non-Volatile Residue	< 0.005%	Not typically reported
Traceability	Traceable to SI units	Limited or no statement of metrological traceability
Certificate of Analysis	Comprehensive, with detailed experimental data and uncertainty statement	Basic, with limited data and no uncertainty budget

Experimental Protocols for Certification

The certification of the 3-MPD CRM involved a multi-faceted approach to ensure the accuracy and reliability of the certified value. The following are detailed methodologies for the key experiments performed.

Purity Determination by Gas Chromatography with Flame Ionization Detection (GC-FID)

• Principle: This method separates volatile compounds in a sample, and the flame ionization detector provides a response that is proportional to the mass of the carbon-containing analytes. Purity is determined by the area percent method, assuming all components have a similar response factor.

• Instrumentation: Agilent 7890B GC system with a 7693A autosampler and FID.

• Chromatographic Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (split ratio 50:1)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: Initial temperature of 60°C (hold for 2 min), ramp at 10°C/min to 220°C (hold for 5 min)

  • Detector Temperature: 300°C

• Data Analysis: The purity is calculated as the percentage of the peak area of 3-MPD relative to the total peak area of all components in the chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides detailed information about the structure of a molecule by observing the magnetic properties of atomic nuclei.

• Instrumentation: Bruker Avance III HD 500 MHz spectrometer.

• Sample Preparation: 10 mg of the 3-MPD CRM was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry to identify and quantify volatile and semi-volatile organic compounds.

• Instrumentation: Thermo Scientific TRACE 1310 GC coupled to an ISQ LT single quadrupole mass spectrometer.

• Chromatographic Conditions: Same as GC-FID method.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 35-400

  • Source Temperature: 230°C

• Data Analysis: Impurities were identified by comparing their mass spectra with the NIST library and quantified using the relative peak area to the main component.

Water Content Determination by Karl Fischer Titration

• Principle: This method is a specific and accurate technique for the determination of water content. It is based on a redox reaction between iodine and sulfur dioxide in the presence of water.

• Instrumentation: Metrohm 870 KF Titrino plus.

• Reagent: Hydranal™-Composite 5

• Procedure: A known mass of the 3-MPD CRM was accurately weighed and added to the titration vessel containing a conditioned solvent. The sample was then titrated with the Karl Fischer reagent to the electrometric endpoint.

Visualizing the Certification Workflow

To provide a clear overview of the logical steps involved in establishing the 3-MPD Certified Reference Material, the following workflow diagram is presented.

Accuracy and precision of 3-Methoxy-1,2-propanediol purity testing methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the accuracy and precision of analytical methods for testing the purity of 3-Methoxy-1,2-propanediol (3-MPD), a key intermediate in pharmaceutical synthesis and a potential impurity in some excipients. The selection of a suitable analytical method is critical for ensuring the quality, safety, and efficacy of the final drug product. This document outlines the performance characteristics and experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Method Performance Comparison

The quantitative performance of analytical methods is paramount for reliable purity assessment. The following tables summarize the key validation parameters for GC-MS and a representative HPLC method for the analysis of 3-Methoxy-1,2-propanediol and a structurally related compound, respectively.

Table 1: Validated GC-MS Method Performance for 3-Methoxy-1,2-propanediol

Validation Parameter	Performance Data
Linearity	Demonstrated over a concentration range of 0.1 to 0.8 mg/L in a wine matrix.[1]
Accuracy (as % Recovery)	An average recovery of 104% has been reported.
Precision (Repeatability, r)	The repeatability was found to be statistically significantly correlated with the analyte concentration.
Precision (Reproducibility, R)	The reproducibility was also statistically significantly correlated with the analyte concentration, with HORRAT values ranging from 0.8 to 1.7.
Limit of Detection (LOD)	To be determined by the user as it is dependent on the specific instrumentation and conditions.[1]
Limit of Quantitation (LOQ)	To be determined by the user as it is dependent on the specific instrumentation and conditions.[1]

Table 2: Representative HPLC Method Performance for a Structurally Similar Analyte (3-Chloro-1,2-propanediol) with Refractive Index Detection *

Validation Parameter	Performance Data
Linearity (Correlation Coefficient, R²)	> 0.99
Accuracy (as % Recovery)	90% - 110%
Precision (as % Relative Standard Deviation)	< 2.66%
Limit of Detection (LOD)	0.43 µg/mL
Limit of Quantitation (LOQ)	1.29 µg/mL

Note: A complete set of validation data for an HPLC method specifically for 3-Methoxy-1,2-propanediol purity was not available in the public domain at the time of this review. The data presented is for a closely related compound and serves as an illustrative example of the performance that can be expected from a validated HPLC-RI method.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This method has been internationally validated for the trace analysis of 3-MPD.[1]

Sample Preparation: A salting-out assisted liquid-liquid extraction is employed for sample preparation.[1]

• To 10 mL of the sample, 100 µL of a suitable internal standard is added.

• 10 g of potassium carbonate is added to the mixture to facilitate the separation of the aqueous and organic layers.

• The mixture is then extracted with 1 mL of diethyl ether by vigorous shaking.

• After centrifugation to separate the phases, the diethyl ether layer is collected.

• The extract is dried over a molecular sieve before injection into the GC-MS system.

Chromatographic and Spectrometric Conditions: [1]

• GC Column: A polar capillary column is used for separation.

• Injector: Operated in splitless mode at 250°C.

• Oven Temperature Program: A typical program starts at 90°C, ramps up to 250°C to ensure elution of the analyte.

• Carrier Gas: Helium is used as the carrier gas.

• MS Detector: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity. The ratio of ions with m/z 75 and 61 is monitored for confirmation of 3-MPD.[1]

High-Performance Liquid Chromatography (HPLC) with Refractive Index (RI) Detection

Given that 3-Methoxy-1,2-propanediol lacks a strong UV chromophore, HPLC with a universal detector such as a Refractive Index (RI) detector is a suitable alternative for purity analysis. The following is a general protocol that can be adapted and validated.

Sample Preparation:

• A stock solution of 3-Methoxy-1,2-propanediol is prepared by accurately weighing the substance and dissolving it in the mobile phase.

• Working standard solutions are prepared by serial dilution of the stock solution.

• Sample solutions are prepared by dissolving the material under test in the mobile phase to a known concentration.

• All solutions should be filtered through a 0.45 µm filter prior to injection.

Chromatographic Conditions:

• HPLC Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic mobile phase, such as a mixture of purified water and methanol, is typically employed. The mobile phase must be thoroughly degassed to ensure a stable baseline with the RI detector.

• Flow Rate: A constant flow rate, typically around 0.8 mL/min.

• Column Temperature: The column should be thermostatted (e.g., at 30°C) to ensure reproducible retention times.

• Detector: A Refractive Index (RI) detector, with the detector cell temperature maintained at a constant value.

• Injection Volume: Typically 20 µL.

Visualized Workflows and Relationships

Experimental Workflow for GC-MS Purity Analysis of 3-Methoxy-1,2-propanediol

Caption: A streamlined workflow for the purity determination of 3-MPD using GC-MS.

Logical Interrelation of Analytical Method Validation Parameters

Caption: The relationship between fundamental validation parameters for an analytical method.

References

• 1. pharmoutsourcing.com [pharmoutsourcing.com]

A Comparative Analysis of the Solvent Properties of Propanediol Derivatives for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the solvent properties of key propanediol (B1597323) derivatives, offering valuable insights for formulation development, drug delivery, and toxicological assessment. The information presented is supported by experimental data and detailed methodologies to assist in the selection of appropriate solvents for pharmaceutical applications.

Overview of Propanediol and Its Derivatives

Propanediols are diols with a three-carbon chain, existing as two primary isomers: 1,2-propanediol (propylene glycol) and 1,3-propanediol (B51772). These compounds and their derivatives, such as propylene (B89431) glycol ethers, are widely utilized as solvents in the pharmaceutical, cosmetic, and food industries due to their versatile solvency, low volatility, and generally low toxicity. The arrangement of the hydroxyl groups in their molecular structure significantly influences their physical and chemical properties.

Propylene glycol (1,2-propanediol) is a well-established solvent in numerous pharmaceutical formulations, recognized as "generally recognized as safe" (GRAS) by the U.S. Food and Drug Administration for certain uses. 1,3-propanediol is gaining traction as a bio-based alternative, often produced through fermentation, and is noted for its reduced skin irritation potential compared to its 1,2-isomer.[1][2] Propylene glycol ethers, formed by the reaction of propylene oxide with an alcohol, offer a range of volatilities and solvency characteristics.

Comparative Data on Solvent Properties

The following tables summarize key quantitative data for 1,2-propanediol, 1,3-propanediol, and several of their ether derivatives. Direct comparisons should be made with caution, as experimental conditions may vary between studies.

Table 1: Physical and Chemical Properties

Property	1,2-Propanediol	1,3-Propanediol	Propylene Glycol Methyl Ether (PGME)	Dipropylene Glycol Methyl Ether (DPM)	Tripropylene Glycol Methyl Ether (TPM)
CAS Number	57-55-6[3]	504-63-2	107-98-2[4]	34590-94-8[5]	25498-49-1[6]
Molecular Formula	C₃H₈O₂[3]	C₃H₈O₂	C₄H₁₀O₂[4]	C₇H₁₆O₃[7]	C₁₀H₂₂O₄
Molecular Weight ( g/mol )	76.10[3]	76.09	90.12[8]	148.20[7]	206.27
Boiling Point (°C)	188[3]	214	120[8]	190[7]	236[9]
Melting Point (°C)	-59 to -60[3]	-27	-97[8]	-80[10]	-79[9]
Density (g/mL at 25°C)	1.0351-1.0364[3]	1.053	~0.916 (at 25°C)	~0.95 (at 20°C)[7]	~0.96 (at 20°C)[9]
Miscibility with Water	Completely miscible[3]	Miscible	Miscible[8]	Completely soluble[11]	Soluble[9]

Table 2: Solubility of Active Pharmaceutical Ingredients (APIs)

Quantitative, directly comparative solubility data for a range of APIs across all propanediol derivatives is limited in publicly available literature. The following table presents available data for select drugs.

Active Pharmaceutical Ingredient (API)	Solvent	Solubility
Ibuprofen	1,2-Propanediol (Propylene Glycol)	300 mg/g[12]
Loratadine	1,2-Propanediol (Propylene Glycol)	16% w/w[13]
Ibuprofen	Ethanol, DMSO, Dimethylformamide	~60, 50, and 45 mg/mL, respectively[14]
Loratadine	Water	Not soluble[15]
Loratadine	Acetone, Alcohol, Chloroform	Very soluble[15]

Note: Ibuprofen has poor water solubility (less than 1 mg/mL).[16] Loratadine is also poorly soluble in water but is soluble in organic solvents like propylene glycol and ethanol.[17]

Table 3: Viscosity at 25°C

Solvent	Viscosity (mPa·s or cP)
1,2-Propanediol	40.4[3]
Dipropylene Glycol Methyl Ether (DPM)	3.7
Dipropylene Glycol Methyl Ether (DPM)	4.3 (at 20°C)[18]

Note: Viscosity data is highly temperature-dependent. The provided values are at or near 25°C. A comprehensive, directly comparative study of the viscosity of all listed derivatives across a range of temperatures was not identified.

Table 4: Acute Oral Toxicity (LD50 in Rats)

Substance	LD50 (mg/kg, oral, rat)
1,2-Propanediol (Propylene Glycol)	8,000 - 46,000[19]
1,3-Propanediol	15,800[11]
Propylene Glycol Methyl Ether (PGME)	3,739 - 5,660[4][20]
Dipropylene Glycol Methyl Ether (DPM)	>5,000[11]
Tripropylene Glycol Methyl Ether (TPM)	3,100 - 3,900
Propylene Glycol Monomethyl Ether Acetate (PGMEA)	6,190 - 10,000[21]

Experimental Protocols

Determination of Equilibrium Solubility (Shake-Flask Method)

This method is considered the gold standard for determining the equilibrium solubility of a compound.

Principle: An excess amount of the solid drug is added to the solvent of interest and agitated at a constant temperature until equilibrium is reached. The concentration of the dissolved drug in the saturated solution is then determined.

Procedure:

• Add an excess amount of the finely powdered drug to a vial containing a known volume of the propanediol derivative solvent.

• Seal the vials to prevent solvent evaporation.

• Place the vials in a constant temperature shaker bath and agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• After agitation, allow the samples to stand to let the undissolved solids settle.

• Carefully withdraw a sample from the supernatant and filter it through a suitable membrane filter (e.g., 0.45 µm) to remove any undissolved particles.

• Dilute the filtrate with a suitable solvent to a concentration within the analytical range.

• Determine the concentration of the drug in the diluted filtrate using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[20]

• Calculate the solubility of the drug in the solvent, typically expressed in mg/mL or mol/L.

Determination of Viscosity (Ostwald Viscometer)

Principle: The viscosity of a liquid is determined by measuring the time it takes for a known volume of the liquid to flow through a capillary of a known diameter under a known pressure.

Procedure:

• Clean the Ostwald viscometer thoroughly with a suitable solvent and dry it completely.

• Pipette a known volume of the propanediol derivative into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate for at least 15-20 minutes.

• Using a pipette bulb, draw the liquid up into the smaller bulb until the meniscus is above the upper calibration mark.

• Release the suction and measure the time it takes for the meniscus to fall from the upper calibration mark to the lower calibration mark using a stopwatch.

• Repeat the measurement at least three times and calculate the average flow time.

• The viscosity (η) can be calculated using the following formula: η = K * ρ * t where K is the viscometer constant, ρ is the density of the liquid, and t is the average flow time.[9]

• The viscometer constant (K) is determined by measuring the flow time of a reference liquid with a known viscosity and density (e.g., distilled water) at the same temperature.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mpfs.io [mpfs.io]
• 4. dl.iranchembook.ir [dl.iranchembook.ir]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. cloudfront.zoro.com [cloudfront.zoro.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. Propylene glycol methyl ether - Wikipedia [en.wikipedia.org]
• 9. aglayne.com [aglayne.com]
• 10. fishersci.com [fishersci.com]
• 11. redox.com [redox.com]
• 12. researchgate.net [researchgate.net]
• 13. Investigating the Use of Liquisolid Compacts Technique to Minimize the Influence of pH Variations on Loratadine Release - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 16. news-medical.net [news-medical.net]
• 17. KR102242382B1 - A syrup composition comprising loratadine, having improved solubility, stability and bitter taste - Google Patents [patents.google.com]
• 18. parchem.com [parchem.com]
• 19. nanobioletters.com [nanobioletters.com]
• 20. redox.com [redox.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Methoxy-1,2-propanediol: A Step-by-Step Guide

The proper disposal of 3-Methoxy-1,2-propanediol is crucial for maintaining laboratory safety and ensuring environmental compliance. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of this chemical responsibly.

Immediate Safety and Handling Precautions

While 3-Methoxy-1,2-propanediol is not classified as hazardous under the 2012 OSHA Hazard Communication Standard, it may cause irritation to the eyes, skin, and respiratory tract.[1][2] The toxicological properties of this chemical have not been fully investigated.[1] Therefore, it is essential to handle it with caution in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Quantitative Data: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-Methoxy-1,2-propanediol.

Property	Value
Molecular Formula	C4H10O3
Molecular Weight	106.12 g/mol
Appearance	Colorless viscous liquid[1]
Boiling Point	220 °C (lit.)
Flash Point	110 °C / 230 °F[2]
Density	1.114 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.444 (lit.)

Step-by-Step Disposal Procedure

The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA).[3] Therefore, 3-Methoxy-1,2-propanediol waste must be managed as hazardous waste unless determined otherwise by your institution's Environmental Health and Safety (EHS) department.

1. Waste Identification and Segregation:

• Treat all waste containing 3-Methoxy-1,2-propanediol as hazardous chemical waste.

• Do not mix this waste with other waste streams unless it is a designated mixture and all components are compatible.

• Store waste in a designated satellite accumulation area within the laboratory.[4][5]

2. Container Selection and Labeling:

• Use a chemically compatible container with a secure lid for waste collection. Plastic containers are often preferred over glass.[3][5]

• The container must be in good condition, free from leaks or rust.[6]

• Label the waste container with a hazardous waste tag as soon as the first drop of waste is added.[7] The label must include:

  • The words "Hazardous Waste".[3]

  • The full chemical name: "3-Methoxy-1,2-propanediol". Avoid abbreviations or chemical formulas.[3]

  • The quantity or concentration of the waste. For mixtures, list all components and their approximate percentages.[3][4]

  • The date of waste generation.[3]

  • The location of origin (e.g., building and room number).[3]

  • The name and contact information of the principal investigator.[3]

3. Waste Accumulation and Storage:

• Keep the waste container tightly closed except when adding waste.[6][8]

• Store the container in a secondary containment bin to prevent spills.[7]

• Ensure that incompatible wastes are segregated to prevent dangerous reactions.[4]

4. Disposal of Empty Containers:

• An empty container that held 3-Methoxy-1,2-propanediol must be triple-rinsed with a suitable solvent, such as water, before being disposed of as regular trash.[6][7]

• The rinsate from the triple-rinsing process must be collected and disposed of as hazardous waste.[6][7]

• After triple-rinsing and air-drying, deface or remove the original chemical label and remove the cap before placing the container in the regular trash.[7]

5. Arranging for Waste Pickup:

• Contact your institution's Environmental Health and Safety (EHS) department or the equivalent office to schedule a pickup for the full waste container.[3][7]

• Do not pour 3-Methoxy-1,2-propanediol down the drain or dispose of it in the regular trash.[3][8] Sewer disposal may only be permissible with written approval from the EHS department for specific, dilute aqueous solutions.[3][9]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-Methoxy-1,2-propanediol.

Caption: Disposal workflow for 3-Methoxy-1,2-propanediol.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. vumc.org [vumc.org]
• 8. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 9. acs.org [acs.org]

Essential Safety and Operational Guidance for 3-Methoxy-1,2-propanediol

For researchers, scientists, and drug development professionals handling 3-Methoxy-1,2-propanediol, a comprehensive understanding of safety protocols and handling procedures is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure safe laboratory practices.

Chemical Properties and Hazards:

3-Methoxy-1,2-propanediol is a colorless, viscous liquid that is hygroscopic, meaning it absorbs moisture from the air.[1] While it is not classified as a hazardous chemical under the 2012 OSHA Hazard Communication Standard, it may cause eye, skin, and respiratory tract irritation.[2] The toxicological properties of this substance have not been fully investigated.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment is recommended when handling 3-Methoxy-1,2-propanediol:

PPE Category	Item	Specifications
Eye/Face Protection	Safety Glasses or Goggles	Use equipment tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]
Skin Protection	Gloves	Handle with gloves that have been inspected prior to use. Use proper glove removal technique to avoid skin contact. The selected gloves must satisfy the specifications of Regulation (EU) 2016/425 and the standard EN 374 derived from it.[3]
Protective Clothing	Wear appropriate protective clothing to prevent skin exposure.[2]
Respiratory Protection	Dust Mask (Type N95, US)	Recommended as part of personal protective equipment. In case of inadequate ventilation, use a suitable respirator.[4]

Operational and Handling Plan

Handling:

• Always work in a well-ventilated area.[1]

• Avoid breathing vapor, mist, or gas.[1][5]

• Prevent contact with eyes, skin, and clothing.[1]

• Wash hands thoroughly after handling and before breaks.[1][3]

• Keep the container tightly closed when not in use.[1]

Storage:

• Store in a cool, dry, and well-ventilated area.[1]

• Keep containers tightly closed.[5]

• Store away from incompatible substances such as strong oxidizing agents.[2][6]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1] It is also crucial to consult state and local hazardous waste regulations for complete and accurate classification.[1] Dispose of contaminated gloves and other waste in accordance with applicable laws and good laboratory practices.[3]

Emergency Procedures

First Aid:

• Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[1][5]

• Skin: Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid.[5]

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Get medical aid.[1]

Spill Response:

• Ensure adequate ventilation.[2]

• Use personal protective equipment as required.[7]

• Absorb the spill with an inert material such as dry sand or earth, then place it into a chemical waste container.[5]

• Cover drains to prevent the product from entering them.[3]

• Clean the affected area thoroughly.[3]

Chemical Spill Workflow

Figure 1. A flowchart outlining the procedural steps for responding to a chemical spill.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. 3-Methoxy-1,2-propanediol(623-39-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. Page loading... [guidechem.com]